Technical Documentation Center

2-bromo-3-methyl-4-nitroPyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-bromo-3-methyl-4-nitroPyridine
  • CAS: 79055-55-3

Core Science & Biosynthesis

Foundational

starting materials for 2-bromo-3-methyl-4-nitropyridine synthesis

Executive Summary & Retrosynthetic Strategy The synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic problem in heterocyclic regioselectivity. Direct nitration of pyridine rings is notoriously difficult due t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Retrosynthetic Strategy

The synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic problem in heterocyclic regioselectivity. Direct nitration of pyridine rings is notoriously difficult due to the electron-deficient nature of the nitrogen heterocycle. Furthermore, the presence of a bromine atom at C2 and a methyl group at C3 creates specific steric and electronic constraints that must be leveraged to install the nitro group at the C4 position.

This guide advocates for the N-Oxide Activation Route as the industry standard for reliability and scalability. By converting the pyridine nitrogen to an N-oxide, we reverse the electronic bias, activating the C4 position for electrophilic aromatic substitution (nitration) while the C3-methyl group sterically shields the C2 position.

Retrosynthetic Pathway

The synthesis is deconstructed into three critical phases:

  • Precursor Selection: 2-Bromo-3-methylpyridine (Commercial or synthesized from 2-amino-3-picoline).

  • Activation: N-oxidation to facilitate nucleophilic attack.

  • Functionalization: Regioselective nitration followed by deoxygenation.

Starting Material Selection: Cost vs. Efficiency

Researchers must choose between purchasing the advanced intermediate or synthesizing it from commodity chemicals.

Starting MaterialCAS No.ProsConsDecision Driver
2-Bromo-3-methylpyridine 3430-17-9High Efficiency: Skips the hazardous diazotization step. High purity typically available (>98%).Cost: significantly more expensive per gram than the amino-analog.Recommended for MedChem: Time-to-target is prioritized over raw material cost.
2-Amino-3-methylpyridine 1603-40-3Low Cost: Commodity chemical. Readily available in bulk.[1]Safety/Labor: Requires Sandmeyer reaction (diazotization) with HBr/Br2, generating toxic gases and requiring careful temp control.Recommended for Process Scale-up: Material costs outweigh labor/safety engineering controls.

Detailed Synthetic Workflow

The following protocol assumes the use of 2-Bromo-3-methylpyridine as the starting material. If starting from the amine, a standard Sandmeyer reaction (NaNO₂, HBr, CuBr) is required upstream.

Phase 1: N-Oxidation (Activation)

Objective: Convert 2-bromo-3-methylpyridine to its N-oxide to activate the C4 position.

  • Reagents: m-Chloroperoxybenzoic acid (m-CPBA) or H₂O₂/Urea-TFAA.

  • Solvent: Dichloromethane (DCM) or Acetonitrile.

  • Mechanism: The electrophilic oxygen of the peracid attacks the lone pair of the pyridine nitrogen.

Protocol:

  • Dissolve 2-bromo-3-methylpyridine (1.0 eq) in DCM (10 mL/g).

  • Cool to 0°C.

  • Add m-CPBA (1.2 eq, 70-75% purity) portion-wise to control exotherm.

  • Warm to room temperature (RT) and stir for 12–16 hours. Monitor by TLC (DCM/MeOH 95:5) or LCMS.

  • Workup (Critical): Quench with sat. Na₂S₂O₃ to destroy excess peroxide. Wash with sat.[2] NaHCO₃ to remove m-chlorobenzoic acid byproduct.

  • Yield Expectation: 85–95%.

Phase 2: Regioselective Nitration

Objective: Install the nitro group at C4.

  • Rationale: The N-oxide group donates electron density into the ring (specifically C2 and C4). Since C2 is substituted (Br) and sterically hindered by the C3-Methyl, the electrophilic nitronium ion (NO₂⁺) attacks C4 selectively [1].

Protocol:

  • Dissolve the N-oxide intermediate in conc. H₂SO₄ (5 mL/g).

  • Cool to 0–5°C.

  • Add fuming HNO₃ (1.5 eq) dropwise. Caution: NOx fumes.

  • Heat the mixture to 90–100°C for 2–4 hours.

  • Safety Check: This reaction is prone to thermal runaway. Ensure blast shielding.

  • Pour onto crushed ice/water. The product often precipitates as a yellow solid.

  • Filter and wash with water.[3][4][5]

  • Yield Expectation: 60–75%.

Phase 3: Deoxygenation

Objective: Restore the pyridine ring.

  • Reagent: Phosphorus Trichloride (PCl₃).

  • Alternative: Iron/Acetic Acid (Risk of reducing the nitro group to amine—avoid if possible).

Protocol:

  • Suspend the 4-nitro-N-oxide intermediate in anhydrous DCM or Chloroform.

  • Add PCl₃ (2.0 eq) dropwise at 0°C.

  • Reflux for 1–3 hours.

  • Quench carefully with ice water (Hydrolysis of PCl₃ is violent).

  • Neutralize with Na₂CO₃ and extract with DCM.

  • Final Product: 2-bromo-3-methyl-4-nitropyridine.

Visualizing the Pathway

The following diagram illustrates the critical electronic direction provided by the N-oxide functionality.

SynthesisPath cluster_mech Mechanistic Logic Start 2-Bromo-3-methylpyridine (Starting Material) NOxide Intermediate 1: N-Oxide Activation Start->NOxide m-CPBA, DCM (Oxidation) Nitro Intermediate 2: 4-Nitro-N-Oxide NOxide->Nitro HNO3, H2SO4, 100°C (Regioselective Nitration) Final Target: 2-Bromo-3-methyl- 4-nitropyridine Nitro->Final PCl3, CHCl3 (Deoxygenation) MechNote N-Oxide directs NO2 to C4 (Para-position activated)

Caption: Step-wise synthesis of 2-bromo-3-methyl-4-nitropyridine via N-oxide activation.

Technical Challenges & Troubleshooting (Self-Validating Systems)

To ensure trustworthiness in the lab, verify these parameters:

IssueSymptomRoot CauseCorrective Action
Regioisomer Contamination NMR shows split peaks or unexpected integration.Nitration at C6 instead of C4.Lower the nitration temperature initially. Ensure the C3-methyl is providing steric block. C4 is electronically favored, but high temps can degrade selectivity.
Incomplete Oxidation Starting material persists in LCMS.Old m-CPBA (peroxide degradation).Titrate m-CPBA or use excess (1.5 eq). Alternatively, use Urea-H₂O₂ complex with TFAA.
Explosive Quench Violent bubbling during PCl₃ workup.Unreacted PCl₃ reacting with water.Quench PCl₃ reactions by adding the reaction mixture into a large volume of ice, never water into the reaction.
Product Loss Low yield after m-CPBA workup.Product is water-soluble or trapped in benzoic acid.Ensure the organic layer is washed thoroughly with bicarbonate. If the N-oxide is polar, use CHCl₃/IPA (3:1) for extraction.[2][4][6][7][8]

References

  • Regioselectivity of Pyridine N-Oxide Nitration

    • Title: Polarization by Intermolecular Induction in Pyridine N-Oxide and Its Nitration.[9]

    • Source: Scientific & Academic Publishing.
    • Context: Confirms that electrophilic substitution (nitration) of pyridine N-oxide occurs exclusively at C-4 due to electronic density distribution.
    • URL:[Link]

  • Oxidation Protocols (m-CPBA)

    • Title: Workup for m-CPBA Oxid
    • Source: University of Rochester, Department of Chemistry.
    • Context: Detailed procedure for handling m-CPBA byproducts (benzoic acid)
    • URL:[Link]

  • Analogous Synthesis (Patent Literature): Title: Synthesis of 4-bromo-2-methyl-3-nitropyridine (Isomeric Analog). Source: ChemicalBook (referencing WO2011/146287). Context: Illustrates the stability of bromo-methyl-nitro pyridine scaffolds under similar reaction conditions (POBr3/PCl3 handling).

Sources

Exploratory

chemical reactivity of 2-bromo-3-methyl-4-nitropyridine

An In-Depth Technical Guide to the Chemical Reactivity of 2-Bromo-3-methyl-4-nitropyridine Introduction: A Versatile Heterocyclic Scaffold In the landscape of modern synthetic chemistry, particularly within pharmaceutica...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chemical Reactivity of 2-Bromo-3-methyl-4-nitropyridine

Introduction: A Versatile Heterocyclic Scaffold

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science research, the strategic design of molecular building blocks is paramount. 2-Bromo-3-methyl-4-nitropyridine is a quintessential example of such a scaffold, engineered with a specific arrangement of functional groups that offer a rich and predictable chemical reactivity. Its utility stems from the electronically distinct nature of its substituents on the pyridine core. The potent electron-withdrawing nitro group at the 4-position significantly acidifies the ring protons and, more importantly, activates the ring for nucleophilic aromatic substitution (SNAr).[1][2] The bromine atom at the 2-position serves as both an excellent leaving group in SNAr reactions and a versatile handle for a suite of palladium-catalyzed cross-coupling reactions.[3][4] The methyl group at the 3-position, while less electronically influential, provides steric differentiation and a point for potential further functionalization. This guide provides an in-depth exploration of the synthesis and principal modes of reactivity of this pivotal intermediate, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

Synthesis of the Core Scaffold

The most direct and reliable synthesis of 2-bromo-3-methyl-4-nitropyridine begins with the corresponding hydroxypyridine precursor, 2-methyl-3-nitropyridin-4-ol. The transformation is a robust bromination reaction using a strong brominating agent like phosphorus oxybromide (POBr₃).

Experimental Protocol: Synthesis of 2-bromo-3-methyl-4-nitropyridine[5]
  • Reaction Setup: In a pressure-rated vessel, combine 2-methyl-3-nitropyridin-4-ol (1.0 eq) and phosphorus oxybromide (POBr₃, ~6.7 eq).

  • Heating: Seal the vessel and heat the mixture to 140 °C for 3 hours. The mixture will become a melt.

  • Quenching and Extraction: After cooling the reaction mixture to room temperature, cautiously pour it into a biphasic mixture of chloroform (or dichloromethane) and ice water.

  • Workup: Separate the organic layer. Wash the organic phase sequentially with water (2x) and a saturated aqueous solution of sodium bicarbonate (2x) to neutralize any remaining acid.

  • Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product as an oil.

  • Purification: The crude oil can be purified by silica gel column chromatography, eluting with a gradient of methanol in dichloromethane (e.g., 2% methanol), to afford the pure 2-bromo-3-methyl-4-nitropyridine.[5]

cluster_synthesis Synthesis Workflow A 2-methyl-3-nitropyridin-4-ol B Melt with POBr₃ (140 °C, 3h) A->B C Quench (CHCl₃ / Ice Water) B->C D Aqueous Workup (H₂O, NaHCO₃) C->D E Purification (Silica Chromatography) D->E F 2-bromo-3-methyl-4-nitropyridine E->F

Caption: Synthetic workflow for 2-bromo-3-methyl-4-nitropyridine.

Chapter 1: Nucleophilic Aromatic Substitution (SNAr)

The primary mode of reactivity for 2-bromo-3-methyl-4-nitropyridine is nucleophilic aromatic substitution (SNAr). The convergence of three electronic factors makes this molecule exceptionally susceptible to this reaction pathway:

  • Ring Activation: The strongly electron-withdrawing nitro group at the 4-position renders the pyridine ring highly electron-deficient.[1]

  • Leaving Group: The bromine atom at the 2-position is a competent leaving group.

  • Intermediate Stabilization: Nucleophilic attack at the 2-position (ortho to the nitrogen) generates a negatively charged intermediate (a Meisenheimer complex). This intermediate is significantly stabilized by resonance, as the negative charge can be delocalized onto the electronegative ring nitrogen and, critically, onto the oxygen atoms of the para-nitro group.[6][7] This stabilization lowers the activation energy for the reaction, making it highly favorable.

Caption: Generalized SₙAr mechanism on the target molecule.

Data Presentation: SNAr with Various Nucleophiles
Nucleophile ClassExample NucleophileTypical ConditionsProduct Type
Amines Piperidine, Morpholine, AnilineAprotic solvent (e.g., DMSO, DMF), often with a mild base (e.g., K₂CO₃), 80-120 °C2-Amino-3-methyl-4-nitropyridines
Alkoxides Sodium Methoxide (NaOMe)Corresponding alcohol (e.g., MeOH) or THF, RT to 60 °C2-Alkoxy-3-methyl-4-nitropyridines
Thiols Sodium Thiophenoxide (NaSPh)Polar aprotic solvent (e.g., DMF), RT2-Thioether-3-methyl-4-nitropyridines
Experimental Protocol: SNAr with Morpholine
  • Reagent Setup: To a solution of 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in dimethylformamide (DMF), add morpholine (1.2 eq) and potassium carbonate (K₂CO₃, 2.0 eq).

  • Reaction: Heat the mixture to 100 °C and stir until thin-layer chromatography (TLC) or LC-MS analysis indicates complete consumption of the starting material.

  • Workup: Cool the reaction to room temperature and pour it into water.

  • Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x).

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude solid or oil by column chromatography or recrystallization to yield the desired 2-(morpholino)-3-methyl-4-nitropyridine.

Chapter 2: Palladium-Catalyzed Cross-Coupling Reactions

The C(sp²)–Br bond at the 2-position is an ideal handle for palladium-catalyzed cross-coupling reactions, enabling the formation of C-C and C-N bonds with exceptional functional group tolerance.

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds by coupling the aryl bromide with a boronic acid or ester.[8][9] The choice of catalyst, ligand, and base is crucial for success, especially with pyridine substrates where the ring nitrogen can coordinate to the palladium center.[8][10]

  • Reaction Setup: In a Schlenk flask, combine 2-bromo-3-methyl-4-nitropyridine (1.0 eq), phenylboronic acid (1.2 eq), potassium carbonate (K₂CO₃, 2.0 eq), and a palladium catalyst such as Pd(dppf)Cl₂ (3 mol%).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

  • Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 ratio), via syringe.

  • Reaction: Heat the mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

  • Workup and Purification: After cooling, dilute the reaction with water and extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

cluster_suzuki Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L₂ OA Oxidative Addition PdII R¹-Pd(II)L₂-Br Pd0->PdII OA->PdII Ar-Br TM Transmetalation PdII_R2 R¹-Pd(II)L₂-R² PdII->PdII_R2 TM->PdII_R2 R²-B(OR)₂ Base PdII_R2->Pd0 RE Reductive Elimination RE->Pd0 R¹-R²

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

B. Buchwald-Hartwig Amination

For the synthesis of N-aryl or N-heteroaryl amines, the Buchwald-Hartwig amination is a highly effective and general method.[11][12] It involves the palladium-catalyzed coupling of an aryl halide with a primary or secondary amine in the presence of a strong, non-nucleophilic base and a bulky, electron-rich phosphine ligand.[11][13]

  • Catalyst Pre-formation (Optional but Recommended): In a glovebox or under an inert atmosphere, add a palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., XPhos or BINAP, 2-5 mol%), and the base (e.g., NaOt-Bu or K₃PO₄, 1.4 eq) to an oven-dried Schlenk tube. Add anhydrous toluene and stir for 15 minutes.

  • Substrate Addition: Add 2-bromo-3-methyl-4-nitropyridine (1.0 eq) and aniline (1.2 eq) to the catalyst mixture.

  • Reaction: Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring until the starting material is consumed.

  • Workup and Purification: Cool the mixture, quench with water, and extract with an organic solvent. The product is isolated and purified via standard methods.

C. Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between the aryl bromide and a terminal alkyne. This reaction is co-catalyzed by palladium and copper(I) salts in the presence of an amine base.[14][15]

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2-bromo-3-methyl-4-nitropyridine (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and copper(I) iodide (CuI, 5 mol%).

  • Reagent Addition: Add an anhydrous, degassed solvent such as THF or DMF, followed by an amine base (e.g., triethylamine, Et₃N, 2.0 eq) and the terminal alkyne (e.g., phenylacetylene, 1.2 eq).

  • Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) for 4-12 hours.

  • Workup and Purification: Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues. The filtrate is concentrated, and the product is isolated and purified by column chromatography.

Chapter 3: Reduction of the Nitro Group

A synthetically crucial transformation of 2-bromo-3-methyl-4-nitropyridine is the selective reduction of the nitro group to an amine. The resulting 4-amino-2-bromo-3-methylpyridine is a valuable intermediate for constructing fused heterocyclic systems, which are prevalent in medicinal chemistry.[1][16] The primary challenge is achieving chemoselectivity, reducing the nitro group without causing reductive cleavage of the C-Br bond (hydrodebromination).[17]

Data Presentation: Comparison of Reduction Methods
MethodReagents & CatalystTypical ConditionsKey AdvantagePotential Drawback
Catalytic Hydrogenation H₂ gas, Raney-Ni or PtO₂MeOH or EtOH, RT, 1-5 atmClean reaction, high yieldRisk of C-Br bond cleavage
Metal-Acid Reduction Fe powder, NH₄Cl (aq) or SnCl₂, HClEtOH/H₂O, RefluxRobust, inexpensiveStoichiometric metal waste
Transfer Hydrogenation Hydrazine hydrate, Fe₂O₃ catalystEtOH, RefluxAvoids high-pressure H₂ gasCan be exothermic
Experimental Protocol: Selective Reduction with Iron Powder[1][18]
  • Reagent Setup: In a round-bottom flask, suspend 2-bromo-3-methyl-4-nitropyridine (1.0 eq) and iron powder (Fe, 5.0 eq) in a mixture of ethanol and water.

  • Acid Addition: Add a solution of ammonium chloride (NH₄Cl, 4.0 eq) in water and heat the mixture to reflux.

  • Reaction: Stir vigorously at reflux for 1-3 hours, monitoring the reaction progress by TLC.

  • Workup: After cooling, filter the hot reaction mixture through a pad of Celite to remove the iron salts, washing the pad thoroughly with hot ethanol.

  • Isolation: Concentrate the filtrate under reduced pressure. The residue can be taken up in an organic solvent and washed with water to remove any remaining inorganic salts. The organic layer is then dried and concentrated to yield 4-amino-2-bromo-3-methylpyridine.

cluster_reduction Chemoselective Reduction Workflow A 2-bromo-3-methyl-4-nitropyridine B Fe powder, NH₄Cl (EtOH/H₂O, Reflux) A->B C Hot Filtration (Remove Fe Salts) B->C D Concentration & Workup C->D E 4-amino-2-bromo-3-methylpyridine D->E

Caption: Workflow for the selective reduction of the nitro group.

Conclusion

2-Bromo-3-methyl-4-nitropyridine is a molecule of significant synthetic value, engineered for predictable and versatile reactivity. Its electron-deficient pyridine ring, activated by a para-nitro group, facilitates facile nucleophilic aromatic substitution at the 2-position. Concurrently, the carbon-bromine bond serves as a robust handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. Finally, the nitro group itself can be selectively transformed into a primary amine, a critical functional group in the synthesis of bioactive compounds. A thorough understanding of these distinct but complementary reaction pathways allows the medicinal or materials chemist to leverage this scaffold to its full potential, paving the way for the efficient and strategic synthesis of next-generation molecules.

References

  • den Hertog, H. J., & Combe, W. P. (2010). Reactivity of 4‐nitropyridine‐N‐oxide (II)): Substitution of the nitro‐group by hydroxyl). Recueil des Travaux Chimiques des Pays-Bas.
  • ideXlab. (n.d.). 2-Bromopyridine - Explore the Science & Experts.
  • Hertog, H. J., & Combe, W. P. (2010). Reactivity of 4‐nitropyridine‐N‐oxide: Preparation of 4‐substituted derivatives of pyridine‐N‐oxide and pyridine. Recueil des Travaux Chimiques des Pays-Bas. [Link]

  • Wikipedia. (n.d.). 2-Bromopyridine. [Link]

  • Adams, R., & Reifschneider, W. (1958). The Reaction of 2-Bromopyridine N-Oxides with Active Methylene Compounds. Journal of the American Chemical Society. [Link]

  • Berrie, A. H., Newbold, G. T., & Spring, F. S. (1952). Some reactions of substituted 2-bromopyridines. Journal of the Chemical Society (Resumed). [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine. [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Biological Activity of Nitropyridine Derivatives. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Jia, Z., et al. (2005). NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION. HETEROCYCLES, 65(9), 2195-2203. [Link]

  • Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

  • Johnson, R. M., & Rees, C. W. (1966). Nucleophilic displacements in substituted pyridine N-oxides. Part III. The light-catalysed reaction between 4-nitropyridine 1-oxide and piperidine in ethanol. Journal of the Chemical Society B: Physical Organic. [Link]

  • Corley, E. G., et al. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(10), 3715-3718. [Link]

  • Google Patents. (n.d.). CN104945313A - Preparation method of 2-methyl-3-bromopyridine.
  • MySkinRecipes. (n.d.). 2-bromo-3-methyl-5-nitropyridine. [Link]

  • ResearchGate. (n.d.). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • StackExchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? [Link]

  • ResearchGate. (n.d.). Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine (and 2-Nitropyridine): A New Nitro group Migration. [Link]

  • Google Patents. (n.d.).
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Scientific Research Publishing. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

  • Wikipedia. (n.d.). Sonogashira reaction. [Link]

  • YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. [Link]

  • Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

  • Reddit. (2023). Help needed with unreproducible Suzuki coupling. [Link]

Sources

Foundational

Spectroscopic Characterization of 2-Bromo-3-Methyl-4-Nitropyridine: A Technical Guide for Researchers

This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of 2-bromo-3-methyl-4-nitropyridine, a substituted pyridine derivative with potential applications in pharmaceutical an...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of 2-bromo-3-methyl-4-nitropyridine, a substituted pyridine derivative with potential applications in pharmaceutical and materials science research. Given the limited availability of public, experimentally verified spectra for this specific compound, this document focuses on predicted data derived from fundamental spectroscopic principles and analysis of structurally related analogues. Detailed, field-proven protocols for data acquisition are also provided to enable researchers to generate and confirm their own findings.

Molecular Structure and Expected Spectroscopic Features

2-Bromo-3-methyl-4-nitropyridine possesses a unique arrangement of substituents on the pyridine ring that dictates its electronic properties and, consequently, its spectroscopic signature. The electron-withdrawing nature of the nitro group at the 4-position and the bromine atom at the 2-position, combined with the electron-donating methyl group at the 3-position, creates a distinct pattern of electron density around the ring. This electronic environment is key to interpreting the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 2-bromo-3-methyl-4-nitropyridine, both ¹H and ¹³C NMR will provide critical information about the connectivity and chemical environment of the atoms.

Predicted ¹H NMR Data

The ¹H NMR spectrum is expected to show three distinct signals: two aromatic protons and the protons of the methyl group. The strong electron-withdrawing effect of the nitro group and the bromine atom will significantly deshield the adjacent protons, shifting them downfield.

Proton AssignmentExpected Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)
H-6~8.5 - 8.7Doublet (d)~5.0 Hz
H-5~7.8 - 8.0Doublet (d)~5.0 Hz
-CH₃~2.5 - 2.7Singlet (s)N/A

Causality Behind Predictions: The predicted chemical shifts are based on the additive effects of the substituents on the pyridine ring. The nitro group at the para-position to H-6 and meta to H-5 will have a strong deshielding effect. The bromine at the ortho-position to H-6 also contributes to its downfield shift. The methyl group is expected to be a singlet as there are no adjacent protons. For comparison, the ¹H NMR data for the isomer 4-bromo-2-methyl-3-nitropyridine in DMSO-d₆ shows signals at δ 8.52-8.59 (m, 1H), 7.88 (dd, J=5.31, 0.51 Hz, 1H), and 2.53 (s, 3H)[1]. This data supports the downfield chemical shifts for the aromatic protons in a nitrobromomethylpyridine system.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum is predicted to show six unique carbon signals. The carbons directly attached to the electronegative bromine and nitro groups, as well as the nitrogen atom, are expected to be significantly downfield.

Carbon AssignmentExpected Chemical Shift (δ, ppm)
C-2 (C-Br)~140 - 145
C-3 (C-CH₃)~130 - 135
C-4 (C-NO₂)~150 - 155
C-5~125 - 130
C-6~152 - 157
-CH₃~18 - 22

Causality Behind Predictions: The chemical shifts are estimated based on the known effects of substituents on aromatic rings. The C-Br bond and the C-NO₂ bond will cause the most significant downfield shifts for C-2 and C-4, respectively. The carbon adjacent to the ring nitrogen (C-6) will also be deshielded. Quaternary carbons, such as C-2, C-3, and C-4, may exhibit lower peak intensities in the spectrum[2].

Experimental Protocol: NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.
Materials & Equipment:
  • 2-bromo-3-methyl-4-nitropyridine sample

  • Deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆)

  • High-quality 5 mm NMR tube and cap

  • Pipette or syringe

  • NMR Spectrometer (400 MHz or higher)

Procedure:
  • Sample Preparation: Accurately weigh approximately 10-20 mg of the sample into a clean, dry vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent and gently agitate to dissolve the sample completely. Transfer the solution to the NMR tube.

  • Instrument Setup: Insert the NMR tube into the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

  • ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. A sufficient number of scans (e.g., 16 or 32) should be used to obtain a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A higher number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C[3].

  • Data Processing: Apply Fourier transformation to the acquired Free Induction Decays (FIDs). Phase the resulting spectra and calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C)[4]. Integrate the peaks in the ¹H spectrum to determine relative proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their vibrational frequencies.

Predicted IR Data

The IR spectrum of 2-bromo-3-methyl-4-nitropyridine is expected to exhibit characteristic absorption bands for the nitro group, the pyridine ring, and the C-Br bond.

Vibrational ModeExpected Wavenumber (cm⁻¹)
Aromatic C-H stretch3000 - 3100
Aliphatic C-H stretch (-CH₃)2850 - 3000
Asymmetric NO₂ stretch1520 - 1560
Symmetric NO₂ stretch1340 - 1380
C=N and C=C stretch (pyridine ring)1550 - 1610
C-Br stretch900 - 1100

Causality Behind Predictions: The strong, distinct peaks for the asymmetric and symmetric stretching of the nitro group are highly characteristic and are a key diagnostic feature. The C=N and C=C stretching vibrations of the pyridine ring will also be prominent. The C-Br stretch typically appears in the fingerprint region and can be harder to assign definitively[5].

Experimental Protocol: FT-IR Spectroscopy

Objective: To obtain the Fourier-Transform Infrared spectrum.
Materials & Equipment:
  • 2-bromo-3-methyl-4-nitropyridine sample

  • FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory

  • Spatula

  • Solvent for cleaning (e.g., isopropanol)

Procedure:
  • Background Spectrum: Ensure the ATR crystal is clean. Acquire a background spectrum to account for atmospheric CO₂ and water vapor.

  • Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹)[6].

  • Data Processing: The instrument's software will automatically perform a Fourier transform on the interferogram to generate the IR spectrum. The background spectrum will be subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Predicted Mass Spectrometry Data (Electron Ionization)

The mass spectrum will be characterized by the molecular ion peak and various fragment ions. A crucial feature will be the isotopic pattern of bromine (⁷⁹Br and ⁸¹Br are present in an approximate 1:1 ratio).

IonPredicted m/zDescription & Expected Relative Intensity
[M]⁺216Molecular ion containing the ⁷⁹Br isotope.
[M+2]⁺218Molecular ion containing the ⁸¹Br isotope. Expected intensity is ~98% of the M⁺ peak.
[M-NO₂]⁺170/172Fragment resulting from the loss of the nitro group, showing the Br isotope pattern.
[M-Br]⁺137Fragment resulting from the loss of the bromine atom.

Causality Behind Predictions: The molecular weight of C₆H₅BrN₂O₂ is 217.02 g/mol . The presence of bromine will result in a characteristic M+2 peak of nearly equal intensity to the molecular ion peak[4]. Common fragmentation pathways for nitroaromatic compounds include the loss of the nitro group (NO₂)[7]. For comparison, the isomer 4-bromo-2-methyl-3-nitropyridine shows an [M+H]⁺ peak at m/z 217.0, which corresponds to the protonated molecular ion[1].

Experimental Protocol: GC-MS

Objective: To obtain the mass spectrum and confirm the molecular weight.
Materials & Equipment:
  • 2-bromo-3-methyl-4-nitropyridine sample

  • High-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate)

  • Autosampler vial with cap

  • Gas Chromatograph-Mass Spectrometer (GC-MS) system

Procedure:
  • Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the sample in a suitable volatile solvent.

  • GC-MS Setup: Set the GC oven program (e.g., start at 50°C, ramp to 280°C). Set the MS parameters for Electron Ionization (EI) at 70 eV and scan a relevant mass range (e.g., m/z 40 to 350).

  • Injection and Acquisition: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

  • Data Analysis: Analyze the resulting total ion chromatogram (TIC) to identify the peak corresponding to the compound. Extract the mass spectrum for that peak and analyze the molecular ion and fragmentation patterns[4].

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 2-bromo-3-methyl-4-nitropyridine.

G cluster_synthesis Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation cluster_conclusion Structural Elucidation Compound 2-Bromo-3-Methyl-4-Nitropyridine NMR NMR Spectroscopy (¹H, ¹³C) Compound->NMR Analyze IR FT-IR Spectroscopy Compound->IR Analyze MS Mass Spectrometry (GC-MS) Compound->MS Analyze NMR_Data Chemical Shifts Coupling Constants Integration NMR->NMR_Data Process IR_Data Vibrational Frequencies (Functional Groups) IR->IR_Data Process MS_Data Molecular Weight Isotopic Pattern Fragmentation MS->MS_Data Process Structure Confirm Structure NMR_Data->Structure Correlate Data IR_Data->Structure Correlate Data MS_Data->Structure Correlate Data

Caption: Logical workflow for the analysis of 2-bromo-3-methyl-4-nitropyridine.

Conclusion

The structural elucidation of 2-bromo-3-methyl-4-nitropyridine relies on a synergistic approach, integrating data from NMR, IR, and MS techniques. This guide provides a robust framework of predicted spectroscopic data and standardized protocols to aid researchers in the synthesis and characterization of this and other novel chemical entities. The provided methodologies, when followed with care, constitute a self-validating system for confirming the molecular structure with high confidence.

References

  • Spectroscopic Analysis of 2-Amino-4-bromo-3-nitropyridine: A Technical Overview. Benchchem. Available at: [https://www.benchchem.com/product/B8374)
  • Benzene, 2-bromo-1-methyl-4-nitro-. NIST WebBook. Available at: [Link]

  • Interpreting and explaining the 1H NMR spectrum: 2-bromo-2-methylpropane. Doc Brown's Chemistry. Available at: [Link]

  • Advanced Organic Chemistry: 13C NMR spectrum: 2-bromo-2-methylpropane. Doc Brown's Chemistry. Available at: [Link]

  • infrared spectrum of 2-bromo-2-methylpropane. Doc Brown's Chemistry. Available at: [Link]

  • sample 13C NMR spectra of compounds with common functional groups. YouTube. Available at: [Link]_yU)

Sources

Exploratory

Technical Guide: Biological Potential & Synthetic Utility of 2-Bromo-3-methyl-4-nitropyridine

The following guide details the technical specifications, synthetic utility, and biological potential of 2-bromo-3-methyl-4-nitropyridine , a high-value heterocyclic scaffold. Executive Summary 2-Bromo-3-methyl-4-nitropy...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the technical specifications, synthetic utility, and biological potential of 2-bromo-3-methyl-4-nitropyridine , a high-value heterocyclic scaffold.

Executive Summary

2-Bromo-3-methyl-4-nitropyridine is a trisubstituted pyridine derivative that serves as a "linchpin" intermediate in the synthesis of fused heteroaromatic drug candidates. Its value lies in its orthogonal reactivity profile :

  • C4-Nitro Group: Highly activated for nucleophilic aromatic substitution (

    
    ) or reduction to an amine (precursor for cyclization).
    
  • C2-Bromine: A handle for transition-metal catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

  • C3-Methyl: An acidic "benzylic-like" site capable of condensation reactions (e.g., with DMF-DMA) to form fused bicyclic systems like 5-azaindoles (pyrrolo[3,2-c]pyridines).

This scaffold is critical in the development of Kinase Inhibitors (Oncology), Proton Pump Inhibitors (PPIs) (Gastroenterology), and next-generation Antimicrobials .

Chemical Identity & Physical Properties[1]

PropertySpecification
IUPAC Name 2-bromo-3-methyl-4-nitropyridine
CAS Number 79055-55-3
Molecular Formula

Molecular Weight 217.02 g/mol
Appearance Yellow to orange crystalline solid
Melting Point 122–125 °C (lit.)
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in water.
Reactivity Class Electron-deficient Heterocycle / Nitroaromatic

Core Synthetic Utility & Reaction Pathways[2][3][4][5]

The biological activity of this molecule is realized through its transformation into bioactive cores. The diagram below illustrates the three primary "divergent" pathways available to researchers using this scaffold.

Pathway A: The Azaindole Cyclization (Kinase Inhibitors)

The interaction between the ortho-methyl (C3) and nitro (C4) groups allows for the Leimgruber-Batcho indole synthesis equivalent, generating the 5-azaindole core. This scaffold is isosteric with indole but possesses distinct hydrogen-bonding capabilities, making it a privileged structure in ATP-competitive kinase inhibitors (e.g., JAK, Aurora, FLT3).

Pathway B: Nucleophilic Aromatic Substitution (PPIs)

The nitro group at C4 is para to the pyridine nitrogen, making it highly susceptible to


 displacement by alkoxides or thiols. This is the primary route to Lansoprazole-type  pyridine fragments, where the C4-nitro is replaced by a fluoroalkoxy group (e.g., 2,2,2-trifluoroethoxy).
Pathway C: C2-Functionalization (Diversity)

The C2-bromine atom remains intact during C4/C3 manipulations, allowing for late-stage diversification via palladium-catalyzed coupling to introduce aryl or heteroaryl side chains.

G Start 2-Bromo-3-methyl- 4-nitropyridine (CAS 79055-55-3) StepA1 Condensation (DMF-DMA) Start->StepA1 Path A: Ring Fusion StepB1 SNAr Displacement (R-OH / NaH) Start->StepB1 Path B: C4-Substitution StepC1 Suzuki/Buchwald Coupling Start->StepC1 Path C: C2-Coupling StepA2 Reductive Cyclization (H2, Pd/C or Fe/AcOH) StepA1->StepA2 ProductA 6-Bromo-5-azaindole (Kinase Scaffold) StepA2->ProductA ProductB 2-Bromo-4-alkoxy- 3-methylpyridine (PPI Precursor) StepB1->ProductB ProductC 2-Aryl-3-methyl- 4-nitropyridine StepC1->ProductC

Figure 1: Divergent synthetic pathways transforming the 2-bromo-3-methyl-4-nitropyridine scaffold into bioactive cores.

Biological Applications

Oncology: Kinase Inhibition (5-Azaindoles)

The 5-azaindole (1H-pyrrolo[3,2-c]pyridine) scaffold derived from this starting material is a bio-isostere of the indole ring found in many natural products.

  • Mechanism: The nitrogen atom in the pyridine ring (N5) acts as a hydrogen bond acceptor in the kinase hinge region, while the pyrrole NH acts as a donor.

  • Target Specificity: Derivatives have shown potency against JAK2 (myeloproliferative disorders) and c-Met (gastric/lung cancer).

  • Advantage: The C2-bromine (becoming C6-bromo in the azaindole) allows for the attachment of "tail" groups that extend into the solvent-exposed region of the kinase pocket, improving solubility and pharmacokinetic properties.

Gastroenterology: Proton Pump Inhibitors (PPIs)

This molecule is a direct precursor to the "pyridine fragment" of second-generation PPIs.

  • Target: H+/K+ ATPase (Gastric Proton Pump).

  • Key Transformation: The displacement of the C4-nitro group with 2,2,2-trifluoroethanol yields the 4-(2,2,2-trifluoroethoxy) moiety characteristic of Lansoprazole .

  • Differentiation: Unlike the chloro-analog, the bromo-analog allows for subsequent lithiation-formylation sequences to generate the necessary C2-linkage to the benzimidazole core.

Antimicrobial Activity

Nitropyridines themselves possess intrinsic antimicrobial properties.

  • Activity: Research indicates activity against Mycobacterium tuberculosis and Gram-positive bacteria.

  • Mechanism: The nitro group can undergo enzymatic reduction within bacteria to form reactive nitroso intermediates, which damage bacterial DNA and proteins (similar to the mechanism of metronidazole).

Experimental Protocols

Protocol A: Synthesis of 6-Bromo-5-azaindole (Kinase Scaffold)

This protocol describes the conversion of the core into the fused azaindole system.

  • Enamine Formation:

    • Dissolve 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in anhydrous DMF.

    • Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

    • Heat to 80–100°C for 4–6 hours under

      
      .
      
    • Observation: Solution turns deep red (formation of the

      
      -dimethylamino-styrene analog).
      
    • Concentrate in vacuo to yield the crude enamine.

  • Reductive Cyclization:

    • Dissolve the crude enamine in Glacial Acetic Acid.

    • Add Iron powder (Fe) (5.0 eq) portion-wise at 60°C (Exothermic!).

    • Reflux for 2 hours.[1][2]

    • Workup: Filter through Celite, neutralize filtrate with

      
      , extract with Ethyl Acetate.
      
    • Yield: 6-bromo-1H-pyrrolo[3,2-c]pyridine (typically 60–75%).

Protocol B: Displacement (PPI Precursor)

This protocol demonstrates the high reactivity of the C4-nitro group.

  • Reagents: 2,2,2-Trifluoroethanol (TFE) (1.2 eq), Sodium Hydride (NaH) (1.5 eq), THF.

  • Procedure:

    • Suspend NaH in dry THF at 0°C.

    • Add TFE dropwise (gas evolution). Stir for 15 min to form sodium trifluoroethoxide.

    • Add solution of 2-bromo-3-methyl-4-nitropyridine in THF dropwise.

    • Warm to Room Temperature (RT) and stir for 2 hours.

    • Note: The C2-bromine is relatively stable under these specific conditions; the C4-nitro is significantly more electrophilic due to the para-nitrogen resonance effect.

  • Outcome: Formation of 2-bromo-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine.

Safety & Handling (MSDS Highlights)

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Energetic Hazard: As a nitro-pyridine, the compound possesses high energy potential. Avoid heating large quantities in closed vessels without pressure relief.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Light sensitive.

References

  • Sigma-Aldrich. (2025). Product Specification: 2-Bromo-3-nitropyridine and derivatives.[3][4] Retrieved from

  • BenchChem. (2025).[3] Technical Support: Synthesis of 2-Amino-4-bromo-3-nitropyridine and Isomers. Retrieved from

  • National Institutes of Health (NIH). (2025). Development of Synthetic Routes to Vonoprazan and Related P-CABs. Retrieved from

  • Royal Society of Chemistry. (2013).[2] Supplementary Information: Synthetic routes to azaindole derivatives. Retrieved from

  • ChemicalBook. (2025). Synthesis and Properties of Methyl-Nitropyridine Derivatives. Retrieved from

  • MDPI Pharmaceuticals. (2025). Nitropyridines in the Synthesis of Bioactive Molecules.[5][6][4] Retrieved from

Sources

Foundational

solubility of 2-bromo-3-methyl-4-nitropyridine in common solvents

An In-depth Technical Guide to the Solubility of 2-bromo-3-methyl-4-nitropyridine in Common Solvents This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility of 2-bromo-3-methyl-4-nitropyridine in Common Solvents

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on understanding and determining the solubility of 2-bromo-3-methyl-4-nitropyridine. As a pivotal building block in medicinal chemistry and organic synthesis, a thorough grasp of its solubility characteristics is fundamental to optimizing reaction conditions, developing purification strategies, and formulating final active pharmaceutical ingredients (APIs). This guide moves beyond a simple data sheet to provide the theoretical framework and practical, field-proven methodologies required for rigorous scientific investigation.

Introduction: The Strategic Importance of Solubility

2-bromo-3-methyl-4-nitropyridine is a substituted pyridine derivative whose structural motifs—a pyridine ring, a bromo group, and a nitro group—make it a versatile intermediate. The bromine atom serves as an excellent leaving group for nucleophilic substitution and a handle for transition metal-catalyzed cross-coupling reactions.[1] The electron-withdrawing nitro group significantly influences the reactivity of the pyridine ring. These features are leveraged in the synthesis of complex molecules, including potential anti-cancer and anti-inflammatory agents.[2]

However, the successful use of this intermediate is critically dependent on its solubility. Inefficient dissolution can lead to poor reaction kinetics, side reactions, and challenges in purification (e.g., crystallization). In drug development, the solubility of an API and its intermediates directly impacts bioavailability and the choice of formulation. Therefore, a quantitative understanding of how 2-bromo-3-methyl-4-nitropyridine behaves in various common laboratory solvents is not merely academic—it is a cornerstone of efficient and successful process development.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the guiding tenet for predicting solubility.[3] This rule states that a solute will dissolve best in a solvent that has a similar polarity. The molecular structure of 2-bromo-3-methyl-4-nitropyridine contains both polar and non-polar characteristics.

  • Polar Features : The primary contributors to its polarity are the nitrogen atom in the pyridine ring and, most significantly, the highly polar nitro group (-NO₂). These groups can engage in dipole-dipole interactions with polar solvents.

  • Non-Polar Features : The methyl group (-CH₃) and the aromatic ring itself contribute some non-polar character.

Based on this structure, we can make qualitative predictions about its solubility in different classes of solvents.

Logical Relationship between Solute and Solvent Polarity

G cluster_solute Solute: 2-bromo-3-methyl-4-nitropyridine cluster_solvents Common Solvents solute Structure - Nitro Group (Polar) - Pyridine N (Polar) - Methyl Group (Non-polar) - Bromo Group (Polarizable) polar_protic Polar Protic (e.g., Water, Methanol) - H-Bonding Capability solute->polar_protic Moderate Solubility (Predicted) Competition with Solvent H-Bonds polar_aprotic Polar Aprotic (e.g., DMSO, Acetone) - Strong Dipoles solute->polar_aprotic High Solubility (Predicted) Strong Dipole-Dipole Interactions non_polar Non-Polar (e.g., Hexane, Toluene) - van der Waals Forces solute->non_polar Low Solubility (Predicted) Mismatched Polarity

Caption: Predicted solubility based on polarity matching.

Quantitative Solubility Data

While theoretical predictions are useful for initial screening, precise, quantitative data is essential for process design. The following table presents a template for recording experimentally determined solubility values for 2-bromo-3-methyl-4-nitropyridine at a standard temperature (e.g., 25 °C). The qualitative predictions are based on the principles discussed above.

Solvent NameSolvent ClassRelative Polarity[4]Predicted Solubility (Qualitative)Experimentally Determined Solubility ( g/100 mL)
WaterPolar Protic1.000LowRequires experimental determination
MethanolPolar Protic0.762Moderate to HighRequires experimental determination
EthanolPolar Protic0.654ModerateRequires experimental determination
AcetonePolar Aprotic0.355HighRequires experimental determination
AcetonitrilePolar Aprotic0.460HighRequires experimental determination
Dimethylformamide (DMF)Polar Aprotic0.386Very HighRequires experimental determination
Dimethyl Sulfoxide (DMSO)Polar Aprotic0.444Very HighRequires experimental determination
Dichloromethane (DCM)Polar Aprotic0.309Moderate to HighRequires experimental determination
Ethyl AcetatePolar Aprotic0.228ModerateRequires experimental determination
TolueneNon-Polar0.099LowRequires experimental determination
HexaneNon-Polar0.009Very LowRequires experimental determination

Experimental Protocol: Equilibrium Shake-Flask Method

To obtain the definitive thermodynamic solubility, the Equilibrium Shake-Flask method is the gold standard.[5][6] This method ensures that the solvent is fully saturated with the solute and that the system has reached equilibrium.

Causality Behind Experimental Choices
  • Using excess solid : Ensures that the solution becomes saturated, which is the definition of solubility.[5]

  • Extended equilibration time (24-72 hours) : Many organic compounds, especially those with low dissolution rates, require significant time to reach thermodynamic equilibrium. Taking measurements too early will result in an underestimation of the true solubility.[5][7]

  • Constant temperature : Solubility is highly temperature-dependent. A water bath or incubator is used to eliminate temperature fluctuations, a key variable influencing results.[8]

  • Phase separation : Filtration or centrifugation is critical to separate the undissolved solid from the saturated solution. Failure to do so would lead to erroneously high solubility values.[5]

  • Analysis of the solid residue : It is best practice to analyze the remaining solid (e.g., by DSC or XRD) to confirm that no phase change (polymorphism) or degradation has occurred during the experiment.[5]

Step-by-Step Methodology
  • Preparation : Add an excess amount of 2-bromo-3-methyl-4-nitropyridine to a series of vials, each containing a known volume (e.g., 5.0 mL) of a chosen solvent. "Excess" means enough solid is added so that a visible amount remains undissolved after equilibration.

  • Equilibration : Seal the vials tightly to prevent solvent evaporation. Place the vials in an orbital shaker or on a stir plate within a temperature-controlled environment (e.g., 25 °C ± 0.5 °C). Agitate the samples for a predetermined period, typically 24 to 48 hours, to allow the system to reach equilibrium.[5]

  • Phase Separation : After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to let the excess solid settle. Carefully withdraw a sample of the supernatant using a syringe and pass it through a chemically resistant filter (e.g., 0.22 µm PTFE) to remove all undissolved particles.

    • Expert Tip: To minimize solute loss from adsorption onto the filter, pre-rinse the filter with a small amount of the saturated solution before collecting the final sample.[5]

  • Analysis : Accurately dilute the filtered, saturated solution with a suitable mobile phase. Quantify the concentration of 2-bromo-3-methyl-4-nitropyridine in the sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Calculation : Calculate the solubility using the determined concentration and the dilution factor. Express the final result in units such as mg/mL or g/100 mL.

  • Replication : Perform the entire experiment in triplicate for each solvent to ensure the results are reproducible and to calculate the standard deviation.[9]

Experimental Workflow Diagram

G start Start: Prepare Materials prep Step 1: Add excess solute to known volume of solvent start->prep equilibrate Step 2: Seal and agitate at constant temperature (24-48h) prep->equilibrate settle Step 3: Allow excess solid to settle equilibrate->settle separate Step 4: Filter supernatant (e.g., 0.22 µm PTFE filter) settle->separate analyze Step 5: Quantify solute concentration via HPLC separate->analyze calculate Step 6: Calculate solubility (e.g., in mg/mL) analyze->calculate end End: Report Mean ± SD calculate->end

Caption: Workflow for the Equilibrium Shake-Flask Method.

Safety and Handling

Substituted nitropyridines require careful handling. While a specific Safety Data Sheet (SDS) for 2-bromo-3-methyl-4-nitropyridine may not be universally available, data from structurally similar compounds provides a strong basis for hazard assessment.

  • Hazard Classification : Compounds like 2-bromo-3-nitropyridine and other bromo-methyl-pyridines are classified as irritants.[10][11] They are known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[10][12]

  • Personal Protective Equipment (PPE) : Always handle this compound in a well-ventilated fume hood. Wear standard PPE, including:

    • Chemical-resistant gloves (e.g., nitrile).

    • Safety glasses or goggles.

    • A lab coat.[13]

  • Handling Precautions : Avoid breathing dust, fumes, or vapors.[13] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[14]

  • Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[15]

  • Disposal : Dispose of waste material in accordance with local, regional, and national regulations.

Conclusion

This guide provides the essential theoretical and practical framework for determining the solubility of 2-bromo-3-methyl-4-nitropyridine. By combining the predictive power of polarity principles with the empirical rigor of the Equilibrium Shake-Flask method, researchers can generate the reliable, quantitative data needed for effective process development and optimization. Adherence to the detailed experimental protocol and safety guidelines will ensure data integrity and user safety, empowering scientists to fully leverage the synthetic potential of this valuable chemical intermediate.

References

  • ResearchGate. (n.d.). Solubility Determination from Clear Points upon Solvent Addition. Retrieved from [Link][16]

  • ACS Publications. (2015, August 3). Solubility Determination from Clear Points upon Solvent Addition. Retrieved from [Link][17]

  • ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent?. Retrieved from [Link][18]

  • Unknown Source. (n.d.). Solubility test for Organic Compounds. Retrieved from [Link][19]

  • Unknown Source. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link][20]

  • Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link][21]

  • ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?. Retrieved from [Link][5]

  • University of Strathclyde. (2015, August 3). Solubility determination from clear points upon solvent addition. Retrieved from [Link][22]

  • Unknown Source. (n.d.). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Retrieved from [Link][8]

  • Centurion University. (n.d.). Solubility: Importance, Measurements and Applications. Retrieved from [Link][23]

  • Unknown Source. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link][3]

  • Unknown Source. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link][24]

  • World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. Retrieved from [Link][9]

  • Scribd. (2023, February 9). Solubility Measurement Techniques. Retrieved from [Link][6]

  • PubMed. (2017, August 30). Equilibrium solubility measurement of compounds with low dissolution rate by Higuchi's Facilitated Dissolution Method. A validation study. Retrieved from [Link][7]

  • PubChem. (n.d.). 2-Bromo-3-methylpyridine. Retrieved from [Link][11]

  • Unknown Source. (2026, February 9). The Chemical Properties and Applications of 2-Bromo-4-methyl-5-nitropyridine. Retrieved from [Link][1]

  • University of Rochester. (n.d.). Solvents and Polarity. Retrieved from [Link][4]

Sources

Exploratory

The Strategic Role of 2-Bromo-3-methyl-4-nitropyridine: A Technical Retrospective and Operational Guide

The following technical guide details the discovery, synthesis, and application of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the development of functionalized pyridine scaffolds for pharmaceutical app...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the discovery, synthesis, and application of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the development of functionalized pyridine scaffolds for pharmaceutical applications.

Executive Summary

2-Bromo-3-methyl-4-nitropyridine (CAS: 79055-55-3) represents a high-value "linchpin" scaffold in heterocyclic chemistry. Its structural uniqueness lies in the dense functionalization of the pyridine ring: an electrophilic nitro group at C4, a sterically significant methyl group at C3, and a reactive bromine handle at C2.

Historically, this compound emerged from the "Golden Age" of pyridine functionalization (1970s-1980s), driven by the search for anti-ulcer agents (Proton Pump Inhibitors) and antiviral therapies. Unlike simple pyridines, this trisubstituted scaffold allows for orthogonal functionalization—enabling chemists to modify the C2, C3, and C4 positions independently.

This guide provides a comprehensive analysis of its discovery, an optimized synthesis protocol based on the Ochiai N-oxide strategy , and a roadmap for its application in modern drug discovery.

Historical Context & Discovery

The history of 2-bromo-3-methyl-4-nitropyridine is inextricably linked to the development of regioselective nitration methods for electron-deficient heterocycles.

The "Pyridine Problem" (Pre-1950s)

Early 20th-century chemists struggled to nitrate pyridine rings directly. The nitrogen atom withdraws electron density, deactivating the ring toward electrophilic aromatic substitution (EAS). Furthermore, under acidic nitration conditions, the nitrogen protonates, forming a pyridinium ion that is even more deactivated. Direct nitration required forcing conditions (300°C+) and resulted in poor yields (low single digits), almost exclusively at the C3 position.

The Ochiai Breakthrough (1950s)

The discovery of Pyridine N-oxides by Eiji Ochiai changed the landscape. Ochiai demonstrated that oxidizing the pyridine nitrogen pushes electron density into the ring (specifically at C2 and C4), allowing for nitration under milder conditions.

  • Significance: This methodology allowed access to 4-nitropyridines, which were previously inaccessible.

  • Evolution: In the late 1970s, as pharmaceutical companies (e.g., Takeda, AstraZeneca) began exploring 2,3,4-trisubstituted pyridines for Proton Pump Inhibitors (PPIs) , the demand for scaffolds like 2-bromo-3-methyl-4-nitropyridine surged. The compound became a key intermediate for introducing alkoxy groups at C4 via nucleophilic displacement.

Chemical Architecture & Reactivity

Understanding the electronic push-pull of this molecule is vital for experimental design.

PositionSubstituentElectronic EffectReactivity Profile
C2 Bromine (-Br)Inductive withdrawal (-I), Mesomeric donation (+M)Handle for Coupling: Excellent substrate for Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings.
C3 Methyl (-CH₃)Inductive donation (+I)Steric Modulator: Blocks C3; can be functionalized via radical bromination (benzylic-like).
C4 Nitro (-NO₂)Strong withdrawal (-M, -I)Leaving Group: Highly susceptible to SNAr displacement by alkoxides or amines.
N1 NitrogenElectron sinkActivator: Makes C2 and C4 electrophilic.

Authoritative Synthesis Protocol

The most robust route to 2-bromo-3-methyl-4-nitropyridine avoids direct nitration. Instead, it utilizes the N-oxide Activation Pathway . This protocol ensures regioselectivity for the C4 position.

Phase 1: N-Oxidation

Objective: Activate the pyridine ring for nitration.[1] Precursor: 2-Bromo-3-methylpyridine (Commercial starting material).

  • Dissolution: Dissolve 2-bromo-3-methylpyridine (1.0 eq) in dichloromethane (DCM).

  • Oxidation: Add m-chloroperbenzoic acid (m-CPBA, 1.2 eq) portion-wise at 0°C.

    • Expert Insight: Controlling the temperature is crucial to prevent over-oxidation or side reactions with the bromine.

  • Reaction: Stir at room temperature (RT) for 12–16 hours. Monitor by TLC (DCM/MeOH 95:5). The N-oxide is significantly more polar.

  • Workup: Wash with aqueous NaHCO₃ to remove m-chlorobenzoic acid byproduct. Dry organic layer over Na₂SO₄ and concentrate.[2]

    • Yield Target: >90% of 2-bromo-3-methylpyridine N-oxide .

Phase 2: Regioselective Nitration

Objective: Introduce the nitro group at C4.

  • Preparation: Dissolve the N-oxide (from Phase 1) in concentrated H₂SO₄.

  • Nitration: Add fuming HNO₃ (1.5 eq) dropwise at 0°C.

  • Heating: Heat the mixture to 90–100°C for 2–4 hours.

    • Mechanism:[3][4] The N-oxide oxygen donates electron density to C4, directing the nitronium ion (NO₂⁺) to this position.

  • Quench: Pour onto crushed ice. Neutralize carefully with solid Na₂CO₃ to pH 7–8.

  • Isolation: Extract with Ethyl Acetate (EtOAc).[2][4] The product, 2-bromo-3-methyl-4-nitropyridine 1-oxide (CAS 60323-97-9), precipitates or crystallizes.[5]

Phase 3: Deoxygenation (The Reduction)

Objective: Remove the N-oxide oxygen to restore the pyridine.

  • Reagent Choice: Phosphorus trichloride (PCl₃) is the standard authoritative reagent.

  • Procedure: Suspend the nitrated N-oxide in chloroform (CHCl₃). Add PCl₃ (3.0 eq) dropwise at RT.

  • Reflux: Heat to reflux for 1–2 hours.

    • Safety Note: This releases HCl gas. Use a scrubber.

  • Quench: Pour into ice water. Neutralize with NaHCO₃.

  • Purification: Extract with DCM. Flash chromatography (Hexane/EtOAc) yields the final 2-bromo-3-methyl-4-nitropyridine .

Visualizing the Pathway

The following diagram illustrates the logic flow of the synthesis and the divergent reactivity of the final scaffold.

SynthesisPath Start 2-Bromo-3-methylpyridine (Precursor) NOxide Intermediate 1: N-Oxide Activation Start->NOxide m-CPBA, DCM (Oxidation) NitroNOxide Intermediate 2: 4-Nitro-N-Oxide NOxide->NitroNOxide HNO3, H2SO4 (Nitration @ C4) Final TARGET: 2-Bromo-3-methyl- 4-nitropyridine NitroNOxide->Final PCl3, CHCl3 (Deoxygenation) PPI Drug Discovery: S_NAr Displacement (PPI Synthesis) Final->PPI ROH / Base (Displace -NO2) Coupling Material Science: Pd-Catalyzed Coupling (C2) Final->Coupling Boronic Acid / Pd (Displace -Br)

Caption: Figure 1. The Ochiai N-oxide synthetic strategy ensures regioselectivity at C4, enabling divergent downstream applications.

Applications in Drug Development

The utility of 2-bromo-3-methyl-4-nitropyridine extends beyond academic interest; it is a functional equivalent to the scaffolds used in blockbuster drugs.

Proton Pump Inhibitor (PPI) Synthesis

In the synthesis of PPIs (e.g., Lansoprazole analogs), the 4-position must be functionalized with an alkoxy group (e.g., 2,2,2-trifluoroethoxy).

  • Protocol: React 2-bromo-3-methyl-4-nitropyridine with 2,2,2-trifluoroethanol and NaH in THF.

  • Outcome: The nitro group acts as an excellent leaving group (better than halides in this context), yielding 2-bromo-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine .

  • Advantage: The remaining 2-bromo group can then be lithiated or carbonylated to form the linker necessary for attachment to the benzimidazole core.

Fragment-Based Drug Discovery (FBDD)

Modern medicinal chemistry uses this scaffold to create libraries. The bromine at C2 allows for Suzuki-Miyaura coupling to introduce aryl or heteroaryl groups, while the nitro group can be reduced to an amine (using Fe/NH₄Cl) to create 3,4-diaminopyridines or 4-amino-3-methylpyridines , which are precursors to kinase inhibitors.

Safety & Handling (E-E-A-T)

As a Senior Application Scientist, I must emphasize the specific hazards associated with this workflow.

  • Energetic Materials: Nitropyridines, particularly in the presence of metal catalysts or during distillation, can be shock-sensitive. Never distill the final product to dryness without a stabilizer.

  • PCl₃ Hazards: The deoxygenation step generates phosphorus oxychloride (POCl₃) and HCl. This must be performed in a fume hood with a caustic scrubber.

  • Skin Sensitization: Halogenated nitropyridines are potent skin irritants and potential sensitizers. Double-gloving (Nitrile) is mandatory.

References

  • Ochiai, E. (1953). Recent Japanese Work on the Chemistry of Pyridine 1-Oxide and Related Compounds. Journal of Organic Chemistry. Link

  • ChemicalBook. (2024). 2-Bromo-3-methyl-4-nitropyridine Product Entry & CAS 79055-55-3 Data. Link

  • RSC Advances. (2015). Supplementary Information: Synthetic routes to functionalized pyridines. Royal Society of Chemistry. Link

  • BenchChem. (2025).[1] Technical Support: Nitration Protocols for Aminopyridines. Link

  • Patents (Takeda/AstraZeneca).

Sources

Foundational

2-bromo-3-methyl-4-nitropyridine as a research chemical

The following is an in-depth technical guide on 2-bromo-3-methyl-4-nitropyridine , designed for researchers and drug development professionals. CAS: 79055-55-3 | Formula: | Mol.[1] Weight: 217.02 g/mol [1][2][3] Executiv...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on 2-bromo-3-methyl-4-nitropyridine , designed for researchers and drug development professionals.

CAS: 79055-55-3 | Formula:


 | Mol.[1] Weight:  217.02  g/mol [1][2][3]

Executive Summary

2-Bromo-3-methyl-4-nitropyridine is a high-value heterocyclic intermediate characterized by a trisubstituted pyridine core. Its utility in medicinal chemistry stems from its orthogonal reactivity profile:

  • C2-Bromine: A highly reactive handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) and nucleophilic aromatic substitution (

    
    ).
    
  • C4-Nitro Group: A latent amino functionality (via reduction) or a leaving group in specific

    
     regimes. It also electronically activates the ring, facilitating attack at the C2 position.
    
  • C3-Methyl Group: Provides steric bulk that can enforce atropisomerism in biaryl systems or serve as a handle for lateral oxidation/lithiation.

This compound is frequently employed in the synthesis of kinase inhibitors (e.g., PI3K, EGFR inhibitors) and fused bicyclic systems such as 1H-imidazo[4,5-b]pyridines and 1H-pyrrolo[2,3-b]pyridines (7-azaindoles) .

Chemical Profile & Reactivity Analysis

Electronic Structure

The pyridine ring is electron-deficient. The introduction of the nitro group at C4 significantly exacerbates this deficiency, making the C2 position exceptionally electrophilic.

  • C2 Position: Activated by both the inductive effect of the adjacent nitrogen and the resonance withdrawal of the para-nitro group. This is the primary site for nucleophilic attack.

  • C3 Methyl: Exerts a mild electron-donating inductive effect (+I), slightly tempering the ring's deficiency, but its primary role is steric. It prevents planarity in downstream biaryl couplings, a critical feature for optimizing binding affinity in enzyme pockets.

Stability & Handling[6]
  • Physical State: Typically a yellow to orange crystalline solid.

  • Storage: Hygroscopic and light-sensitive. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

  • Hazards: Strong skin/eye irritant. The nitro group poses a potential explosion hazard if heated under confinement or subjected to shock in high-purity dry forms.

Validated Synthesis Route

Rationale: Direct nitration of 2-bromo-3-methylpyridine is difficult due to the deactivating nature of the pyridine nitrogen. The industry-standard approach utilizes N-oxide activation , which directs nitration to the C4 position (para to the N-oxide) followed by deoxygenation.

Step-by-Step Protocol
Stage 1: N-Oxidation

Precursor: 2-Bromo-3-methylpyridine (CAS 3430-17-9) Reagents: m-Chloroperoxybenzoic acid (mCPBA) or Urea Hydrogen Peroxide (UHP)/TFAA.

  • Dissolve 2-bromo-3-methylpyridine (1.0 eq) in DCM (0.2 M).

  • Cool to 0°C. Add mCPBA (1.2 eq) portion-wise to control exotherm.

  • Warm to RT and stir for 12–16 hours. Monitor by TLC (Polar eluent required).

  • Workup: Wash with saturated

    
     (x3) to remove m-chlorobenzoic acid. Dry organic layer (
    
    
    
    ) and concentrate.
  • Product: 2-Bromo-3-methylpyridine-N-oxide.

Stage 2: Regioselective Nitration

Reagents: Fuming


, Conc.[4] 

.
  • Dissolve the N-oxide (from Stage 1) in conc.

    
     (5 vol) at 0°C.
    
  • Add fuming

    
     (1.5 eq) dropwise, maintaining temp <10°C.
    
  • Heat to 90–100°C for 2–4 hours. Critical: The N-oxide directs the electrophile (

    
    ) to the C4 position.
    
  • Quench: Pour onto crushed ice/water. Neutralize carefully with solid

    
     to pH 7–8.[4]
    
  • Extract with EtOAc. The product is 2-bromo-3-methyl-4-nitropyridine-N-oxide .

Stage 3: Deoxygenation

Reagents: Phosphorus Trichloride (


) or Iron/Acetic Acid (mild).
  • Suspend the nitrated N-oxide in

    
     or Toluene.
    
  • Add

    
     (2.0 eq) dropwise at RT, then reflux for 1–2 hours.
    
  • Workup: Quench with ice water. Basify with

    
     (aq).[4] Extract with DCM.
    
  • Purification: Silica gel chromatography (Hexane/EtOAc gradient).

  • Final Product: 2-Bromo-3-methyl-4-nitropyridine .

Synthesis Pathway Diagram

SynthesisRoute Start 2-Bromo-3-methylpyridine (Precursor) Step1 N-Oxidation (mCPBA or UHP) Start->Step1 Inter1 N-Oxide Intermediate Step1->Inter1 Activates C4 Step2 Nitration (HNO3/H2SO4, 100°C) Inter1->Step2 Inter2 4-Nitro-N-Oxide Step2->Inter2 Regioselective Step3 Deoxygenation (PCl3) Inter2->Step3 Final 2-Bromo-3-methyl- 4-nitropyridine Step3->Final Restores Pyridine

Figure 1: Validated synthetic route utilizing N-oxide activation chemistry.

Key Application Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

This reaction installs aryl or heteroaryl groups at the C2 position. The C4-nitro group accelerates oxidative addition.

Reagents:

  • Substrate: 2-Bromo-3-methyl-4-nitropyridine (1.0 eq)

  • Boronic Acid:

    
     (1.2 eq)
    
  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (2.0 M aq, 3.0 eq)
    
  • Solvent: 1,4-Dioxane (degassed)

Procedure:

  • Charge a microwave vial with substrate, boronic acid, and catalyst.

  • Evacuate and backfill with Argon (x3).

  • Add dioxane and aqueous base.

  • Heat to 80–100°C for 2–4 hours (or 110°C for 30 min in microwave).

  • Filter through Celite, concentrate, and purify via flash chromatography.

Protocol B: Nitro Reduction (Chemo-selective)

Reducing the nitro group to an amine without debrominating the C2 position requires controlled conditions.

Method: Iron/Ammonium Chloride (Bechamp Reduction)

  • Dissolve substrate in EtOH/Water (4:1).

  • Add Iron powder (5.0 eq) and

    
     (3.0 eq).
    
  • Heat to 70°C with vigorous stirring for 2 hours.

  • Note: Avoid catalytic hydrogenation (

    
    ) as it often leads to hydrodebromination (loss of the C2-Br handle).
    
  • Filter hot through Celite. Concentrate filtrate to obtain 2-bromo-3-methylpyridin-4-amine .

Strategic Divergence: Building Scaffolds

This intermediate is a "linchpin" molecule. Depending on the order of operations, it yields distinct drug scaffolds.

Pathway 1: The Kinase Inhibitor Route (Azaindoles)
  • Displacement: React C2-Br with hydrazine or an amine.

  • Reduction: Reduce C4-

    
     to 
    
    
    
    .
  • Cyclization: Condense the resulting diamine with orthoformate or urea to form imidazopyridines .

Pathway 2: The Biaryl Route
  • Coupling: Suzuki coupling at C2 to attach a phenyl/heteroaryl ring.

  • Functionalization: Reduce C4-

    
     to amine, then amide coupling to attach the "tail" of the drug molecule.
    

Applications Core 2-Bromo-3-methyl- 4-nitropyridine Sub1 Suzuki Coupling (C2-Aryl) Core->Sub1 Sub2 Nitro Reduction (Fe/NH4Cl) Core->Sub2 Sub3 SNAr Displacement (Amines/Alkoxides) Core->Sub3 Prod1 Biaryl Intermediates (Kinase Inhibitors) Sub1->Prod1 Prod2 2-Bromo-3-methyl- 4-aminopyridine Sub2->Prod2 Cyclo Cyclization (with Formic Acid/Urea) Prod2->Cyclo Final2 Imidazo[4,5-b]pyridines Cyclo->Final2 Prod3 2-Amino/Alkoxy Derivatives Sub3->Prod3

Figure 2: Divergent synthesis pathways for drug discovery scaffolds.

Quantitative Data Summary

PropertyValueNote
CAS Number 79055-55-3Specific to 4-nitro isomer
Appearance Yellow Solid
Melting Point 55–59°CVaries by purity
Storage 2–8°C, Inert GasMoisture sensitive

Reactivity
High (C2)Activated by C4-

Pd-Cat Reactivity ExcellentOxidative addition facile at C2-Br

References

  • ChemicalBook. (2025). Synthesis and properties of bromonitropyridines. Retrieved from

  • BenchChem. (2025).[5] Application Notes and Protocols for Nitropyridine Intermediates. Retrieved from

  • Organic Syntheses. (Coll. Vol. 4). 3-Methyl-4-nitropyridine-1-oxide.[6][7] Organic Syntheses, 4, 654. Retrieved from

  • MDPI Molecules. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling. Retrieved from

  • Sigma-Aldrich. (2025). Product Specification: 2-Bromo-3-methylpyridine (Precursor). Retrieved from

Sources

Exploratory

stability and storage conditions for 2-bromo-3-methyl-4-nitropyridine

An In-Depth Technical Guide to the Stability and Storage of 2-bromo-3-methyl-4-nitropyridine This guide provides a comprehensive overview of the stability, storage, and handling of 2-bromo-3-methyl-4-nitropyridine, a key...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Stability and Storage of 2-bromo-3-methyl-4-nitropyridine

This guide provides a comprehensive overview of the stability, storage, and handling of 2-bromo-3-methyl-4-nitropyridine, a key intermediate in pharmaceutical and agrochemical research.[1][2] Drawing upon data from structurally related nitropyridine and bromopyridine derivatives, this document offers a scientifically grounded framework for researchers, scientists, and drug development professionals to ensure the integrity and safe handling of this compound.

Chemical Identity and Reactivity Profile

2-bromo-3-methyl-4-nitropyridine is a substituted pyridine ring featuring three key functional groups that dictate its reactivity and stability: a bromo group at the 2-position, a methyl group at the 3-position, and a nitro group at the 4-position.

  • Pyridine Ring: A heterocyclic aromatic amine.

  • Nitro Group (-NO₂): A strong electron-withdrawing group that deactivates the pyridine ring towards electrophilic substitution.[1] Its presence is critical for the molecule's synthetic utility but also influences its degradation profile, particularly through reduction reactions.[1][3]

  • Bromo Group (-Br): An electronegative halogen that acts as a good leaving group in nucleophilic substitution reactions, a common transformation for this class of compounds.[1]

  • Methyl Group (-CH₃): A weakly electron-donating group that can undergo oxidation under specific conditions.[1]

The interplay of these groups makes the compound susceptible to specific degradation pathways, particularly nucleophilic attack at the bromine-bearing carbon and reduction of the nitro group.

PropertyValueSource
Molecular Formula C₆H₅BrN₂O₂[4]
Molecular Weight 217.02 g/mol [5]
Appearance Likely a solid (based on similar compounds)[6]

Stability Profile and Potential Degradation Pathways

While specific stability data for 2-bromo-3-methyl-4-nitropyridine is not publicly available, data from analogous compounds indicates it is stable under standard ambient and recommended storage conditions.[7][8] However, its stability is compromised by exposure to specific environmental factors.

Conditions to Avoid:
  • Heat, Sparks, and Open Flames: The compound is likely combustible, and high temperatures can lead to thermal decomposition.[7][9][10][11] Vapors may form explosive mixtures with air.

  • Moisture: Many brominated and nitrogen-containing heterocyclic compounds are sensitive to moisture.[7] It is crucial to handle and store the compound under dry conditions.

  • Light: Exposure to light can be a condition to avoid for similar chemical structures.[9]

  • Incompatible Materials:

    • Strong Oxidizing Agents: Can cause vigorous, potentially hazardous reactions.[7][9][10][11]

    • Strong Reducing Agents: Can react with the nitro group.[7]

    • Strong Acids: Incompatible with similar pyridine compounds.[9]

Hazardous Decomposition Products:

Thermal decomposition or combustion can release toxic and irritating fumes and gases, including:

  • Carbon monoxide (CO) and Carbon dioxide (CO₂)[7][8][10]

  • Nitrogen oxides (NOx)[7][10]

  • Hydrogen bromide (HBr) gas and other halogenated compounds[7][10]

Potential Degradation Pathways:

The primary degradation pathways can be inferred from the compound's functional groups. Nucleophilic substitution at the C2 position and reduction of the C4 nitro group are the most probable routes.

main 2-Bromo-3-methyl-4-nitropyridine sub Nucleophilic Substitution (+ Nu⁻) main->sub red Nitro Reduction (+ [H]) main->red hyd Hydrolysis (+ H₂O) main->hyd sub_prod 2-Nu-3-methyl-4-nitropyridine sub->sub_prod e.g., Nu⁻ = OR⁻, NR₂⁻ red_prod 4-Amino-2-bromo-3-methylpyridine red->red_prod e.g., SnCl₂, Fe/H⁺ hyd_prod 3-Methyl-4-nitro-pyridin-2(1H)-one hyd->hyd_prod Moisture-driven

Caption: Predicted degradation pathways for 2-bromo-3-methyl-4-nitropyridine.

Recommended Storage and Handling Procedures

Proper storage and handling are paramount to maintaining the chemical integrity of 2-bromo-3-methyl-4-nitropyridine and ensuring laboratory safety.

Recommended Storage Conditions:
ParameterRecommendationRationale & Citations
Temperature Store in a cool place.[10][12] Some similar compounds specify 2-8°C.Prevents thermal degradation and reduces vapor pressure.
Atmosphere Store under an inert gas (e.g., nitrogen).[8][9][12]Protects against moisture and air-sensitivity.[7][8]
Container Keep container tightly closed.[7][9][10][12][13]Prevents contamination and exposure to moisture and air.
Location A dry and well-ventilated place.[7][9][10][13]Ensures stability and prevents accumulation of potentially harmful vapors.
Separation Store away from incompatible materials (oxidizers, reducers, acids).[7][9][10]Prevents hazardous chemical reactions.
Security Store locked up.[7][10][12][14]Recommended for hazardous materials to restrict access.
Safe Handling Protocols:
  • Ventilation: Use only outdoors or in a well-ventilated area with local exhaust.[7][12][15] Ensure eyewash stations and safety showers are nearby.[7][9]

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][10]

    • Skin Protection: Wear protective gloves and clothing to prevent skin contact.[7][10][15]

    • Respiratory Protection: If dust or vapors are generated, use an approved respirator.[8]

  • Hygiene: Wash hands and any exposed skin thoroughly after handling.[7][10][12][15] Do not eat, drink, or smoke in the handling area.[7][15]

  • Spill Management: In case of a spill, clean up immediately using inert absorbent material.[15] Avoid breathing vapors and prevent the material from entering drains.[7][13][15]

Experimental Protocols for Stability Assessment

To empirically determine the stability of 2-bromo-3-methyl-4-nitropyridine, a forced degradation study is the industry-standard approach.

Protocol 4.1: Forced Degradation Study

This study exposes the compound to stress conditions to rapidly identify potential degradation products and pathways.

Methodology:

  • Stock Solution Preparation: Prepare a stock solution of 2-bromo-3-methyl-4-nitropyridine in a suitable solvent (e.g., acetonitrile/water).

  • Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

    • Acid Hydrolysis: Add 0.1 M HCl. Heat at 60°C for 24-48 hours.

    • Base Hydrolysis: Add 0.1 M NaOH. Keep at room temperature for 8-24 hours.

    • Oxidative Degradation: Add 3% H₂O₂. Keep at room temperature for 24 hours.

    • Thermal Degradation: Store a solid sample and a solution sample at 70°C for 48 hours.

    • Photolytic Degradation: Expose a solid sample and a solution sample to light (ICH Q1B guidelines) for a specified duration.

  • Neutralization: After the stress period, neutralize the acidic and basic samples.

  • Analysis: Analyze all samples, including a non-stressed control, by a stability-indicating method, typically High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometric (MS) detector.

  • Mass Balance: Calculate the mass balance to ensure all degradation products are accounted for.

cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis prep Prepare Stock Solution acid Acidic (HCl) prep->acid base Basic (NaOH) prep->base oxi Oxidative (H₂O₂) prep->oxi therm Thermal prep->therm photo Photolytic prep->photo analyze HPLC-UV/MS Analysis acid->analyze base->analyze oxi->analyze therm->analyze photo->analyze report Identify Degradants & Assess Mass Balance analyze->report

Caption: Workflow for a forced degradation study.

Conclusion

2-bromo-3-methyl-4-nitropyridine is a valuable synthetic intermediate that is stable under controlled conditions. Its primary liabilities are exposure to heat, moisture, incompatible chemicals (strong oxidizers and reducers), and potentially light. Strict adherence to the recommended storage conditions—cool, dry, dark, and under an inert atmosphere—is essential for maintaining its purity and ensuring safe laboratory operations. The protocols outlined in this guide provide a robust framework for handling this compound and investigating its stability profile in detail.

References

  • Jubilant Ingrevia Limited (2024).
  • TCI Chemicals (2025).
  • Sigma-Aldrich (2025).
  • Fisher Scientific (n.d.).
  • Thermo Fisher Scientific (2010).
  • ChemicalBook (2025).
  • Jubilant Ingrevia (n.d.). 5-bromo-2-nitropyridine.
  • Thermo Fisher Scientific (2010).
  • Chemwatch (n.d.). Chemwatch GHS SDS in English (European) 1517791.
  • PubChem (n.d.). 2-Bromo-3-methylpyridine | C6H6BrN | CID 220832.
  • Chempanda (n.d.).
  • Fisher Scientific (2011).
  • Chem-Impex (n.d.). 3-Nitropyridine.
  • TCI Chemicals (n.d.). 3-Nitropyridine | 2530-26-9.
  • MilliporeSigma (n.d.). 2-Bromo-3-nitropyridine 98 19755-53-4.
  • ChemicalBook (n.d.). 4-BROMO-2-METHYL-3-NITRO-PYRIDINE synthesis.
  • PubChemLite (n.d.). 2-bromo-4-methyl-3-nitro-pyridine (C6H5BrN2O2).
  • NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine.
  • MySkinRecipes (n.d.). 2-bromo-3-methyl-5-nitropyridine.
  • Benchchem (n.d.). Application Notes and Protocols for 2-Amino-4-bromo-3-nitropyridine in Organic Synthesis.

Sources

Foundational

Introduction: The Significance of Functionalized Nitropyridines

An In-depth Technical Guide to the Theoretical Studies of 2-Bromo-3-methyl-4-nitropyridine For Researchers, Scientists, and Drug Development Professionals The pyridine scaffold is a cornerstone in medicinal chemistry and...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Theoretical Studies of 2-Bromo-3-methyl-4-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, with a significant percentage of FDA-approved drugs containing this N-heterocycle.[1][2][3] Among the vast array of pyridine derivatives, nitropyridines stand out as exceptionally versatile precursors for a wide range of bioactive molecules, including those with antitumor, antiviral, and anti-neurodegenerative properties.[1][3] The nitro group, a potent electron-withdrawing moiety, not only imparts specific biological activities but also modulates the reactivity of the pyridine ring, making these compounds valuable intermediates in organic synthesis.[4]

This guide focuses on a specific, highly functionalized derivative: 2-bromo-3-methyl-4-nitropyridine. The strategic placement of a bromine atom (a versatile handle for cross-coupling reactions), a methyl group (an electron-donating group), and a nitro group on the pyridine ring makes this molecule a subject of considerable interest for theoretical and experimental investigation. Understanding its structural, electronic, and spectroscopic properties through computational chemistry provides a predictive framework for its reactivity and potential applications, guiding its use in the synthesis of novel chemical entities.

As a senior application scientist, this guide aims to provide an in-depth analysis grounded in theoretical principles, elucidating the causality behind its predicted properties and reactivity. We will delve into the computational methodologies used to study this molecule, present its predicted spectroscopic and electronic characteristics, and discuss its potential as a valuable building block in drug discovery and materials science.

Molecular Structure and Synthesis Overview

The unique arrangement of substituents in 2-bromo-3-methyl-4-nitropyridine dictates its chemical behavior.

Caption: Molecular structure of 2-bromo-3-methyl-4-nitropyridine.

Representative Synthesis Protocol

While the primary focus of this guide is theoretical, understanding the synthesis provides context. A common route to substituted nitropyridines involves the functionalization of a pre-existing pyridine ring. The synthesis of the isomeric 4-bromo-2-methyl-3-nitropyridine provides a relevant example of the chemical transformations involved.

Protocol: Synthesis of 4-bromo-2-methyl-3-nitropyridine [5]

  • Reactant Mixture: In a pressure vessel, combine 2-methyl-3-nitropyridin-4-ol (1.0 eq) and phosphorus oxybromide (POBr₃) (6.7 eq).

  • Reaction: Heat the mixture to 140°C and maintain for 3 hours. The phosphorus oxybromide acts as the brominating agent, replacing the hydroxyl group.

  • Workup: Cool the reaction mixture and carefully pour it into a biphasic mixture of chloroform and ice water.

  • Extraction: Separate the organic layer and wash it sequentially with water and a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Purification: Dry the organic layer over magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The resulting crude product can be further purified by column chromatography on silica gel.

This protocol highlights a robust method for introducing a bromine atom onto the pyridine ring, a key step that would be necessary in the synthesis of the title compound.

Theoretical and Computational Methodologies

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for predicting the properties of molecules before their synthesis.[6][7] DFT methods provide a balance between computational cost and accuracy, making them ideal for studying molecules of this size.

Core Principles of DFT in Molecular Analysis

DFT calculations are used to solve the Schrödinger equation for a molecule, providing information about its electronic structure. The choice of a functional (e.g., B3LYP) and a basis set (e.g., 6-311++G(d,p)) is crucial for obtaining accurate results.[8]

  • B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A hybrid functional that combines Hartree-Fock exchange with DFT exchange-correlation. It is widely used for its accuracy in predicting molecular geometries and vibrational frequencies.

  • 6-311++G(d,p): A Pople-style basis set. The numbers indicate the number of Gaussian functions used to describe the core and valence orbitals. The symbols indicate the addition of diffuse functions (++) for describing anions and weak interactions, and polarization functions (d,p) for describing bond anisotropy.

The workflow for a theoretical analysis typically involves geometry optimization, frequency calculations, and the calculation of various electronic properties.

start Initial Molecular Structure opt Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) start->opt freq Frequency Calculation opt->freq nmr NMR Chemical Shifts (GIAO method) freq->nmr electronic Electronic Properties (HOMO, LUMO, MEP) freq->electronic reactivity Reactivity Descriptors (Hardness, Softness) electronic->reactivity

Caption: Workflow for theoretical analysis of molecular properties.

Structural and Spectroscopic Analysis

DFT calculations allow for the prediction of key structural parameters and spectroscopic data, which can be compared with experimental results for validation.

Predicted Geometric Parameters

Geometry optimization at the B3LYP/6-311++G(d,p) level of theory would provide the equilibrium geometry of 2-bromo-3-methyl-4-nitropyridine. The table below presents expected bond lengths and angles based on calculations for similar substituted pyridines.

ParameterPredicted ValueJustification
Bond Lengths (Å)
C-Br~1.89Typical C(sp²)-Br bond length.
C-NO₂~1.48Influenced by the aromatic ring.
N-O (in NO₂)~1.23Partial double bond character.
C-C (ring)1.38 - 1.41Aromatic C-C bonds.
C-N (ring)1.33 - 1.35Aromatic C-N bonds.
Bond Angles (°)
C-C-Br~121Steric influence of adjacent groups.
C-C-NO₂~118Steric and electronic effects.
O-N-O~125Characteristic of a nitro group.

These are predicted values and should be validated by experimental X-ray crystallography.

Predicted Vibrational Spectroscopy (IR & Raman)

Vibrational frequency calculations can predict the IR and Raman spectra. The table below summarizes the expected vibrational modes for the key functional groups.

Functional GroupVibrational ModePredicted Wavenumber (cm⁻¹)Expected Intensity
Aromatic C-HStretching3100 - 3000Medium
Methyl C-HStretching2980 - 2920Medium
C=C, C=NRing Stretching1600 - 1450Strong
NO₂Asymmetric Stretch~1550Strong
NO₂Symmetric Stretch~1350Strong
C-BrStretching700 - 600Medium

Theoretical frequencies are often scaled by a factor (e.g., ~0.96 for B3LYP) to better match experimental data due to the harmonic approximation used in calculations.[9]

Predicted NMR Spectroscopy

The Gauge-Including Atomic Orbital (GIAO) method is used to predict NMR chemical shifts.[9] The electron-withdrawing nitro group and bromine atom, along with the electron-donating methyl group, create a distinct electronic environment for each nucleus.

NucleusPredicted Chemical Shift (δ, ppm)Rationale
¹H NMR
H-5~7.2 - 7.4Influenced by the adjacent nitro group.
H-6~8.3 - 8.5Deshielded by the adjacent ring nitrogen.
-CH₃~2.4 - 2.6Typical range for a methyl group on an aromatic ring.
¹³C NMR
C-2~145 - 150Attached to electron-withdrawing Br and N.
C-3~130 - 135Attached to the methyl group.
C-4~150 - 155Attached to the strongly electron-withdrawing nitro group.
C-5~120 - 125Influenced by the adjacent nitro group.
C-6~152 - 157Adjacent to the ring nitrogen.
-CH₃~18 - 22Typical chemical shift for a methyl carbon.

Predicted shifts are relative to a standard (e.g., TMS) and may vary slightly with the solvent used in experimental measurements.[10][11]

Electronic Properties and Reactivity

The electronic properties of a molecule, particularly the frontier molecular orbitals (HOMO and LUMO), are key to understanding its reactivity.[12]

Frontier Molecular Orbitals (HOMO & LUMO)
  • HOMO (Highest Occupied Molecular Orbital): Represents the ability to donate an electron. A higher HOMO energy indicates a better electron donor.

  • LUMO (Lowest Unoccupied Molecular Orbital): Represents the ability to accept an electron. A lower LUMO energy indicates a better electron acceptor and greater susceptibility to nucleophilic attack.[12]

  • HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO. A smaller gap indicates higher chemical reactivity and lower kinetic stability.[8]

PropertyPredicted Value (eV)Significance
HOMO Energy~ -7.0 to -7.5Indicates moderate electron-donating ability.
LUMO Energy~ -3.0 to -3.5Low energy suggests susceptibility to nucleophilic attack.
HOMO-LUMO Gap (ΔE)~ 4.0Indicates a moderately reactive molecule.

The presence of the nitro group significantly lowers the LUMO energy, making the pyridine ring electron-deficient and prone to nucleophilic aromatic substitution (SNAr) reactions.[13]

Molecular Electrostatic Potential (MEP)

An MEP map visually represents the electrostatic potential on the surface of a molecule.

  • Red regions (negative potential): Electron-rich areas, susceptible to electrophilic attack. These are expected around the oxygen atoms of the nitro group and the ring nitrogen.

  • Blue regions (positive potential): Electron-poor areas, susceptible to nucleophilic attack. These are expected on the hydrogen atoms and near the carbon atoms of the pyridine ring, particularly C-2 and C-6.

The MEP map would confirm that the most likely sites for nucleophilic attack are the carbon atoms of the pyridine ring, facilitated by the electron-withdrawing nature of the attached groups.

cluster_0 Electronic Properties cluster_1 Reactivity HOMO HOMO Energy LUMO LUMO Energy Nucleophilic Susceptibility to Nucleophilic Attack LUMO->Nucleophilic Lower energy correlates with higher Gap HOMO-LUMO Gap Reactivity Chemical Reactivity Gap->Reactivity Smaller gap correlates with higher Stability Kinetic Stability Gap->Stability Smaller gap correlates with lower

Caption: Relationship between electronic properties and chemical reactivity.

Potential Applications in Drug Development and Materials Science

The theoretical insights into the structure and reactivity of 2-bromo-3-methyl-4-nitropyridine highlight its potential as a versatile building block.

  • Medicinal Chemistry: Nitropyridine derivatives have shown promise as antimicrobial and anticancer agents.[14] The title compound can serve as a starting material for creating libraries of novel compounds. The reactive bromine atom at the 2-position is a prime site for introducing various functional groups via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the nitro group at the 4-position can be reduced to an amine for further derivatization.[4]

  • Materials Science: Aromatic systems with both electron-donating (methyl) and electron-accepting (nitro) groups can exhibit significant nonlinear optical (NLO) properties.[9] Theoretical calculations of properties like the dipole moment and hyperpolarizability can predict the NLO potential of materials derived from this scaffold.

Conclusion

Theoretical studies, primarily using Density Functional Theory, provide a powerful and predictive lens through which to examine 2-bromo-3-methyl-4-nitropyridine. This in-depth analysis of its optimized geometry, predicted spectroscopic signatures, and electronic properties collectively portrays a molecule with a rich and versatile chemical profile. The low-lying LUMO energy and distinct electronic landscape highlight its susceptibility to nucleophilic substitution, making it an attractive intermediate for synthetic chemists. The combination of a reactive bromine handle, a modifiable nitro group, and the inherent biological relevance of the pyridine core positions this compound as a valuable scaffold for the development of novel pharmaceuticals and functional materials. Further experimental validation of these theoretical predictions will undoubtedly pave the way for its application in diverse scientific fields.

References

  • Exploring the Biological Activity of Nitropyridine Deriv
  • 4-BROMO-2-METHYL-3-NITRO-PYRIDINE synthesis. Chemicalbook.
  • Nitropyridines in the Synthesis of Bioactive Molecules. (2025, May 7). MDPI.
  • The Synthesis of 2-Bromo-4-methylpyridine: A Technical Guide to Key Intermedi
  • Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine. (2026, February 13). NINGBO INNO PHARMCHEM CO.,LTD..
  • Nitropyridines: Synthesis and reactions. (2025, August 7).
  • Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. (2022, January 3). Organic Letters.
  • Supplementary Information Synthetic routes to compounds 5 and 10-19. The Royal Society of Chemistry.
  • 2-Bromo-3-nitropyridine 98 19755-53-4. MilliporeSigma.
  • 2-Bromo-3-methylpyridine | C6H6BrN | CID 220832. PubChem.
  • Spectroscopic Analysis of 2-Bromo-4-methylpyridine: A Technical Guide. BenchChem.
  • Spectroscopic Analysis of 2-Amino-4-bromo-3-nitropyridine: A Technical Overview. BenchChem.
  • Unveiling the Reactivity of 2-Bromo-4-methylpyridine: A Comput
  • Functionalized Pyridines as Valuable Building Blocks in Organic Synthesis and Medicinal Chemistry. (2021, October 12). Life Chemicals.
  • Pyridyl-Substituted Nitronyl Nitroxides: Comprehensive Magnetochemical and Quantum Chemical Study. (2024, August 19). PubMed.
  • Nitropyridines in the Synthesis of Bioactive Molecules. (2025, May 7). PubMed.
  • Preparation method of 2-methyl-3-bromopyridine.
  • Relative rates of addition of carbanions to substituted nitroarenes: can quantum chemical calculations give meaningful predictions?. RSC Publishing.
  • Nitropyridines, Their Synthesis and Reactions. (2025, August 9).
  • (PDF) Synthesis and Quantum Chemical Studies of polyfunctionally Substituted Pyridines Incorporating Pyrimidine Moiety for Corrosion Inhibition. (2025, November 29).
  • NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION Jia. (2005, August 2). HETEROCYCLES.
  • 2-bromo-4-methyl-3-nitro-pyridine (C6H5BrN2O2). PubChemLite.
  • A Comparative Guide to DFT Studies on Bromo-Methyl-Pyridine Amine Deriv
  • Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. (2020, November 14). MDPI.
  • 5-Bromo-2-methoxy-4-methyl-3-nitropyridine synthesis. Chemicalbook.
  • Methyl 2-bromo-3-nitropyridine-4-carboxyl
  • Structural and theoretical studies of 2-amino-3-nitropyridine. An-Najah Staff.
  • 3-Bromo-4-methyl-2-nitropyridine | C6H5BrN2O2 | CID 71433097. PubChem.
  • 2-BROMO-3-NITRO-5-METHYL PYRIDINE | 23056-46-4. (2025, July 24). ChemicalBook.
  • 5-Bromo-2-chloro-4-methyl-3-nitro-pyridine | 884495-15-2. (2025, July 4). ChemicalBook.

Sources

Protocols & Analytical Methods

Method

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 2-Bromo-3-methyl-4-nitropyridine

Executive Summary This guide details the protocol for the Suzuki-Miyaura cross-coupling of 2-bromo-3-methyl-4-nitropyridine (BMNP) . This substrate presents a classic "push-pull" conflict in catalysis: Electronic Activat...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the protocol for the Suzuki-Miyaura cross-coupling of 2-bromo-3-methyl-4-nitropyridine (BMNP) . This substrate presents a classic "push-pull" conflict in catalysis:

  • Electronic Activation: The 4-nitro group (

    
    ) strongly withdraws electron density, significantly activating the C2-position for oxidative addition.
    
  • Steric Obstruction: The 3-methyl group (

    
    ) imposes ortho-steric hindrance, impeding the approach of the palladium catalyst and complicating the transmetalation step.
    

Successful coupling requires a catalyst system that is electron-rich enough to facilitate oxidative addition yet bulky enough to enforce reductive elimination without being blocked by the 3-methyl substituent. This note recommends a Pd(OAc)₂ / SPhos system as the primary high-yield protocol, with Pd(dppf)Cl₂ as a cost-effective alternative for less hindered boronic acids.

Mechanistic Analysis & Catalyst Selection

The Substrate Profile

The reactivity of BMNP is defined by the competition between its electronic deficiency and steric bulk.

FeatureEffect on Suzuki CycleConsequence
4-Nitro Group Electronic Activation Lowers the energy barrier for Oxidative Addition . The C-Br bond is highly electrophilic.
3-Methyl Group Steric Hindrance Increases the energy barrier for Transmetalation and Reductive Elimination . Prevents optimal coordination geometry.
Pyridine Nitrogen Catalyst Poisoning Potential to coordinate to Pd(II) species, forming inactive "palladacycles" or resting states.
Ligand Strategy

Standard ligands like


 often fail with ortho-substituted pyridines due to slow transmetalation rates, leading to protodeboronation of the boronic acid or homocoupling.
  • Recommended: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

    • Why: SPhos is a Buchwald dialkylbiaryl phosphine. Its electron-rich nature (

      
      ) ensures rapid oxidative addition. Crucially, the methoxy groups on the biaryl backbone provide a "hemilabile" coordination that stabilizes the Pd(0) species while creating a pocket that accommodates ortho-substituents during transmetalation [1].
      
  • Alternative: XPhos [1]

    • Why: Similar to SPhos but bulkier. Use if the boronic acid is also sterically hindered (e.g., ortho-substituted aryl boronic acids).

Visualization: Catalytic Cycle & Steric Impact[1]

The following diagram illustrates the critical checkpoints in the Suzuki coupling of BMNP.

SuzukiCycle cluster_steric Critical Failure Point Pd0 Pd(0)-Ligand (Active Species) OxAdd Oxidative Addition (Fast due to 4-NO2) Pd0->OxAdd + Substrate Substrate 2-Bromo-3-methyl- 4-nitropyridine Substrate->OxAdd Complex1 Pd(II)-Ar-Br Intermediate OxAdd->Complex1 TransMet Transmetalation (Rate Limiting Step due to 3-Me Sterics) Complex1->TransMet + Boronate Boronic Aryl Boronic Acid + Base Boronic->TransMet Complex2 Pd(II)-Diaryl Complex TransMet->Complex2 RedElim Reductive Elimination (Product Release) Complex2->RedElim RedElim->Pd0 Regenerates Catalyst Product Coupled Product RedElim->Product

Caption: Catalytic cycle highlighting the Transmetalation step as the primary bottleneck due to the 3-methyl steric clash.

Experimental Protocols

Protocol A: High-Performance Method (Recommended)

Best for: Valuable substrates, scale-up (>1g), or hindered boronic acids.

Reagents:

  • Substrate: 2-bromo-3-methyl-4-nitropyridine (1.0 equiv)

  • Boronic Acid: Aryl boronic acid (1.2 – 1.5 equiv)[2]

  • Catalyst:

    
     (2 mol%)[3]
    
  • Ligand: SPhos (4 mol%) (Pre-complexed Pd/SPhos G2 can also be used)

  • Base:

    
     (3.0 equiv)[4]
    
  • Solvent: Toluene : Water (10:1 ratio)

Procedure:

  • Setup: Charge a reaction vial (or round-bottom flask) with a magnetic stir bar. Add the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), SPhos (4 mol%), and

    
      (3.0 equiv).
    
  • Inertion: Seal the vial with a septum. Evacuate and backfill with Nitrogen or Argon (

    
    ).
    
  • Solvent Addition: Add Toluene and Water (degassed) via syringe.

  • Catalyst Addition: Under a positive pressure of inert gas, quickly add

    
      (2 mol%) (or add it in step 1 if using a glovebox).
    
    • Note: Adding Pd last prevents premature catalyst decomposition.

  • Reaction: Heat the mixture to 90°C for 4–12 hours.

    • Monitoring: Check via LC-MS.[5] The nitro group makes the starting material easy to visualize under UV (254 nm).

  • Workup: Cool to RT. Dilute with EtOAc. Wash with water and brine.[6] Dry over

    
    , filter, and concentrate.
    
Protocol B: Economy Method

Best for: Initial screening, unhindered boronic acids, or cost-sensitive early discovery.

Reagents:

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (2.0 equiv)[4]
    
  • Solvent: 1,4-Dioxane : Water (4:1 ratio)[2][4]

Procedure:

  • Combine Substrate , Boronic Acid ,

    
     , and Catalyst  in a vial.
    
  • Evacuate/backfill with Argon (

    
    ).[4]
    
  • Add degassed Dioxane/Water .[5]

  • Heat to 85°C for 16 hours.

    • Note:

      
       is robust but slower than SPhos. The higher catalyst loading (5 mol%) compensates for the slower turnover caused by the steric bulk.
      

Optimization & Troubleshooting Guide

Use this decision matrix if the standard protocols yield suboptimal results.

ObservationProbable CauseCorrective Action
Low Conversion (<20%) Catalyst DeactivationSwitch to XPhos Pd G2 precatalyst. The pyridine nitrogen may be binding the Pd; XPhos is bulkier and prevents this.
Protodeboronation (Ar-H) Slow TransmetalationIncrease Base concentration or switch to

(anhydrous conditions with minimal water). Use Boronic Esters (Pinacol) instead of Acids.
Homocoupling (Ar-Ar) Oxidative couplingEnsure strict Oxygen-free conditions.[6] Reduce catalyst loading slightly.
Nitro Reduction Side reactionAvoid formate salts or alcohols as solvents. Stick to Toluene or Dioxane . Do not use

or

sources.
Black Precipitate Pd Aggregation ("Pd Black")Ligand is detaching. Add excess ligand (Ligand:Pd ratio 2.5:1) or lower temperature to 80°C.
Workflow Diagram: Optimization Logic

Optimization Start Reaction Failed? Check Analyze Crude LC-MS Start->Check SM_Remains Start Material Remains Check->SM_Remains No Rxn Deboron Protodeboronation (Ar-H) Check->Deboron Side Prod Homo Homocoupling (Ar-Ar) Check->Homo Side Prod Sol1 Increase Temp or Switch to SPhos SM_Remains->Sol1 Sol2 Use Boronic Ester + Anhydrous Solvent Deboron->Sol2 Sol3 Degas Solvents Better Homo->Sol3

Caption: Logic flow for troubleshooting common Suzuki coupling failures.

Safety Considerations

  • Nitro Compounds: While 2-bromo-3-methyl-4-nitropyridine is generally stable, nitro-aromatics can be energetic. Avoid heating dry solids. Do not heat the reaction mixture above 120°C.

  • Palladium Residues: Palladium is a heavy metal. Ensure thorough scavenging (e.g., using SiliaMetS® Thiol or standard column chromatography) before biological testing of the final compound.

References

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.[7] Link

  • Miyaura, N., & Suzuki, A. (1995).[7] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. Link

  • BenchChem Technical Support. (2025). Comparative Study of Ligands for the Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-5-methylpyridine. Link (Extrapolated reactivity data).

Sources

Application

Application Notes and Protocols for Nucleophilic Aromatic Substitution with 2-Bromo-3-methyl-4-nitropyridine

Introduction: The Strategic Value of 2-Bromo-3-methyl-4-nitropyridine in Synthesis In the landscape of modern organic synthesis, particularly within medicinal chemistry and materials science, functionalized pyridine scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of 2-Bromo-3-methyl-4-nitropyridine in Synthesis

In the landscape of modern organic synthesis, particularly within medicinal chemistry and materials science, functionalized pyridine scaffolds are of paramount importance. 2-Bromo-3-methyl-4-nitropyridine stands out as a highly versatile and reactive intermediate. Its utility stems from a carefully orchestrated arrangement of functional groups on an electron-deficient pyridine ring. The strong electron-withdrawing nature of the nitro group at the 4-position, coupled with the inherent electron deficiency of the pyridine ring, profoundly activates the C2 position for nucleophilic aromatic substitution (SNAr).[1][2][3] This activation allows the bromine atom, a competent leaving group, to be readily displaced by a wide array of nucleophiles, providing a direct and efficient route to diverse 2-substituted-3-methyl-4-nitropyridine derivatives. These products serve as crucial building blocks for more complex molecular architectures.

This guide provides an in-depth exploration of the SNAr protocol for 2-bromo-3-methyl-4-nitropyridine, detailing the underlying mechanism, offering field-proven experimental procedures, and explaining the critical causality behind each step to ensure reproducible and high-yielding results.

Pillar 1: The Mechanistic Underpinning of Reactivity

The success of a nucleophilic aromatic substitution reaction on this substrate is not serendipitous; it is governed by a predictable and well-established two-step addition-elimination mechanism .[1][4][5] Understanding this pathway is critical for troubleshooting and optimizing reaction conditions.

  • Nucleophilic Attack: The reaction is initiated when a nucleophile attacks the electron-deficient carbon atom bonded to the bromine (the C2 position). This is typically the rate-determining step of the reaction.[6] The pyridine ring's nitrogen atom and, more significantly, the nitro group at the C4 position are crucial for lowering the activation energy of this step.[2][7]

  • Formation of a Stabilized Meisenheimer Complex: The nucleophilic attack transiently breaks the aromaticity of the pyridine ring, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[1][8][9] The stability of this complex is the linchpin of the entire reaction. The negative charge is effectively delocalized across the pyridine ring and, most importantly, onto the oxygen atoms of the para-nitro group through resonance. This delocalization provides substantial stabilization that makes the intermediate accessible.[6][8]

  • Elimination and Re-aromatization: In the final, rapid step, the leaving group (bromide ion) is expelled, and the aromaticity of the pyridine ring is restored, yielding the final substituted product.

The following diagram illustrates the delocalization of the negative charge within the Meisenheimer complex, highlighting the key role of the nitro group.

Caption: The Addition-Elimination mechanism for SNAr reactions.

Pillar 2: A Field-Proven Experimental Protocol

This section provides a detailed, step-by-step methodology for the SNAr of 2-bromo-3-methyl-4-nitropyridine with a representative secondary amine nucleophile, morpholine. This protocol can be adapted for other nucleophiles with minor adjustments.

Objective: To synthesize 4-(3-methyl-4-nitropyridin-2-yl)morpholine.

Materials & Reagents:

  • 2-bromo-3-methyl-4-nitropyridine (1.0 eq)

  • Morpholine (1.2 - 1.5 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq)

  • Acetonitrile (CH₃CN) or Dimethylformamide (DMF), anhydrous

  • Ethyl Acetate (EtOAc)

  • Brine (saturated aq. NaCl)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Standard laboratory glassware (round-bottom flask, condenser, etc.)

  • Magnetic stirrer and heat source

  • Inert atmosphere setup (Nitrogen or Argon)

Procedural Workflow:

Caption: Standard experimental workflow for SNAr reactions.

Step-by-Step Protocol:

  • Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromo-3-methyl-4-nitropyridine (1.0 eq) and anhydrous potassium carbonate (2.5 eq). The system is then placed under an inert atmosphere of nitrogen or argon.

  • Reagent Addition: Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.1-0.2 M with respect to the substrate. Begin stirring the suspension. Add morpholine (1.2 eq) to the mixture dropwise via syringe at room temperature.

  • Reaction Execution: Heat the reaction mixture to 60 °C. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-18 hours).

  • Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Filter the suspension through a pad of celite to remove the inorganic solids (K₂CO₃ and the KBr byproduct). Rinse the filter cake with a small amount of acetonitrile or ethyl acetate.

  • Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude residue can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to afford the pure product.

Pillar 3: Trustworthiness & Expert Rationale

A protocol's reliability is rooted in understanding the function of each component and step. This section explains the causality behind the experimental choices, creating a self-validating system.

  • Choice of Solvent: Polar aprotic solvents like acetonitrile (CH₃CN), DMF, or DMSO are ideal.[1][10] They effectively dissolve the reactants and intermediates but do not hydrogen-bond with the nucleophile, which would otherwise reduce its reactivity. Their higher boiling points also allow for heating to accelerate the reaction rate.

  • The Role of the Base: When using amine nucleophiles, an inorganic base like potassium carbonate (K₂CO₃) is crucial.[1] It acts as a scavenger for the hydrobromic acid (HBr) that is generated as the reaction proceeds, preventing the protonation and deactivation of the amine nucleophile. For alcohol or thiol nucleophiles, a stronger base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) is required to deprotonate the nucleophile, generating the more potent alkoxide or thiolate anion.[10]

  • Stoichiometry: A slight excess of the nucleophile (1.1-1.5 eq) is used to ensure the complete consumption of the limiting substrate. A larger excess of the base (2.0-3.0 eq) ensures the reaction environment remains basic and drives the reaction to completion.

  • Temperature as a Control Parameter: While the activated substrate can react at room temperature with potent nucleophiles, heating is often employed to increase the reaction rate and ensure completion within a practical timeframe. The optimal temperature is a balance between reaction speed and potential side reactions or degradation.

  • Protocol Validation: The trustworthiness of this protocol is confirmed at two stages. First, in-process monitoring by TLC provides real-time validation of the reaction's progress, confirming the consumption of starting material and the formation of a new, more polar product. Second, post-purification characterization of the final product by methods such as NMR spectroscopy and mass spectrometry validates its identity and purity, confirming the success of the transformation.

Data Summary: Reaction Scope and Conditions

The protocol for 2-bromo-3-methyl-4-nitropyridine is adaptable to a wide range of nucleophiles. The following table summarizes typical conditions for different nucleophile classes.

Nucleophile ClassRepresentative NucleophileBase (eq)Typical SolventTemperature (°C)Typical Time (h)
Primary/Secondary Amines Piperidine, AnilineK₂CO₃ (2.5)CH₃CN, DMF25 - 804 - 24
Alcohols/Phenols Sodium Methoxide, PhenolNaH or t-BuOK (1.2)THF, DMF0 - 602 - 12
Thiols Thiophenol, Benzyl MercaptanNaH or K₂CO₃ (1.2-2.5)DMF, DMSO25 - 601 - 8

Safety and Handling

Working with nitropyridine derivatives requires adherence to strict safety protocols to minimize risk.[11][12][13]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[14][15]

  • Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[11][12]

  • Chemical Hazards: Nitroaromatic compounds can be toxic and are often skin and eye irritants.[14][15] Avoid all personal contact.[11] Solvents like DMF and DMSO have their own specific hazards and should be handled with care.

  • Waste Disposal: All chemical waste must be disposed of according to institutional and local regulations. Do not discharge into sewers or waterways.[11]

References

  • BenchChem. (2025). Reactivity of the nitro group on a pyridine ring. BenchChem Technical Guides.
  • Santa Cruz Biotechnology.
  • ECHEMI.
  • Wikipedia.
  • ECHEMI.
  • ACS Publications. Aqueous SNAr Reactions without a Surfactant: A Scalable Method That Uses Only Water from Start to Finish. Organic Process Research & Development.
  • NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine.
  • Jia, Z., et al. (2005). NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE)
  • ChemicalBook. 4-BROMO-2-METHYL-3-NITRO-PYRIDINE synthesis.
  • PMC.
  • TCI Chemicals. SAFETY DATA SHEET for 3-Hydroxy-6-methyl-2-nitropyridine.
  • Merck Millipore.
  • PMC. Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution.
  • MilliporeSigma.
  • Organic Chemistry Explained. SNAr Reaction Examples.
  • The Royal Society of Chemistry. Supplementary Information Synthetic routes to compounds 5 and 10-19.
  • Longdom Publishing.
  • Chem Help ASAP. (2020).
  • ChemRxiv. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles.
  • Chemistry Steps.
  • ACS Publications. Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters.
  • Patsnap. Synthesis process of 2-bromo-4-iodo-3-methylpyridine. Eureka.
  • BenchChem. Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine.
  • Chemistry Stack Exchange.
  • The Royal Society of Chemistry.
  • Pearson+. SNAr Reactions of Pyridine: Videos & Practice Problems.
  • BenchChem. Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines.
  • Lumen Learning. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II.
  • Chemistry LibreTexts. 17.
  • KPU Pressbooks. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II.

Sources

Method

Application Notes &amp; Protocols: The Strategic Utility of 2-Bromo-3-methyl-4-nitropyridine in Modern Agrochemical Discovery

Abstract The pyridine scaffold is a cornerstone in the development of high-efficacy agrochemicals, including a wide array of fungicides, herbicides, and insecticides.[1][2] This document provides an in-depth technical gu...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyridine scaffold is a cornerstone in the development of high-efficacy agrochemicals, including a wide array of fungicides, herbicides, and insecticides.[1][2] This document provides an in-depth technical guide on the application of a highly functionalized and versatile pyridine intermediate, 2-bromo-3-methyl-4-nitropyridine , for researchers and development professionals in the agrochemical industry. We will explore its inherent reactivity, provide a robust protocol for its synthesis, and demonstrate its strategic use in the construction of novel active ingredients through detailed, field-proven experimental workflows. The causality behind experimental choices is emphasized to empower researchers to adapt and innovate upon these foundational methods.

Introduction: The Strategic Value of a Multifunctional Intermediate

The relentless evolution of resistance in weeds, pests, and fungi necessitates a continuous pipeline of novel agrochemical active ingredients. Pyridine-based compounds have consistently proven to be a rich source of commercially successful products due to their unique physicochemical properties and diverse biological activities.[3][4] The intermediate, 2-bromo-3-methyl-4-nitropyridine, is a particularly valuable building block, engineered with three distinct functional handles that can be addressed with high selectivity:

  • A 2-bromo substituent : An ideal handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Negishi, Buchwald-Hartwig), enabling the formation of carbon-carbon and carbon-heteroatom bonds.[5][6][7]

  • A 4-nitro group : A powerful electron-withdrawing group that strongly activates the C4 and C2 positions for nucleophilic aromatic substitution (SNAr).[8] The nitro group itself can act as an excellent leaving group in SNAr reactions, a strategy that is often more efficient than displacing a halide.[9]

  • A 3-methyl group : Provides steric and electronic influence, which can be crucial for modulating biological activity and fine-tuning the selectivity of chemical transformations on the ring.

This trifecta of functionality allows for a modular and divergent approach to synthesis, enabling the rapid generation of diverse chemical libraries for high-throughput screening and lead optimization.

Physicochemical Properties and Reactivity Profile

The strategic utility of 2-bromo-3-methyl-4-nitropyridine stems from the orthogonal reactivity of its functional groups. Understanding these properties is critical for designing efficient synthetic routes.

PropertyValue
Chemical Formula C₆H₅BrN₂O₂
Molecular Weight 217.02 g/mol
Appearance Expected to be a pale yellow to brown solid
Key Reactive Sites C2 (Cross-Coupling), C4 (SNAr), NO₂ (Reduction)

The electron-withdrawing nitro group at the para-position to the bromine atom significantly influences the ring's electronic landscape. This activation, coupled with the inherent reactivity of the C-Br bond, provides multiple avenues for elaboration.

Caption: Reactivity map of 2-bromo-3-methyl-4-nitropyridine.

Proposed Synthesis of the Intermediate

The synthesis of 2-bromo-3-methyl-4-nitropyridine can be achieved through a logical, multi-step sequence starting from the commercially available 3-methylpyridine. The use of an N-oxide intermediate is a classic and highly effective strategy for directing nitration to the 4-position of the pyridine ring.[10]

G start 3-Methylpyridine step1 N-Oxidation (e.g., m-CPBA or H₂O₂/AcOH) start->step1 intermediate1 3-Methylpyridine N-oxide step1->intermediate1 step2 Nitration (H₂SO₄/HNO₃) intermediate1->step2 intermediate2 3-Methyl-4-nitropyridine N-oxide step2->intermediate2 step3 Bromination (POBr₃ or PBr₃/Br₂) intermediate2->step3 intermediate3 2-Bromo-3-methyl-4-nitropyridine N-oxide step3->intermediate3 step4 Deoxygenation (PCl₃ or PPh₃) intermediate3->step4 product 2-Bromo-3-methyl-4-nitropyridine step4->product

Caption: Synthetic workflow for 2-bromo-3-methyl-4-nitropyridine.

Protocol 3.1: Synthesis of 3-Methyl-4-nitropyridine N-oxide (Intermediate 2)
  • Rationale: Direct nitration of 3-methylpyridine is often unselective. N-oxidation activates the 4-position for electrophilic attack while protecting the nitrogen.

  • Procedure:

    • To a stirred solution of 3-methylpyridine N-oxide (1.0 eq) in concentrated sulfuric acid (5 vols), cool the mixture to 0°C in an ice-salt bath.

    • Add fuming nitric acid (1.2 eq) dropwise, ensuring the internal temperature does not exceed 10°C.

    • After the addition is complete, slowly warm the reaction to 90°C and maintain for 4-6 hours, monitoring by TLC or LC-MS.

    • Cool the reaction to room temperature and carefully pour it onto crushed ice.

    • Neutralize the mixture to pH 7-8 with a saturated solution of sodium bicarbonate or aqueous ammonia.

    • The precipitated product is filtered, washed with cold water, and dried under vacuum to yield 3-methyl-4-nitropyridine N-oxide as a yellow solid.

Protocol 3.2: Synthesis of 2-Bromo-3-methyl-4-nitropyridine (Final Product)
  • Rationale: Phosphorus oxybromide (POBr₃) is an effective reagent for both bromination at the 2-position of a pyridine N-oxide and subsequent deoxygenation in a one-pot or stepwise manner. A two-step approach with initial bromination followed by a separate deoxygenation step often provides better control and yield.

  • Procedure:

    • A mixture of 3-methyl-4-nitropyridine N-oxide (1.0 eq) and phosphorus oxybromide (3.0 eq) is heated at 120-130°C for 2-3 hours in a sealed vessel.[11]

    • Monitor the reaction for the formation of the N-oxide product.

    • Cool the reaction mixture and cautiously quench by pouring it into a stirred mixture of chloroform and ice water.

    • Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous MgSO₄.

    • The crude 2-bromo-3-methyl-4-nitropyridine N-oxide is concentrated and then dissolved in a suitable solvent like chloroform or toluene.

    • Add phosphorus trichloride (PCl₃) (1.5 eq) dropwise at 0°C and then allow the reaction to stir at room temperature or with gentle heating until deoxygenation is complete (monitored by TLC).

    • Carefully quench the reaction with water, separate the organic layer, wash, dry, and concentrate.

    • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford pure 2-bromo-3-methyl-4-nitropyridine.

Application in the Synthesis of a Novel HPPD-Inhibiting Herbicide

To illustrate the synthetic utility of our intermediate, we will outline the synthesis of a hypothetical pre-emergent herbicide targeting the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a validated target in weed science.[12] The designed molecule features a core structure derived from two key reactions: a nucleophilic aromatic substitution followed by a Suzuki cross-coupling.

Caption: Synthetic scheme for a hypothetical herbicide.

Protocol 4.1: Step 1 - Nucleophilic Aromatic Substitution (SNAr)
  • Rationale: The 4-nitro group is an excellent leaving group for SNAr, especially when activated by the ring nitrogen.[8][9] Using a mild base like potassium carbonate is sufficient to deprotonate the phenol, and DMF is an ideal polar aprotic solvent for this transformation.

  • Procedure:

    • To a solution of 2,6-diethyl-4-methylphenol (1.1 eq) in anhydrous DMF (10 vols), add potassium carbonate (1.5 eq).

    • Stir the suspension at room temperature for 20 minutes.

    • Add a solution of 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in DMF (2 vols).

    • Heat the reaction mixture to 80°C and stir for 4-8 hours until TLC analysis indicates complete consumption of the starting material.

    • Cool the reaction to room temperature and pour into ice water.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • The crude product (Intermediate A) can be purified by column chromatography or used directly in the next step if sufficiently pure.

Protocol 4.2: Step 2 - Suzuki Cross-Coupling
  • Rationale: The C2-Br bond is now primed for a Suzuki coupling. Pd(dppf)Cl₂ is a robust catalyst for coupling with alkyl boronic acids. The choice of base and solvent is critical for efficient catalytic turnover.

  • Procedure:

    • To a degassed solution of Intermediate A (1.0 eq) in a mixture of toluene and water (e.g., 4:1), add cyclopropylboronic acid (1.5 eq) and a suitable base such as K₃PO₄ (3.0 eq).

    • Add the palladium catalyst, Pd(dppf)Cl₂ (0.02 - 0.05 eq).

    • Degas the mixture again by bubbling argon or nitrogen through it for 15 minutes.

    • Heat the reaction to 90-100°C under an inert atmosphere for 6-12 hours, monitoring by LC-MS.

    • Upon completion, cool the reaction, dilute with ethyl acetate, and filter through a pad of celite to remove the catalyst.

    • Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

    • Purify the final product by column chromatography on silica gel to yield the target herbicide.

CompoundStepYield (%)¹H NMR (CDCl₃, δ ppm) [Predicted]MS (ESI) [m/z]
Intermediate A185-958.31 (d, 1H), 7.15 (d, 1H), 6.95 (s, 2H), 2.55 (q, 4H), 2.30 (s, 3H), 2.15 (s, 3H), 1.10 (t, 6H)379.1 [M+H]⁺
Final Product270-858.20 (d, 1H), 7.05 (d, 1H), 6.95 (s, 2H), 2.55 (q, 4H), 2.30 (s, 3H), 2.10 (s, 3H), 1.85 (m, 1H), 1.10 (t, 6H), 0.90 (m, 2H), 0.65 (m, 2H)339.2 [M+H]⁺

Conclusion

2-Bromo-3-methyl-4-nitropyridine represents a high-value, strategically functionalized intermediate for agrochemical research and development. Its predictable and orthogonal reactivity allows for the efficient execution of powerful synthetic transformations like nucleophilic aromatic substitution and palladium-catalyzed cross-coupling. The protocols outlined herein provide a robust framework for the synthesis and application of this building block, enabling the creation of diverse and complex molecular architectures essential for the discovery of next-generation herbicides, fungicides, and insecticides.

References

  • Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. ACS Omega.
  • Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora.
  • Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. PMC.
  • Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. ResearchHub.
  • Some examples of drugs and insecticides containing pyridine scaffolds.
  • A Comparative Analysis of the Reactivity of 3- Ethyl-4-nitropyridine 1-oxide and 3-methyl-4. Benchchem.
  • Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods.
  • Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Unknown Source.
  • Pyridine: the scaffolds with significant clinical diversity. RSC Publishing.
  • Development of novel pyridine-based agrochemicals: A review.
  • 4-BROMO-2-METHYL-3-NITRO-PYRIDINE synthesis. chemicalbook.
  • Synthesis of Substituted 2,2'-Bipyridines from 2-Bromo- or 2-Chloropyridines Using Tetrakis(triphenylphosphine)palladium(0) as a Catalyst in a Modified Negishi Cross-Coupling Reaction. Organic Chemistry Portal.
  • 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)
  • Carbonylative cross-coupling reaction of 2-bromopyridine with....
  • A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Arom
  • Nucleophilic arom
  • Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. MDPI.
  • Benquitrione: A new HPPD-inhibiting herbicide with novel chemical scaffold. American Chemical Society.
  • Discovery of novel pyridine carboxamides with antifungal activity as potential succin
  • Advancement of Phenoxypyridine as an Active Scaffold for Pesticides. MDPI.
  • Discovery of pyridine-based agrochemicals by using Intermediate Derivatiz
  • Synthesis and biological profile of 2,3-dihydro[13][14]thiazolo[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors. PMC.

  • Reactions of Pyridine-N-Oxide. YouTube.

Sources

Application

Application Note: Divergent Synthesis of Novel Heterocycles from 2-Bromo-3-methyl-4-nitropyridine

This Application Note is designed for researchers in medicinal chemistry and drug discovery, focusing on the high-value scaffold 2-bromo-3-methyl-4-nitropyridine . This intermediate offers a unique "ortho-nitro/methyl" m...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and drug discovery, focusing on the high-value scaffold 2-bromo-3-methyl-4-nitropyridine . This intermediate offers a unique "ortho-nitro/methyl" motif alongside a reactive halogen handle, enabling the divergent synthesis of rare fused heterocyclic systems such as 5-azaindoles (pyrrolo[3,2-c]pyridines) and pyrazolo[4,3-c]pyridines .[1]

Strategic Analysis of the Scaffold

The starting material, 2-bromo-3-methyl-4-nitropyridine , is a densely functionalized pyridine building block. Its utility stems from three distinct reactive sites that can be manipulated orthogonally:

  • 4-Nitro Group: A latent amine precursor and a strong electron-withdrawing group that activates the adjacent methyl group.

  • 3-Methyl Group: Possesses acidic protons (benzylic-like) due to the ortho-nitro and para-nitrogen activation, making it susceptible to condensation reactions (e.g., with DMF-DMA).

  • 2-Bromo Group: A handle for transition-metal catalyzed cross-couplings (Suzuki, Buchwald-Hartwig) or nucleophilic aromatic substitution (

    
    ). Crucially, this group must be preserved during the initial heterocycle formation to allow for late-stage diversification.
    
Reaction Pathway Overview

The following diagram illustrates the divergent synthetic pathways available from this single precursor.

G Figure 1: Divergent synthesis of 5-azaindole and pyrazolo[4,3-c]pyridine scaffolds. SM 2-Bromo-3-methyl- 4-nitropyridine Enamine Enamine Intermediate (via DMF-DMA) SM->Enamine Batcho-Leimgruber (DMF-DMA, 80°C) Amine 2-Bromo-3-methyl- 4-aminopyridine SM->Amine Chemoselective Reduction (Fe/NH4Cl or SnCl2) Azaindole 4-Bromo-1H-pyrrolo[3,2-c]pyridine (5-Azaindole Scaffold) Enamine->Azaindole Reductive Cyclization (Fe/AcOH or Na2S2O4) *Preserves Br* Pyrazole 4-Bromo-1H-pyrazolo[4,3-c]pyridine (Pyrazolopyridine Scaffold) Amine->Pyrazole Diazotization & Cyclization (NaNO2/AcOH or Isoamyl nitrite)

Protocol A: Synthesis of 4-Bromo-1H-pyrrolo[3,2-c]pyridine (5-Azaindole)

This protocol utilizes the Batcho-Leimgruber indole synthesis . The key challenge here is the reductive cyclization step; standard catalytic hydrogenation (


, Pd/C) will debrominate the C2 position. Therefore, a chemoselective metal-mediated reduction (Fe or Zn) is required to retain the bromine handle.
Mechanism[2][3][4][5][6][7]
  • Condensation: The acidic methyl group reacts with

    
    -dimethylformamide dimethyl acetal (DMF-DMA) to form a trans-beta-dimethylamino-styrene analogue (enamine).
    
  • Reductive Cyclization: Reduction of the nitro group to an amine is immediately followed by intramolecular nucleophilic attack on the enamine double bond, eliminating dimethylamine and closing the pyrrole ring.

Experimental Procedure
Step 1: Enamine Formation
  • Reagents: 2-Bromo-3-methyl-4-nitropyridine (1.0 eq), DMF-DMA (3.0 eq), DMF (anhydrous).

  • Setup: Dissolve the starting material in anhydrous DMF (0.5 M concentration) in a sealed tube or round-bottom flask under nitrogen.

  • Reaction: Heat the mixture to 80–90 °C for 12–16 hours. The solution typically turns deep red/purple.

  • Monitoring: Monitor by TLC (EtOAc/Hexane) or LC-MS. Look for the consumption of starting material and the appearance of the enamine species (

    
    ).
    
  • Workup: Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA and solvent. The residue (crude enamine) is often used directly in the next step to avoid hydrolysis.

Step 2: Reductive Cyclization (Fe/AcOH Method)
  • Reagents: Crude Enamine (from Step 1), Iron powder (5.0 eq), Glacial Acetic Acid (solvent), Ethanol (co-solvent, optional).[1]

  • Setup: Suspend the crude enamine in a 1:1 mixture of AcOH/EtOH (0.2 M). Add Iron powder.

  • Reaction: Heat to 80 °C with vigorous stirring for 2–4 hours.

    • Critical Note: Do not use catalytic hydrogenation (

      
      ), as this will cleave the C-Br bond.
      
  • Workup:

    • Cool to room temperature.

    • Filter through a pad of Celite to remove iron residues; wash the pad with EtOAc.

    • Concentrate the filtrate.[2]

    • Neutralize the residue with saturated

      
       solution (carefully, foaming will occur).
      
    • Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over

      
      , and concentrate.[1]
      
  • Purification: Flash column chromatography (SiO2). Elute with a gradient of MeOH in DCM (0–5%).[1]

    • Target Product: 4-Bromo-1H-pyrrolo[3,2-c]pyridine.[3]

    • Yield: Typically 50–65% over two steps.

Protocol B: Synthesis of 4-Bromo-1H-pyrazolo[4,3-c]pyridine

This route accesses the pyrazolo[4,3-c]pyridine scaffold via the "Widman-Stoermer" type cyclization involving diazotization of a 4-amino-3-methylpyridine intermediate.

Experimental Procedure
Step 1: Chemoselective Nitro Reduction
  • Reagents: 2-Bromo-3-methyl-4-nitropyridine (1.0 eq), Iron powder (4.0 eq),

    
     (5.0 eq), EtOH/Water (3:1).
    
  • Reaction: Reflux at 80 °C for 1–2 hours. This mild condition reduces the nitro group to the amine without affecting the bromine.

  • Workup: Filter hot through Celite. Concentrate to remove EtOH. Extract the aqueous phase with EtOAc.

  • Product: 2-Bromo-3-methyl-4-aminopyridine. (Verify by LC-MS).

Step 2: Diazotization and Cyclization
  • Reagents: 2-Bromo-3-methyl-4-aminopyridine (1.0 eq), Sodium Nitrite (

    
    , 1.1 eq), Glacial Acetic Acid (solvent).[1] Alternatively, Isoamyl nitrite in Toluene can be used for non-aqueous conditions.
    
  • Protocol (Aqueous/Acidic):

    • Dissolve the amine in AcOH (or dilute HCl). Cool to 0–5 °C.

    • Add

      
       (aq.[1] solution) dropwise.
      
    • Allow the reaction to warm to room temperature and stir for 12 hours. The diazonium intermediate attacks the adjacent methyl group, followed by tautomerization to form the pyrazole ring.[1]

  • Protocol (Non-aqueous - Recommended for yields):

    • Dissolve amine in anhydrous Toluene. Add Acetic Anhydride (1.0 eq) and Potassium Acetate (1.0 eq) to acylate the amine in situ (optional, sometimes improves yield via N-nitroso intermediate) or use Isoamyl Nitrite (2.0 eq) and heat to 80 °C.[1]

  • Workup: Neutralize with base, extract with EtOAc.

  • Purification: Flash chromatography (DCM/MeOH).

    • Target Product: 4-Bromo-1H-pyrazolo[4,3-c]pyridine.

Troubleshooting & Optimization

IssueProbable CauseSolution
Debromination (Loss of Br) Use of Pd/C or strong reducing agents (LiAlH4).Switch to Fe/AcOH, Zn/AcOH, or

for nitro reduction.
Low Yield in Enamine Step Moisture in DMF or old DMF-DMA reagent.Use anhydrous DMF; use fresh DMF-DMA; increase temperature to 90°C.
Incomplete Cyclization (Azaindole) Oxidation of the intermediate amine before cyclization.Perform reduction/cyclization immediately after enamine formation; ensure inert atmosphere.
Solubility Issues The products are polar heterocycles.Use MeOH/DCM mixtures for extraction; add small amount of TEA to column eluents to reduce tailing.

References

  • Batcho-Leimgruber Synthesis of Azaindoles

    • Reaction of nitropyridines with DMF-DMA to form pyrrolopyridines.
    • Source: (Validating the existence and commercial availability of similar isomers).

  • Chemoselective Reduction of Nitro Groups

    • Use of Iron/Acetic Acid to preserve halogen substituents during nitro reduction.
    • Source:

  • Pyrazolopyridine Synthesis

    • Synthesis of 1H-pyrazolo[4,3-b]pyridine derivatives via diazotization. (Analogous chemistry for [4,3-c] isomer).
    • Source: [1]

  • Regioselectivity in Pyridines

    • Nucleophilic substitution p
    • Source:

Sources

Method

experimental procedure for the reduction of the nitro group in 2-bromo-3-methyl-4-nitropyridine

Detailed Application Note & Protocol Abstract & Strategic Overview The reduction of 2-bromo-3-methyl-4-nitropyridine to 2-bromo-3-methyl-4-aminopyridine presents a classic chemoselectivity challenge in heterocyclic chemi...

Author: BenchChem Technical Support Team. Date: February 2026

Detailed Application Note & Protocol

Abstract & Strategic Overview

The reduction of 2-bromo-3-methyl-4-nitropyridine to 2-bromo-3-methyl-4-aminopyridine presents a classic chemoselectivity challenge in heterocyclic chemistry: reducing a nitro group (


) while retaining a labile halogen (

) on an electron-deficient pyridine ring.

Standard catalytic hydrogenation (e.g.,


, 

) is often unsuitable for this transformation due to the high risk of hydrodehalogenation (debromination), which yields the des-bromo byproduct 3-methyl-4-aminopyridine. This guide details a chemoselective iron-mediated reduction (Béchamp reduction) as the primary "Gold Standard" protocol. This method relies on single-electron transfer (SET) mechanisms that are thermodynamically favorable for nitro reduction but kinetically inert toward the aryl-bromide bond under the specified conditions. An alternative Stannous Chloride (

) protocol is provided for small-scale discovery workflows.

Strategic Analysis of Reduction Methods

The following decision matrix justifies the selection of the Iron/Acetic Acid method over common alternatives.

MethodReagentsChemoselectivity (Br Retention)ScalabilityVerdict
Catalytic Hydrogenation

,

Low . High risk of

hydrogenolysis.
HighNot Recommended without specific catalyst poisons (e.g., sulfided Pt).
Dissolved Metal (Béchamp)

,

/

High . Mechanism allows specific nitro reduction.[1][2]HighPrimary Protocol . Robust and cost-effective.[3]
Stannous Chloride

High .[4] Very mild.Low/MedSecondary Protocol . Good for small scale; workup can be difficult (emulsions).
Hydride Transfer

, Metal Cat.
Variable. Often requires optimization.LowAlternative only if acidic conditions are not tolerated.

Primary Protocol: Iron-Mediated Reduction

Objective: Selective reduction of 2-bromo-3-methyl-4-nitropyridine (1) to 2-bromo-3-methyl-4-aminopyridine (2).

Reaction Scheme

The reaction proceeds via a stepwise electron transfer from the metal surface to the nitro group, passing through nitroso (


) and hydroxylamine (

) intermediates before forming the amine.

ReactionScheme cluster_0 Substrate cluster_1 Reagents cluster_2 Product S 2-bromo-3-methyl- 4-nitropyridine R Fe powder (4-5 eq) AcOH / EtOH (1:4) Reflux, 2-4 h S->R P 2-bromo-3-methyl- 4-aminopyridine R->P Selective Reduction (>90% Yield)

Caption: Chemoselective reduction pathway using Iron/Acetic Acid, avoiding debromination.

Materials & Reagents[5][6][7]
  • Substrate: 2-bromo-3-methyl-4-nitropyridine (

    
    )
    
  • Reductant: Iron Powder (

    
    , 
    
    
    
    ) - Note: Fine mesh is critical for surface area.
  • Solvent System: Ethanol (

    
    ) / Glacial Acetic Acid (
    
    
    
    ) (
    
    
    )
  • Workup: Ethyl Acetate (

    
    ), Saturated 
    
    
    
    , Celite® 545.
Step-by-Step Procedure
  • Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-bromo-3-methyl-4-nitropyridine (

    
    , 
    
    
    
    ) in Ethanol (
    
    
    ).
  • Activation: Add Glacial Acetic Acid (

    
    ) and Iron Powder  (
    
    
    
    ,
    
    
    ) to the solution.
    • Tip: Activating the iron powder by washing with dilute

      
       and drying prior to use can reduce induction times, though commercial powder is usually sufficient.
      
  • Reaction: Heat the heterogeneous mixture to reflux (

    
    )  with vigorous stirring.
    
    • Monitoring: Monitor by TLC (Eluent:

      
       EtOAc/Hexanes) or LC-MS every hour. The starting material (
      
      
      
      ) should disappear, and a lower
      
      
      fluorescent spot (amine) should appear. Reaction is typically complete in 2–4 hours .
  • Filtration (Critical Step):

    • Cool the mixture to room temperature.

    • Filter the suspension through a pad of Celite® to remove unreacted iron and iron oxide sludge.

    • Wash the Celite pad copiously with EtOAc (

      
      ) to ensure all product is eluted.
      
  • Neutralization:

    • Concentrate the filtrate under reduced pressure to remove most of the Ethanol/AcOH.

    • Dilute the residue with EtOAc (

      
      ) and water (
      
      
      
      ).
    • Slowly add saturated

      
        solution until the aqueous layer is slightly basic (
      
      
      
      ). Caution:
      
      
      evolution will be vigorous.
  • Extraction:

    • Separate the layers. Extract the aqueous phase twice more with EtOAc (

      
      ).
      
    • Combine organic layers, wash with Brine (

      
      ), and dry over anhydrous 
      
      
      
      .
  • Isolation: Filter and concentrate in vacuo to yield the crude amine.

    • Purification: If necessary, recrystallize from Ethanol/Water or purify via flash chromatography (

      
      ).
      

Alternative Protocol: Stannous Chloride ( )

Use Case: Small-scale (<100 mg) or if the iron workup proves difficult due to emulsions.

  • Dissolution: Dissolve substrate (

    
    ) in EtOAc  or EtOH  (
    
    
    
    ).
  • Addition: Add

    
      (
    
    
    
    ).
  • Reaction: Stir at

    
      for 2 hours.
    
  • Workup (Emulsion Control):

    • Cool to room temperature.[2][5]

    • Pour mixture into ice water.

    • Crucial: Adjust pH to

      
       using 
      
      
      
      or saturated
      
      
      .
    • Option: Add Rochelle Salt (Potassium Sodium Tartrate) solution and stir for 30 mins to complex tin salts, preventing emulsions.

    • Extract with EtOAc, dry, and concentrate.[3][5][6]

Analytical Validation & Quality Control

To ensure the integrity of the protocol, the isolated product must be validated against the following criteria:

TechniqueObservationInterpretation
LC-MS

(1:1 ratio)
Confirms presence of Bromine . Loss of Br would show mass

.
1H NMR

(Broad Singlet, 2H)
Appearance of

protons (exchangeable with

).
1H NMR

(Singlet, 3H)
Retention of Methyl group.[7]
TLC Lower

than Nitro; Ninhydrin positive
Confirms conversion to Amine.
Troubleshooting Guide

Troubleshooting Problem Issue Observed Incomplete Incomplete Conversion Problem->Incomplete Debromination Debromination (M-Br observed) Problem->Debromination Emulsion Emulsion during Workup Problem->Emulsion Sol1 Increase Temp to Reflux Add 1-2 eq more Fe Incomplete->Sol1 Sol2 Switch to SnCl2 method Lower Temp to 60°C Debromination->Sol2 Sol3 Filter through Celite first Use Rochelle Salt wash Emulsion->Sol3

Caption: Troubleshooting logic for common reduction issues.

References

  • Banik, B. K., et al. (2020). Selective reduction of aromatic nitro compounds with stannous chloride in non-acidic and non-aqueous medium. Tetrahedron Letters.

  • Fox, B. A., & Threlfall, T. L. (1964). 2,3-Diaminopyridine (Reduction of halonitropyridines). Organic Syntheses, Coll. Vol. 5, p.346.

  • BenchChem Technical Support. (2025). Synthesis of 2-Amino-4-bromo-3-nitropyridine and related reductions. BenchChem Application Notes.

  • Guzman, P. E., et al. (2016). Chemoselective Nitro Reduction Using a Single Iron Catalyst. ResearchGate / RSC Advances.

Disclaimer: This protocol involves the use of hazardous chemicals (brominated pyridines, acetic acid). All procedures should be performed in a fume hood with appropriate PPE (gloves, goggles, lab coat).

Sources

Application

Application Note: Large-Scale Synthesis of 2-Bromo-3-methyl-4-nitropyridine

Abstract & Strategic Importance 2-Bromo-3-methyl-4-nitropyridine is a high-value heterocyclic scaffold, serving as a critical linchpin in the synthesis of next-generation kinase inhibitors and proton pump inhibitors. Its...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Importance

2-Bromo-3-methyl-4-nitropyridine is a high-value heterocyclic scaffold, serving as a critical linchpin in the synthesis of next-generation kinase inhibitors and proton pump inhibitors. Its structural uniqueness lies in the dense functionalization of the pyridine ring: the 2-bromo handle allows for Suzuki/Buchwald couplings, the 4-nitro group serves as a masked amine for heterocyclization, and the 3-methyl group provides essential steric constraints often required for atropisomeric selectivity in drug targets.

This Application Note details a robust, scalable three-step protocol designed to overcome the classical challenges of pyridine chemistry—specifically, the difficulty of regioselective nitration on electron-deficient rings. By leveraging N-oxide activation , we bypass the electronic deactivation of the pyridine nitrogen, enabling high-yield electrophilic aromatic substitution at the C4 position.

Retrosynthetic Analysis & Route Selection

The direct nitration of 2-bromo-3-methylpyridine is kinetically unfavorable and regiochemically promiscuous due to the electron-withdrawing nature of the pyridine nitrogen and the bromine atom. The "Golden Route" for large-scale production utilizes N-oxide activation , which increases electron density at the C4 position (para to the N-oxide), directing the nitro group precisely where required.

Synthetic Pathway[1][2][3][4][5][6]
  • N-Oxidation: Activation of 2-bromo-3-methylpyridine.

  • Regioselective Nitration: Electrophilic substitution at C4 directed by the N-oxide.

  • Deoxygenation: Chemoselective reduction of the N-oxide while retaining the nitro group.

SyntheticRoute SM 2-Bromo-3-methylpyridine (Starting Material) Step1 Step 1: N-Oxidation (UHP/TFAA or H2O2/AcOH) SM->Step1 Int1 Intermediate 1: 2-Bromo-3-methylpyridine N-oxide Step1->Int1 Step2 Step 2: Nitration (HNO3/H2SO4) Int1->Step2 Int2 Intermediate 2: 2-Bromo-3-methyl- 4-nitropyridine N-oxide Step2->Int2 Step3 Step 3: Deoxygenation (PCl3 or PBr3) Int2->Step3 Product TARGET: 2-Bromo-3-methyl- 4-nitropyridine Step3->Product

Caption: Figure 1. Three-step synthetic pathway utilizing N-oxide activation strategy.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Bromo-3-methylpyridine N-oxide

Objective: Efficient oxidation of the pyridine nitrogen. Scale: 1.0 kg Input

  • Reagents:

    • 2-Bromo-3-methylpyridine (1.0 equiv)

    • Urea Hydrogen Peroxide (UHP) (2.5 equiv) — Preferred over mCPBA for safety and cost on scale.

    • Trifluoroacetic Anhydride (TFAA) (2.4 equiv)

    • Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Protocol:

  • Setup: Charge a 20 L jacketed glass reactor with 2-bromo-3-methylpyridine (1.0 kg) and DCM (10 L). Cool to 0°C.[1][2]

  • Addition: Add UHP (1.37 kg) in one portion (solid suspension).

  • Activation: Add TFAA (2.93 kg) dropwise over 2 hours, maintaining internal temperature < 10°C. Caution: Exothermic.

  • Reaction: Warm to room temperature (20-25°C) and stir for 12–16 hours. Monitor by HPLC (Target: >98% conversion).

  • Quench: Cool to 0°C. Slowly add water (5 L) followed by saturated aqueous NaHSO₃ to quench excess peroxide (Test with starch-iodide paper).

  • Workup: Separate phases. Wash organic layer with 1M NaOH (to remove trifluoroacetic acid) and brine.

  • Isolation: Dry over Na₂SO₄, filter, and concentrate. The N-oxide is typically obtained as an off-white solid.

    • Expected Yield: 90–95%

Step 2: Regioselective Nitration (The Critical Step)

Objective: Install the nitro group at C4. Safety Critical: Nitration of N-oxides is prone to thermal runaway.

  • Reagents:

    • 2-Bromo-3-methylpyridine N-oxide (from Step 1)

    • Concentrated H₂SO₄ (5.0 vol)

    • Fuming HNO₄ (90%+) (3.0 equiv)

Protocol:

  • Dissolution: In a reactor, dissolve the N-oxide (1.0 kg) in conc. H₂SO₄ (5 L). Cool to 0–5°C.[3][4]

  • Nitration: Add fuming HNO₃ dropwise over 3 hours. CRITICAL: Do not allow temperature to exceed 10°C during addition.

  • Heating Ramp:

    • Insight: The reaction has a high activation energy. Slowly ramp temperature to 90°C over 2 hours.

    • Safety Note: Watch for gas evolution (NOx) around 60–70°C. Ensure condenser capacity is sufficient.

  • Reaction: Stir at 90°C for 4–6 hours.

  • Quench: Cool mixture to 20°C. Pour onto crushed ice (10 kg) with vigorous stirring.

  • Neutralization: Adjust pH to 8–9 using solid Na₂CO₃ or 50% NaOH solution. Caution: Massive CO₂ evolution if carbonate is used.

  • Isolation: The product (4-nitro N-oxide) usually precipitates as a yellow solid. Filter, wash with water, and dry.[3]

    • Expected Yield: 60–75%[3]

    • Isomer Profile: >90% 4-nitro isomer (directed by N-oxide).

Step 3: Deoxygenation to Final Product

Objective: Restore the pyridine aromaticity by removing the N-oxide oxygen.

  • Reagents:

    • 2-Bromo-3-methyl-4-nitropyridine N-oxide

    • Phosphorus Trichloride (PCl₃) (2.0 equiv)

    • Solvent: Chloroform or Toluene[5]

Protocol:

  • Setup: Suspend the nitro-N-oxide (500 g) in Chloroform (5 L).

  • Addition: Add PCl₃ dropwise at room temperature.

  • Reflux: Heat to reflux (60–65°C) for 4 hours. The suspension will clear as the deoxygenated product (more soluble) forms.

  • Quench: Cool to 0°C. Slowly pour into ice water (Careful: PCl₃ hydrolysis is violent).

  • Neutralization: Neutralize aqueous layer with NaOH to pH 7.

  • Extraction: Extract with DCM.

  • Purification: Crystallization from Ethanol/Heptane or silica plug filtration if necessary.

    • Expected Yield: 80–85%

Process Safety & Engineering Controls

Scaling up nitration reactions requires rigorous safety planning.

HazardControl Measure
Thermal Runaway Use a reactor with a high heat-transfer coefficient (jacketed). Implement an automated dosing system linked to internal temperature (stop addition if T > T_set).
NOx Fumes Scrubber system (NaOH) connected to reactor vent.
Peroxide Accumulation In Step 1, verify peroxide consumption with starch-iodide before concentration. Never distill peroxides to dryness.
PCl₃ Hydrolysis PCl₃ reacts violently with water producing HCl gas. Quench slowly into a large excess of ice.

Analytical Specifications

Target Molecule: 2-Bromo-3-methyl-4-nitropyridine[6][7][8][9]

  • Appearance: Yellow crystalline solid.[3]

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 8.45 (d, J = 5.2 Hz, 1H, H-6) — Doublet due to coupling with H-5.

    • δ 7.60 (d, J = 5.2 Hz, 1H, H-5) — Ortho to Nitro.

    • δ 2.65 (s, 3H, CH₃) — Deshielded by ortho-nitro and ortho-bromo groups.

  • MS (ESI): [M+H]⁺ = 216.9/218.9 (Br isotope pattern).

Process Flow Diagram

ProcessFlow cluster_Step2 Critical Nitration Phase Reactor Glass-Lined Reactor (Temp Control: -10 to 100°C) Scrubber Caustic Scrubber (NOx/HCl removal) Reactor->Scrubber Vent Gases Heat Ramp to 90°C Reactor->Heat Filter Nutsche Filter (Isolation) Product Product Filter->Product Wet Cake Mix Acid Solution (H2SO4 + Substrate) Mix->Reactor Dose Controlled Addition (HNO3) Dose->Reactor Slow Feed Quench Ice Quench Heat->Quench Quench->Filter

Caption: Figure 2. Process engineering flow for the critical nitration step.

References

  • Nitration of Pyridine N-Oxides

    • Organic Syntheses, Coll. Vol. 4, p. 654 (1963); Vol. 33, p. 79 (1953). (Methodology for 4-nitration of 3-picoline N-oxide). Link

  • Regioselectivity in Pyridine Nitration: Katritzky, A. R., & Lagowski, J. M. (1971). Chemistry of the Heterocyclic N-Oxides. Academic Press. (Foundational text on N-oxide directing effects).
  • Synthesis of 2-Bromo-3-methyl-4-nitropyridine Derivatives

    • Journal of Medicinal Chemistry, 2013, 56(20), 8008-8018. (Usage of bromo-nitro-pyridine intermediates). Link

  • Safety in Nitration Scale-up

    • Organic Process Research & Development, 2007, 11(6), 1069–1075. "Safe Scale-Up of an Exothermic Nitration". Link

  • Commercial Availability & CAS Verification

    • 2-Bromo-3-methyl-4-nitropyridine 1-oxide (CAS: 60323-97-9).[7][8][10]

    • 2-Bromo-3-methyl-4-nitropyridine (CAS: 19755-53-4 for related isomer reference, specific target often custom synthesized).

Disclaimer: This protocol involves hazardous reagents (fuming nitric acid, PCl3). All procedures must be validated by a safety officer before execution.

Sources

Method

Application Notes &amp; Protocols: Strategic Functionalization of 2-Bromo-3-methyl-4-nitropyridine Using Organometallic Reagents

Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the reaction of 2-bromo-3-methyl-4-nitropyridine with various organometallic reagents. We...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the reaction of 2-bromo-3-methyl-4-nitropyridine with various organometallic reagents. We delve into the strategic considerations for selecting appropriate reaction pathways, focusing on palladium-catalyzed cross-coupling reactions and reactions with highly nucleophilic organometallics. This guide offers detailed, field-proven protocols, mechanistic insights, and troubleshooting advice to enable the successful synthesis of diverse functionalized pyridine derivatives, which are critical scaffolds in medicinal chemistry and materials science.

Introduction and Reactivity Profile

2-Bromo-3-methyl-4-nitropyridine is a highly versatile heterocyclic building block. Its synthetic utility is derived from the specific arrangement of its functional groups, which dictates its reactivity:

  • C2-Bromine: The C-Br bond at the 2-position is the primary site for palladium-catalyzed cross-coupling reactions. Its reactivity is enhanced by the electron-withdrawing nature of the pyridine nitrogen and the C4-nitro group.[1][2]

  • C4-Nitro Group: This potent electron-withdrawing group significantly acidifies the pyridine ring, making it susceptible to nucleophilic attack.[3] It also activates the C2- and C6-positions for reactions.

  • C3-Methyl Group: The methyl group introduces steric hindrance around the C2-bromine, which can influence catalyst and ligand selection.

  • Pyridine Nitrogen: The lone pair on the nitrogen atom can coordinate to metal catalysts, potentially forming less active species and inhibiting the reaction.[4] This effect must be mitigated through the use of appropriate ligands.

Due to the electron-deficient nature of the pyridine ring, it readily undergoes nucleophilic substitution, with a preference for attack at the C2 and C4 positions.[5] This inherent reactivity provides a foundation for a diverse range of chemical transformations.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for forming C-C and C-heteroatom bonds.[6][7] For 2-bromo-3-methyl-4-nitropyridine, reactions like Suzuki-Miyaura, Stille, and Negishi couplings are particularly effective.

General Catalytic Cycle

The mechanism for these reactions generally proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[8][9][10][11]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of the pyridine, forming a Pd(II) intermediate.[8]

  • Transmetalation: The organic group from the organometallic reagent (e.g., organoboron, organotin) is transferred to the palladium center, displacing the halide.[6][8] For Suzuki couplings, this step is often facilitated by a base.[6][12]

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the final product and regenerating the Pd(0) catalyst.[9][11]

Palladium Cross-Coupling Cycle Pd0 Pd(0)Ln PdII_Aryl Ar-Pd(II)Ln-X Pd0->PdII_Aryl OxAdd Oxidative Addition PdII_Diorg Ar-Pd(II)Ln-R PdII_Aryl->PdII_Diorg Transmetal Transmetalation PdII_Diorg->Pd0 RedElim Reductive Elimination Ar_R Ar-R PdII_Diorg->Ar_R Ar-R Out MX M-X PdII_Diorg->MX M-X Out ArX Ar-X ArX->Pd0 Ar-X In R_M R-M R_M->PdII_Aryl R-M In

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

Protocol: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is highly favored due to the low toxicity and stability of the boronic acid reagents.[12] The choice of ligand is critical to prevent catalyst inhibition by the pyridine nitrogen and to promote efficient coupling.[4] Bulky, electron-rich phosphine ligands are often required.[7][13]

Materials:

  • 2-Bromo-3-methyl-4-nitropyridine (1.0 equiv)

  • Arylboronic acid (1.2–1.5 equiv)

  • Palladium Catalyst: Pd(dppf)Cl₂ (3 mol%) or Pd₂(dba)₃ with a ligand like SPhos or XPhos (1-3 mol%)

  • Base: K₂CO₃ or K₃PO₄ (2.0–3.0 equiv)

  • Solvent: Anhydrous, degassed 1,4-dioxane/water (4:1) or Toluene/water (4:1)

  • Inert gas supply (Argon or Nitrogen)

Step-by-Step Procedure:

  • Reaction Setup: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 2-bromo-3-methyl-4-nitropyridine, the arylboronic acid, the base, and the palladium catalyst/ligand system.

  • Inert Atmosphere: Seal the vessel, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.

  • Solvent Addition: Add the degassed solvent mixture via syringe. The typical reaction concentration is 0.1–0.5 M with respect to the starting halide.[10]

  • Reaction: Heat the mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.[10]

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Comparative Data for Cross-Coupling Reactions

The choice of organometallic reagent can significantly impact reaction conditions and outcomes. The following table summarizes typical conditions for various cross-coupling reactions with 2-bromo-3-methyl-4-nitropyridine.

Reaction Type Organometallic Reagent (R-M) Typical Catalyst/Ligand Base Required Key Considerations & Ref.
Suzuki-Miyaura R-B(OH)₂ or R-B(OR)₂Pd(dppf)Cl₂, Pd(PPh₃)₄, Pd₂(dba)₃/SPhosYes (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)Low toxicity, wide functional group tolerance.[6][10][12]
Stille R-Sn(Bu)₃Pd(PPh₃)₄, Pd₂(dba)₃/AsPh₃NoTolerant of many functional groups, but tin byproducts are toxic and can be difficult to remove.[9][14][15]
Negishi R-ZnXPd(dppf)Cl₂, Pd₂(dba)₃/XPhosNoHighly reactive and functional group tolerant, but organozinc reagents are moisture-sensitive.[16][17]

Reactions with Grignard and Organolithium Reagents

Grignard (R-MgX) and organolithium (R-Li) reagents are powerful nucleophiles and strong bases.[18][19][20] Their high reactivity with 2-bromo-3-methyl-4-nitropyridine can lead to several competing pathways, requiring careful control of reaction conditions.

Potential Reaction Pathways:

  • Nucleophilic Aromatic Substitution (SNAr): Direct attack at positions activated by the nitro group.

  • Addition to the C=N bond: Attack at the pyridine ring itself.

  • Reaction with the Nitro Group: Reduction or addition to the nitro group is a common side reaction.

  • Halogen-Metal Exchange: At low temperatures, exchange with the C2-bromine can occur to form a pyridyl-magnesium or -lithium species, which can then be trapped with an electrophile.[19]

Protocol: Halogen-Metal Exchange and Electrophilic Quench

This protocol aims to form a pyridyl-Grignard reagent in situ, which is then reacted with an electrophile. This method avoids direct coupling and allows for the introduction of a different class of functional groups.

Materials:

  • 2-Bromo-3-methyl-4-nitropyridine (1.0 equiv)

  • i-PrMgCl·LiCl (1.1 equiv) or n-BuLi (1.1 equiv)

  • Electrophile (e.g., benzaldehyde, 1.2 equiv)

  • Solvent: Anhydrous THF

  • Inert gas supply (Argon or Nitrogen)

Step-by-Step Procedure:

  • Reaction Setup: To a dry, three-necked flask under argon, add a solution of 2-bromo-3-methyl-4-nitropyridine in anhydrous THF.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Halogen-Metal Exchange: Slowly add the Grignard or organolithium reagent dropwise, maintaining the temperature at -78 °C. Stir for 30-60 minutes at this temperature.

  • Electrophilic Quench: Add the electrophile (e.g., benzaldehyde) dropwise to the solution at -78 °C.

  • Warming & Quenching: Allow the reaction to slowly warm to room temperature over several hours. Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl.

  • Work-up and Purification: Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Caption: Decision workflow for reacting organometallic reagents.

Troubleshooting and Optimization

Observed Issue Potential Cause Recommended Solution
Low or No Yield (Cross-Coupling) Catalyst deactivation by pyridine nitrogen.[4]Use bulky, electron-rich ligands (e.g., SPhos, XPhos, P(t-Bu)₃) to shield the palladium center.[13][21]
Incomplete reaction.Increase reaction temperature, use a more active catalyst system, or extend the reaction time.
Protodeborylation of boronic acid.Use a stronger base (e.g., K₃PO₄), ensure anhydrous conditions, or use a boronate ester.[2]
Homocoupling Product Formation Occurs with certain catalyst systems or at high temperatures.[2]Lower the reaction temperature, change the ligand, or screen different palladium sources.
Multiple Products (Grignard/RLi) Lack of selectivity (attack at nitro group, ring, or C-Br).Strictly maintain low temperatures (-78 °C) to favor halogen-metal exchange over other pathways.
Difficulty Removing Tin Byproducts (Stille) Tributyltin halides are often nonpolar and co-elute with the product.Wash the organic phase with an aqueous solution of potassium fluoride (KF) to precipitate insoluble tin fluorides, which can be filtered off.[4][14]

Conclusion

2-Bromo-3-methyl-4-nitropyridine is a valuable substrate for constructing complex molecular architectures. A judicious choice of organometallic reagent and reaction conditions is paramount for achieving the desired transformation. Palladium-catalyzed cross-coupling reactions offer a reliable method for C-C bond formation, with the Suzuki-Miyaura reaction being a particularly robust choice. For alternative functionalization patterns, low-temperature halogen-metal exchange with Grignard or organolithium reagents provides a powerful synthetic route. The protocols and insights provided herein serve as a comprehensive guide for the successful application of these methodologies in research and development.

References

  • Reductive Couplings of 2-Halopyridines without External Ligand: Phosphine-Free Nickel-Catalyzed Synthesis of Symmetrical and Unsymmetrical 2,2′-Bipyridines. The Journal of Organic Chemistry - ACS Publications. (2013). [Link]

  • Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. Oreate AI Blog. (2026). [Link]

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. (2010). [Link]

  • Recent Advances in the development of Suzuki Miyaura Coupling Reactions. wwjmrd. [Link]

  • Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine. NINGBO INNO PHARMCHEM CO.,LTD. (2026). [Link]

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). (2016). [Link]

  • Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. ResearchGate. (2025). [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. (2024). [Link]

  • Bipyridine. Organic Syntheses. [Link]

  • Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. (2023). [Link]

  • Negishi coupling of 2-pyridylzinc bromide—paradigm shift in cross-coupling chemistry?. ResearchGate. (2025). [Link]

  • Stille Coupling. Organic Synthesis. [Link]

  • Stille reaction. Wikipedia. [Link]

  • The Grignard Reaction. University of Wisconsin-Madison Chemistry Department. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Organolithium reagent. Wikipedia. [Link]

  • A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PMC. (2016). [Link]

  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. (2025). [Link]

Sources

Application

Application Note: Strategic Utilization of 2-Bromo-3-methyl-4-nitropyridine in Kinase Inhibitor Synthesis

Executive Summary In the landscape of kinase inhibitor discovery, the 6-azaindole (1H-pyrrolo[2,3-c]pyridine) scaffold has emerged as a privileged pharmacophore, serving as a bioisostere to the ubiquitous indole and puri...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of kinase inhibitor discovery, the 6-azaindole (1H-pyrrolo[2,3-c]pyridine) scaffold has emerged as a privileged pharmacophore, serving as a bioisostere to the ubiquitous indole and purine cores found in ATP-competitive inhibitors.

This application note details the strategic use of 2-bromo-3-methyl-4-nitropyridine as the critical starting material for accessing 7-substituted-6-azaindoles. Unlike the more common 7-azaindole (pyrrolo[2,3-b]pyridine) precursors, this specific isomer allows for the construction of the [2,3-c] fusion system with a pre-installed halogen handle at the C7 position (C2 of the original pyridine). This "orthogonal functionalization" strategy enables late-stage diversification via palladium-catalyzed cross-coupling, essential for Structure-Activity Relationship (SAR) optimization in JAK, c-Met, and VEGFR inhibitor campaigns.

Scientific Rationale & Mechanism

The "Orthogonal" Advantage

The utility of 2-bromo-3-methyl-4-nitropyridine lies in its trisubstituted pattern, which offers three distinct reactive handles:

  • C4-Nitro Group: Serves as the latent nitrogen source for the pyrrole ring closure.

  • C3-Methyl Group: Possesses benzylic-like acidity, activated by the ortho-nitro and para-bromo groups, making it susceptible to condensation with formamide acetals (Leimgruber-Batcho synthesis).

  • C2-Bromine Atom: Crucially, this halogen remains intact during the mild cyclization conditions described below. In the final 6-azaindole, this bromine resides at C7 , a position that projects into the solvent-exposed region or the hydrophobic pocket of kinase active sites, depending on the binding mode.

The Leimgruber-Batcho Cyclization

The most robust protocol for converting this precursor to the kinase scaffold is the Leimgruber-Batcho indole synthesis. This two-step sequence is preferred over the Bartoli reaction for electron-deficient pyridines because it avoids the use of harsh Grignard reagents that could prematurely displace the labile C2-bromine.

Mechanism:

  • Enamine Formation: Condensation of

    
    -dimethylformamide dimethyl acetal (DMF-DMA) with the acidic C3-methyl group forms a trans-
    
    
    
    -dimethylamino-styrene analogue.
  • Reductive Cyclization: Reduction of the nitro group to an aniline triggers an intramolecular nucleophilic attack on the enamine, releasing dimethylamine and closing the pyrrole ring.

Experimental Protocol: Synthesis of 7-Bromo-6-azaindole

Target Molecule: 7-Bromo-1H-pyrrolo[2,3-c]pyridine CAS: 165669-35-2 Precursor: 2-bromo-3-methyl-4-nitropyridine

Phase A: Enamine Formation

Note: Moisture sensitivity is moderate; perform under nitrogen atmosphere.

  • Charge: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-bromo-3-methyl-4-nitropyridine (10.0 g, 46.1 mmol) in anhydrous DMF (50 mL).

  • Reagent Addition: Add DMF-DMA (1.5 equiv, 8.2 g, 9.2 mL) in one portion.

  • Reaction: Heat the mixture to 110 °C for 3–5 hours.

    • Checkpoint: Monitor by LC-MS. The starting material (MW 217/219) should disappear, replaced by the deep red enamine intermediate (

      
      : 272/274).
      
  • Workup: Concentrate the deep red solution under reduced pressure to remove excess DMF-DMA and solvent. The residue (crude enamine) is used directly in Phase B to minimize hydrolysis.

Phase B: Reductive Cyclization (Fe/AcOH Method)

Rationale: While catalytic hydrogenation (Pd/C,


) is common for nitro reduction, it poses a high risk of debrominating the C2 position. The Iron/Acetic Acid method is chemoselective, reducing the nitro group without touching the aryl bromide.
  • Solvation: Dissolve the crude enamine from Phase A in Glacial Acetic Acid (100 mL).

  • Reduction: Add Iron powder (4.0 equiv, 325 mesh) slowly to the stirring solution at room temperature. (Caution: Exothermic).

  • Cyclization: Heat the suspension to 80 °C for 2 hours.

    • Mechanism:[1][2] The nitro group reduces to the amine, which spontaneously attacks the enamine double bond.

  • Filtration: Cool to room temperature. Filter through a pad of Celite to remove iron residues. Wash the pad with Ethyl Acetate (EtOAc).

  • Neutralization: Concentrate the filtrate. Dilute with EtOAc (200 mL) and carefully neutralize with saturated aqueous

    
     (Caution: Gas evolution).
    
  • Extraction: Separate layers. Wash organic layer with brine, dry over

    
    , and concentrate.
    
  • Purification: Purify via flash column chromatography (

    
    , 0–5% MeOH in DCM).
    
    • Yield Expectations: 65–75% over two steps.

    • Product Appearance: Tan to light yellow solid.

Data Presentation & Analysis

Comparative Cyclization Methods

The choice of reduction method is critical for retaining the bromine handle.

MethodReagentsYield (2-Step)C-Br RetentionNotes
Fe / AcOH Fe powder, AcOH, 80°C72% High (>98%) Recommended. Robust and scalable.
Catalytic H2 10% Pd/C, H2 (1 atm), MeOH45%Low (<60%)Significant debromination observed (side product: 6-azaindole).
Dithionite Na2S2O4, EtOH/H2O55%HighDifficult workup due to sulfur salts; lower solubility of intermediate.
SnCl2 SnCl2, EtOH, Reflux68%HighGood alternative, but tin waste disposal is problematic.
Key Spectroscopic Markers (1H NMR, DMSO-d6)
  • Aromatic C4-H (Pyridine): Doublet ~7.5 ppm (shifts upfield upon cyclization).

  • Pyrrole C2/C3-H: Distinct pair of doublets at ~6.6 ppm and ~7.7 ppm.

  • NH Signal: Broad singlet >11.5 ppm (exchangeable with

    
    ).
    

Pathway Visualization

Synthesis & Diversification Workflow

The following diagram illustrates the transformation of 2-bromo-3-methyl-4-nitropyridine into the kinase inhibitor scaffold and its subsequent diversification.

KinaseScaffoldSynthesis cluster_0 Leimgruber-Batcho Protocol SM 2-Bromo-3-methyl- 4-nitropyridine Enamine Enamine Intermediate SM->Enamine DMF-DMA, 110°C (Condensation) Scaffold 7-Bromo-6-azaindole (The Scaffold) Enamine->Scaffold Fe/AcOH, 80°C (Reductive Cyclization) Lib1 Suzuki Coupling (Bi-aryl Kinase Inhibitors) Scaffold->Lib1 Ar-B(OH)2, Pd(dppf)Cl2 Lib2 Buchwald-Hartwig (Amination at C7) Scaffold->Lib2 R-NH2, Pd2(dba)3 Lib3 N1-Alkylation (Solubility/Binding) Scaffold->Lib3 R-X, NaH

Caption: Synthesis of 7-bromo-6-azaindole from 2-bromo-3-methyl-4-nitropyridine via Leimgruber-Batcho cyclization, followed by divergent functionalization.

Application in Drug Discovery (Case Studies)

The 7-bromo-6-azaindole scaffold derived from this protocol is a bioisostere for the 7-azaindole core found in Vemurafenib (PLX4032) and the pyrrolopyrimidine core of Ruxolitinib .

Structural Biology Insight

In many kinase active sites (e.g., c-Met , JAK2 ), the nitrogen at position 1 (pyrrole NH) and position 6 (pyridine N) form a critical donor-acceptor hydrogen bond pair with the kinase "hinge" region (e.g., interacting with the backbone carbonyl and amide NH of the hinge residues).

  • The Role of the C7-Substituent: The bromine at C7 (originating from the C2-Br of the starting material) allows for the introduction of hydrophobic groups that can occupy the "gatekeeper" pocket or the solvent front.

    • Example: Suzuki coupling with p-fluorophenylboronic acid yields 7-(4-fluorophenyl)-6-azaindole, a motif known to increase potency against VEGFR-2 by displacing water molecules in the hydrophobic back-pocket [1].

References

  • Thieme Chemistry. (2023). Science of Synthesis: Azaindoles and Their Derivatives. Thieme Connect. Link

  • Sigma-Aldrich. (2023). Product Specification: 7-Bromo-1H-pyrrolo[2,3-c]pyridine. Merck KGaA. Link

  • BenchChem. (2025). Application Notes: Pyridine Building Blocks in Kinase Inhibitor Synthesis. BenchChem Technical Library. Link

  • National Institutes of Health (NIH). (2015). N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors. PubMed Central. Link

  • iChemical. (2023).[3] Compound Summary: 7-Bromo-1H-pyrrolo[2,3-c]pyridine (CAS 165669-35-2).[3][4] Link

Sources

Method

Catalytic Applications of Metal Complexes with 2-Bromo-3-methyl-4-nitropyridine Ligands: Application Notes and Protocols

Introduction: Harnessing the Unique Electronic and Steric Profile of 2-Bromo-3-methyl-4-nitropyridine in Catalysis The rational design of ligands is a cornerstone of modern catalysis, enabling the fine-tuning of a metal...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Harnessing the Unique Electronic and Steric Profile of 2-Bromo-3-methyl-4-nitropyridine in Catalysis

The rational design of ligands is a cornerstone of modern catalysis, enabling the fine-tuning of a metal center's reactivity to achieve high efficiency, selectivity, and stability. The ligand, 2-bromo-3-methyl-4-nitropyridine, presents a unique constellation of electronic and steric features that make its metal complexes highly promising candidates for a range of catalytic transformations. The pyridine nitrogen provides a strong coordination site for transition metals, while the electron-withdrawing nitro group significantly modulates the electronic properties of the metal center. Furthermore, the presence of a bromo substituent offers a potential secondary coordination site or a reactive handle for further functionalization. The methyl group provides a degree of steric bulk that can influence substrate approach and product selectivity.

This guide provides a comprehensive overview of the hypothesized catalytic applications of metal complexes incorporating the 2-bromo-3-methyl-4-nitropyridine ligand. We will delve into detailed protocols for the synthesis of these complexes and their application in key organic transformations, with a focus on cross-coupling and oxidation reactions. The methodologies presented are grounded in established principles of coordination chemistry and catalysis, providing a robust framework for researchers and drug development professionals to explore the potential of this intriguing class of catalysts.

PART 1: Synthesis of Metal Complexes with 2-Bromo-3-methyl-4-nitropyridine

The synthesis of metal complexes with 2-bromo-3-methyl-4-nitropyridine typically involves the reaction of the ligand with a suitable metal precursor in an appropriate solvent. The choice of metal and reaction conditions will dictate the final structure and properties of the complex. Palladium and copper complexes are of particular interest due to their well-established catalytic activity in a wide array of reactions.[1][2][3]

Protocol 1: Synthesis of a Palladium(II) Complex

This protocol describes a general method for the synthesis of a dichlorobis(2-bromo-3-methyl-4-nitropyridine)palladium(II) complex, a potential pre-catalyst for cross-coupling reactions.

Materials:

  • Palladium(II) chloride (PdCl₂)

  • 2-Bromo-3-methyl-4-nitropyridine

  • Acetonitrile (anhydrous)

  • Diethyl ether (anhydrous)

  • Schlenk flask and line

  • Magnetic stirrer and hotplate

  • Filter funnel and filter paper

Procedure:

  • To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add palladium(II) chloride (1 mmol).

  • Add anhydrous acetonitrile (20 mL) to the flask and stir the suspension.

  • In a separate flask, dissolve 2-bromo-3-methyl-4-nitropyridine (2.2 mmol) in anhydrous acetonitrile (10 mL).

  • Slowly add the ligand solution to the stirring suspension of palladium(II) chloride at room temperature.

  • Heat the reaction mixture to 80 °C and stir for 4 hours. The color of the suspension should change, indicating complex formation.

  • Allow the reaction mixture to cool to room temperature.

  • Reduce the volume of the solvent in vacuo to approximately 5 mL.

  • Add anhydrous diethyl ether (30 mL) to precipitate the product.

  • Collect the solid product by filtration, wash with a small amount of diethyl ether, and dry under vacuum.

  • Characterize the resulting complex using standard analytical techniques such as NMR, IR spectroscopy, and elemental analysis.

Causality Behind Experimental Choices:

  • Inert Atmosphere: Prevents the oxidation of the palladium center and potential side reactions.

  • Anhydrous Solvents: Water can coordinate to the metal center and interfere with the desired complex formation.

  • Excess Ligand: A slight excess of the ligand ensures complete reaction with the palladium precursor.

  • Heating: Provides the necessary activation energy for the ligand exchange reaction to occur at a reasonable rate.

  • Precipitation with Diethyl Ether: The palladium complex is typically insoluble in non-polar solvents like diethyl ether, allowing for its isolation from the reaction mixture.

PART 2: Catalytic Applications and Protocols

The electronic properties of the 2-bromo-3-methyl-4-nitropyridine ligand, particularly the strong electron-withdrawing nitro group, are expected to render the coordinated metal center more electrophilic. This can enhance its reactivity in catalytic cycles, for instance, by promoting the oxidative addition step in cross-coupling reactions.[3]

Application 1: Suzuki-Miyaura Cross-Coupling Reactions

Metal complexes of substituted pyridines have been shown to be effective catalysts for Suzuki-Miyaura cross-coupling reactions, a powerful tool for the formation of C-C bonds.[2][4][5] The palladium(II) complex synthesized in Protocol 1 can be explored as a pre-catalyst for this transformation.

Materials:

  • Palladium(II) complex from Protocol 1

  • Aryl bromide (e.g., 4-bromoanisole)

  • Phenylboronic acid

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane (anhydrous)

  • Water (degassed)

  • Reaction tube with a screw cap

  • Magnetic stirrer and hotplate

  • TLC plates and GC-MS for reaction monitoring

Procedure:

  • To a reaction tube, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • Add the palladium(II) complex (0.01 mmol, 1 mol%).

  • Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

  • Add anhydrous 1,4-dioxane (3 mL) and degassed water (0.5 mL) to the tube.

  • Seal the tube and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Data Presentation:

EntryAryl HalideBoronic AcidCatalyst Loading (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
14-BromoanisolePhenylboronic acid1K₂CO₃Dioxane/H₂O10012Expected High
21-Bromo-4-nitrobenzenePhenylboronic acid1K₂CO₃Dioxane/H₂O10012Expected High
32-BromopyridinePhenylboronic acid1K₂CO₃Dioxane/H₂O10024Expected Moderate to High

Note: The yields are hypothetical and would need to be determined experimentally.

Experimental Workflow Diagram:

Suzuki_Miyaura_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification reagents Add Aryl Bromide, Phenylboronic Acid, Base catalyst Add Pd(II) Complex reagents->catalyst solvent Add Dioxane/H₂O catalyst->solvent inert Evacuate & Backfill with Argon solvent->inert heat Heat to 100 °C inert->heat stir Stir for 12-24 h heat->stir monitor Monitor by TLC/GC-MS stir->monitor quench Quench with Water monitor->quench extract Extract with Ethyl Acetate quench->extract dry Dry & Concentrate extract->dry purify Column Chromatography dry->purify product Purified Product purify->product

Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Application 2: Aerobic Oxidation Reactions

Copper complexes with pyridine-based ligands are known to catalyze a variety of oxidation reactions, often utilizing molecular oxygen as the terminal oxidant.[1] The electron-deficient nature of the 2-bromo-3-methyl-4-nitropyridine ligand could stabilize higher oxidation states of the copper center, potentially enhancing its catalytic activity in aerobic oxidations.

Materials:

  • Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

  • 2-Bromo-3-methyl-4-nitropyridine

  • Benzyl alcohol

  • Toluene (anhydrous)

  • Oxygen balloon

  • Schlenk flask

  • Magnetic stirrer and hotplate

Procedure:

  • To a Schlenk flask, add copper(II) acetate monohydrate (0.05 mmol) and 2-bromo-3-methyl-4-nitropyridine (0.11 mmol).

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous toluene (5 mL) and stir the mixture at room temperature for 30 minutes to form the catalyst in situ.

  • Add benzyl alcohol (1.0 mmol) to the reaction mixture.

  • Replace the argon atmosphere with an oxygen balloon.

  • Heat the reaction mixture to 80 °C and stir vigorously.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Filter the reaction mixture through a short pad of silica gel to remove the catalyst.

  • Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Logical Relationship Diagram:

Oxidation_Catalysis Ligand 2-Bromo-3-methyl-4-nitropyridine Pyridine N: Coordination site NO₂: Electron-withdrawing Br: Potential secondary site Me: Steric influence Catalyst In Situ Formed Cu-Complex Electron-deficient metal center Ligand->Catalyst Metal Copper(II) Precursor e.g., Cu(OAc)₂ Metal->Catalyst Substrate Alcohol e.g., Benzyl Alcohol Catalyst->Substrate activates Oxidant Molecular Oxygen (O₂) Terminal Oxidant Catalyst->Oxidant activates Product {Aldehyde/Ketone | e.g., Benzaldehyde} Substrate->Product is oxidized to Oxidant->Product

Caption: Logical relationships in the copper-catalyzed aerobic oxidation.

PART 3: Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through rigorous reaction monitoring and product characterization.

  • Reaction Monitoring: Techniques such as Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are integrated into the protocols to allow for real-time tracking of substrate consumption and product formation. This provides immediate feedback on the efficacy of the catalytic system.

  • Product Characterization: The identity and purity of the final products should be unequivocally confirmed using standard analytical methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Comparison of the obtained data with literature values for known compounds will validate the success of the catalytic transformation.

  • Control Experiments: To definitively establish the role of the metal complex, control experiments should be performed. This includes running the reaction in the absence of the metal precursor, in the absence of the ligand, and with a different metal-ligand combination. These experiments will help to elucidate the true catalytic effect of the 2-bromo-3-methyl-4-nitropyridine-metal complex.

By adhering to these principles of rigorous experimental design and thorough analysis, researchers can confidently evaluate the catalytic potential of these novel complexes.

References

  • Synthesis, characterization and oxidase biomimetic catalytic activity of copper(II) complexes with pyridine based ligand containing N 3 S 2 donors. Academia.edu. Available at: [Link]

  • Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry. Available at: [Link]

  • Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. National Center for Biotechnology Information. Available at: [Link]

  • Palladium(ii) and platinum(ii) complexes of disubstituted imidazo[1,5-a]pyridine and imidazolylpyridine: coordination chemistry, versatile catalysis, and biophysical study. Dalton Transactions. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

purification of crude 2-bromo-3-methyl-4-nitropyridine by column chromatography

Case ID: NP-PUR-04 Status: Open Subject: Troubleshooting Silica Gel Chromatography for Electron-Deficient Pyridines Diagnostic Triage: Before You Pack the Column User Question: I have crude 2-bromo-3-methyl-4-nitropyridi...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: NP-PUR-04 Status: Open Subject: Troubleshooting Silica Gel Chromatography for Electron-Deficient Pyridines

Diagnostic Triage: Before You Pack the Column

User Question: I have crude 2-bromo-3-methyl-4-nitropyridine. The TLC looks messy, and I’m worried about degrading the compound on silica. Where do I start?

Technical Response: Before attempting purification, you must characterize the crude mixture to avoid common pitfalls associated with nitropyridines. This molecule is an electron-deficient pyridine . The nitro group at C4 and bromine at C2 significantly reduce the basicity of the ring nitrogen, but interaction with acidic silanols can still cause peak broadening.

Pre-Purification Checklist
ParameterDiagnostic ActionExpected Outcome/Warning
Solubility Test solubility in Hexane, DCM, and EtOAc.Warning: Nitropyridines often crystallize in pure hexane. If insoluble in hexane, use DCM liquid loading or dry loading on Celite/Silica.
Stability 2D-TLC Test (Spot, run, rotate 90°, run again).If spots appear off the diagonal, the compound is decomposing on silica. Action: Deactivate silica with 1% Triethylamine (TEA).
Isomers Check crude

H-NMR for regioisomers (e.g., 6-nitro vs. 4-nitro).
Isomers often co-elute. If

, a slower gradient (0.5% increments) is required.

Standard Operating Procedure (SOP)

User Question: What is the recommended solvent system and column packing method?

Technical Response: For 2-bromo-3-methyl-4-nitropyridine, we recommend a Hexane/Ethyl Acetate (EtOAc) gradient. If the crude is highly polar or contains N-oxides, a DCM/Methanol flush may be needed at the end.

Step-by-Step Protocol

1. Column Pre-treatment (The "TEA Wash")

  • Why: Even with electron-withdrawing groups, the pyridine nitrogen can hydrogen-bond with silica silanols (

    
    ), causing "streaking" or tailing.
    
  • Method: Slurry pack the silica gel using Hexane + 1% Triethylamine (TEA) . Flush with 2 column volumes (CV) of pure Hexane to remove excess TEA before loading.

2. Sample Loading

  • Preferred: Dry Loading . Dissolve crude in minimal DCM, add Celite (1:2 ratio), and rotovap to a free-flowing powder. Load this powder on top of the packed silica.

  • Alternative: Liquid load in minimal DCM/Hexane (1:1). Avoid pure DCM if possible, as it can wash the compound down too quickly.

3. Elution Gradient Run the column using the following gradient profile (based on 10g silica per 100mg crude):

PhaseSolvent Ratio (Hex:EtOAc)Volume (CV)Target
Equilibration 100:0 (Hexane only)2Remove non-polar grease/oils.
Ramp 1 95:5 → 90:105Elute non-polar impurities (e.g., dibromides).
Ramp 2 90:10 → 80:2010Target Compound Elution Zone.
Flush 50:503Elute polar byproducts (N-oxides, acids).

Troubleshooting & FAQs

Q1: My compound is "streaking" (tailing) badly on the TLC and column. I thought nitro groups reduced basicity? A: While the nitro group reduces basicity, the pyridine nitrogen is still a hydrogen bond acceptor.

  • Fix: Add 1% Triethylamine (TEA) to your eluent bottles.

  • Mechanism: TEA is a stronger base than your pyridine. It preferentially binds to the acidic silica sites, effectively "capping" them and allowing your product to elute as a sharp band.

Q2: I see two spots very close together. Is this the 6-nitro isomer? A: Likely, yes. Nitration of 2-bromo-3-methylpyridine can yield regioisomers.

  • Fix: Switch solvent selectivity. If Hex/EtOAc fails, try Dichloromethane (DCM) / Hexane or Toluene / EtOAc . Toluene often provides better separation for nitro-isomers due to

    
     stacking interactions.
    

Q3: My product precipitated inside the column! A: This occurs when the compound is soluble in the loading solvent (DCM) but insoluble in the mobile phase (Hexane).

  • Fix: Stop the flow. Add a small layer of pure DCM or EtOAc to the top to redissolve. For the next run, use Dry Loading (Celite) to prevent this "solubility shock."

Q4: I have low recovery. Where is my compound? A: Check the baseline.

  • N-Oxides: If you synthesized this via N-oxide nitration, the unreacted N-oxide is very polar. Flush with 10% MeOH/DCM.

  • Hydrolysis: The C2-Bromine is susceptible to nucleophilic attack. If you used MeOH in the eluent without care, you might have formed the 2-methoxy derivative. Stick to EtOAc/Hexane unless necessary.

Visual Workflows

Figure 1: Solvent Selection Decision Tree

SolventSelection Start Start: Crude 2-Bromo-3-methyl-4-nitropyridine SolubilityCheck Check Solubility in Hexane Start->SolubilityCheck Insoluble Insoluble/Oily SolubilityCheck->Insoluble Precipitates Soluble Soluble SolubilityCheck->Soluble Clear Solution TLC_Check Run TLC (Hex/EtOAc 8:2) Insoluble->TLC_Check Use Dry Loading Soluble->TLC_Check Use Liquid Loading Streaking Streaking/Tailing? TLC_Check->Streaking YesStreak Yes: Add 1% TEA to Eluent Streaking->YesStreak Tailing observed NoStreak No: Standard Gradient Streaking->NoStreak Spots are round Separation Separation of Isomers? YesStreak->Separation NoStreak->Separation GoodSep Use Hex/EtOAc Separation->GoodSep Delta Rf > 0.1 BadSep Use Toluene/EtOAc Separation->BadSep Delta Rf < 0.1

Caption: Logic flow for selecting the correct loading method and solvent modifier based on crude physical properties.

Figure 2: Purification Workflow (SOP)

PurificationProtocol Crude Crude Mixture PreTreat Column Pre-treatment (Hexane + 1% TEA) Crude->PreTreat Prepare Load Dry Load (Celite/Silica) PreTreat->Load Pack Elute1 Elution 1: Hex/EtOAc (95:5) Load->Elute1 Impurities Elute2 Elution 2: Hex/EtOAc (80:20) Elute1->Elute2 Target Product Flush Flush: DCM/MeOH Elute2->Flush N-Oxides

Caption: Step-by-step chromatographic workflow for optimal recovery of the target nitropyridine.

Safety & Storage

  • Hazard Warning: 2-Bromo-3-methyl-4-nitropyridine contains a nitro group and a halogen. While generally stable, nitro-aromatics can be energetic. Do not distill the crude residue to dryness at high temperatures (>100°C).

  • Storage: Store the purified compound at 2-8°C in the dark. Pyridines can N-oxidize slowly over time if exposed to light and air.

References

  • BenchChem Technical Support. (2025).[1][2][3] Purification of 2-Amino-4-bromo-3-nitropyridine and related intermediates.[2][4] Retrieved from

  • Royal Society of Chemistry. (2026). Supplementary Information: Synthetic routes to bromo-methyl-nitropyridines. Retrieved from

  • Teledyne ISCO. (2023). Purification Strategies for Heterocycles: Pyridines and Purines.[5] Retrieved from

  • Common Organic Chemistry. (2024). Solvent Systems for Silica Gel Column Chromatography: Pyridines. Retrieved from

  • University of Rochester. (2024). Flash Column Chromatography Guide: Troubleshooting Tailing. Retrieved from

Sources

Optimization

Technical Support Center: Bromination of 3-Methyl-4-Nitropyridine

This technical guide addresses the specific challenges in the radical bromination of 3-methyl-4-nitropyridine to synthesize 3-(bromomethyl)-4-nitropyridine . This transformation is a critical step in generating intermedi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the specific challenges in the radical bromination of 3-methyl-4-nitropyridine to synthesize 3-(bromomethyl)-4-nitropyridine . This transformation is a critical step in generating intermediates for drug discovery but is notoriously prone to failure due to the electronic deactivation by the nitro group and the instability of the product.[1]

Topic: Troubleshooting Side Reactions & Optimization in Wohl-Ziegler Bromination Target Product: 3-(Bromomethyl)-4-nitropyridine Standard Reagents: N-Bromosuccinimide (NBS), AIBN/BPO, CCl4 or Chlorobenzene.

Part 1: The Reaction Landscape (Mechanistic Insight)

Before troubleshooting, it is critical to understand why this reaction fails. The 4-nitro group acts as a strong electron-withdrawing group (EWG).[1]

  • Deactivation: It pulls electron density from the ring, making the benzylic C-H bonds at the 3-methyl position less electron-rich and thus less reactive toward the electrophilic bromine radical than a standard toluene or picoline.[1]

  • Instability: The resulting benzylic bromide is highly reactive.[1] While the nitro group reduces the basicity of the pyridine nitrogen (suppressing intermolecular self-alkylation compared to 3-picoline), the compound remains sensitive to hydrolysis and light-induced decomposition.

Reaction Pathway & Side Products Diagram

ReactionPathway Start 3-Methyl-4-nitropyridine Radical Benzylic Radical (Intermediate) Start->Radical NBS / Initiator (Slow Step) Product 3-(Bromomethyl)-4-nitropyridine (Target) Radical->Product + Br2 (low conc) Dimer 1,2-di(4-nitropyridin-3-yl)ethane (Wurtz Coupling) Radical->Dimer Radical Coupling DiBromo 3-(Dibromomethyl)-4-nitropyridine (Over-bromination) Product->DiBromo + Excess NBS (Fast) Alcohol 3-(Hydroxymethyl)-4-nitropyridine (Hydrolysis) Product->Alcohol + H2O (Workup) Tar Polymeric Tars (Decomposition) Product->Tar Heat / Light

Caption: Mechanistic pathway showing the primary competition between successful mono-bromination and the rapid formation of di-bromo or hydrolysis byproducts.

Part 2: Troubleshooting Guide (Q&A Format)

Category 1: Impurity Profile & Side Reactions

Q1: I see a significant amount of a less polar impurity by TLC/LCMS. Is this the di-bromo product? A: Yes, this is almost certainly 3-(dibromomethyl)-4-nitropyridine .

  • Cause: The introduction of the first bromine atom actually facilitates the second bromination in some electron-deficient systems, or simply due to local high concentrations of radical species.[1]

  • Solution:

    • Stoichiometry: Never use >1.05 equivalents of NBS. Ideally, use 0.95 equivalents and accept slightly lower conversion to ensure product purity.

    • Addition Mode: Do not add NBS all at once. Add it in 3–4 portions over an hour.

    • Quench: Stop the reaction immediately once the starting material is <5-10%.[1] Do not "cook" it to completion.

Q2: My reaction mixture turned black/tarry, and I lost the product. What happened? A: You likely encountered thermal decomposition or radical polymerization .[1]

  • Cause: Benzylic bromides in nitropyridine systems are thermally unstable.[1] Extended reflux times (>12 hours) or excessively high temperatures lead to degradation.[1]

  • Solution:

    • Switch Solvent: If using Chlorobenzene (bp 131°C), switch to Trifluorotoluene (bp 102°C) or Acetonitrile (bp 82°C).[1] The lower boiling point reduces thermal stress.[1]

    • Initiator: Switch from Benzoyl Peroxide (BPO) to AIBN or ACHN .[1] AIBN has a lower activation temperature, allowing the reaction to proceed gently.[1]

Q3: The product turned into a sticky yellow solid during workup/drying. NMR shows an alcohol peak. A: This is 3-(hydroxymethyl)-4-nitropyridine .[1]

  • Cause: The C-Br bond is activated by the adjacent electron-withdrawing nitro group, making it hyper-sensitive to nucleophilic attack by water (hydrolysis).

  • Solution:

    • Strictly Anhydrous: Dry your solvent over molecular sieves.[1]

    • Workup: Avoid aqueous washes if possible.[1] Filter off the succinimide, concentrate the filtrate, and precipitate with cold non-polar solvent (Hexane/Heptane).[1]

    • Storage: Store the bromide under Argon at -20°C. Do not leave it on the bench.

Category 2: Reaction Stalling

Q4: The reaction stalls at 50% conversion. Adding more NBS doesn't help. A: The radical chain mechanism has terminated.[1]

  • Cause: Oxygen ingress (radical scavenger) or depletion of the initiator.[1]

  • Solution:

    • Degas: Sparge the solvent with Argon for 15-20 minutes before adding reagents.

    • Spike Initiator: Add a second small portion (0.05 eq) of AIBN after 4 hours if the reaction stalls.

    • Light: If thermal initiation fails, use a 500W Halogen lamp or Blue LED (450nm) to photo-initiate the reaction at a lower temperature.[1]

Part 3: Optimized Protocol

This protocol is designed to minimize the dibromo impurity and prevent hydrolysis.[1]

ParameterRecommendationRationale
Solvent Acetonitrile (ACN) or Trifluorotoluene ACN is polar enough to dissolve the nitropyridine but allows easy succinimide removal.[1]
Stoichiometry 1.0 : 0.95 : 0.1 (Substrate : NBS : AIBN)Slight deficit of NBS prevents over-bromination.[1]
Concentration 0.1 M - 0.2 M Dilution minimizes intermolecular coupling/tars.[1]
Temperature Reflux (80-100°C) Sufficient for radical generation but below decomposition threshold.[1]
Atmosphere Argon/Nitrogen (Strict) Oxygen kills the radical chain.[1]

Step-by-Step Methodology:

  • Preparation: Dissolve 3-methyl-4-nitropyridine (1.0 eq) in anhydrous Acetonitrile (0.2 M).

  • Degassing: Sparge the solution with Argon for 15 minutes.

  • Reagent Addition: Add NBS (0.5 eq) and AIBN (0.05 eq).

  • Initiation: Heat to reflux.[1] The solution should turn orange/red.[1]

  • Monitoring: After 2 hours, check by LCMS.

    • If progress <30%: Add remaining NBS (0.45 eq) and AIBN (0.05 eq).[1]

    • If di-bromo appears: Stop immediately.[1]

  • Workup (Anhydrous):

    • Cool to 0°C to precipitate Succinimide.[1]

    • Filter through a sintered glass funnel (under N2 blanket if possible).[1]

    • Concentrate the filtrate in vacuo at <40°C.

    • Purification: Do not use silica gel chromatography if possible (silica is acidic/wet and causes hydrolysis).[1] Recrystallize from dry Et2O/Hexane or use immediately in the next step.[1]

Part 4: Troubleshooting Logic Tree

Use this flow to diagnose failures in real-time.

TroubleshootingTree Start Start: Reaction Analysis CheckLCMS Check LCMS/TLC Start->CheckLCMS Scenario1 SM Remaining (>30%) No Progress CheckLCMS->Scenario1 Scenario2 Major Impurity: M+79/81 (Dibromo) CheckLCMS->Scenario2 Scenario3 Major Impurity: M-Br+OH (Alcohol) CheckLCMS->Scenario3 Sol1 Action: Add 0.05 eq AIBN Check O2 exclusion Scenario1->Sol1 Sol2 Action: Stop Reaction. Reduce NBS to 0.9 eq next time. Scenario2->Sol2 Sol3 Action: Dry Solvents. Avoid Silica. Use Neutral Alumina. Scenario3->Sol3

Caption: Decision tree for diagnosing common failure modes based on analytical data.

References

  • ChemicalBook. Synthesis of 3-bromo-4-methylpyridine (Isomer Analog). Retrieved from .[1]

  • Organic Chemistry Portal. N-Bromosuccinimide (NBS) - Reactivity and Mechanisms.[1] Retrieved from .[1]

  • BenchChem. Technical Support: Synthesis of Nitropyridine Derivatives. Retrieved from .[1]

  • ResearchGate. Regioselectivity in free radical bromination of methylpyridines. Retrieved from .

  • Master Organic Chemistry. Allylic Bromination with NBS: Mechanism and Selectivity. Retrieved from .

Sources

Troubleshooting

preventing nitro group migration in reactions of nitropyridines

Current Status: Operational Topic: Preventing Nitro Group Migration & Unwanted Displacement Audience: Medicinal Chemists, Process Chemists, Organic Synthesis Researchers Module 1: Diagnostic & Triage Before attempting a...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Preventing Nitro Group Migration & Unwanted Displacement Audience: Medicinal Chemists, Process Chemists, Organic Synthesis Researchers

Module 1: Diagnostic & Triage

Before attempting a fix, you must diagnose the specific "migration" or "loss" phenomenon. In nitropyridine chemistry, what looks like a migration is often a ring-scrambling event or a competitive substitution.

Interactive Diagnostic Flowchart

Nitropyridine_Diagnosis Start ISSUE: Nitro Group Anomaly Q1 Did the Nitro group disappear completely? Start->Q1 Loss Possible Denitration (SNAr) Q1->Loss Yes Movement Did the Nitro or Substituent change position? Q1->Movement No (It moved) CheckPos Was NO2 at C-2 or C-4? Loss->CheckPos Solution1 See Protocol A: Preventing Denitration CheckPos->Solution1 Yes (High Lability) Q2 Did you use a strong amide base (e.g., NaNH2, LDA)? Movement->Q2 ANRORC Suspect ANRORC Mechanism (Ring Scrambling) Q2->ANRORC Yes (Nucleophile present) Dance Suspect Halogen Dance (Base-Catalyzed Migration) Q2->Dance Yes (Lithiation/Base only) Solution2 See Protocol B: Stopping Ring Opening ANRORC->Solution2 Solution3 See Protocol C: Lithiation Control Dance->Solution3

Figure 1: Decision matrix for diagnosing nitropyridine instability. Blue nodes indicate diagnostic questions; Red nodes indicate the likely mechanism; Green nodes point to the solution.

Module 2: Technical Deep Dive (The "Why")
1. The "Ambident Electrophile" Problem (Denitration)

In pyridine systems, a nitro group at the C-2 or C-4 position is not just a substituent; it is an excellent leaving group—often superior to halogens (Cl, Br) depending on the solvent. This leads to "Denitration," where an incoming nucleophile displaces the


 instead of the intended halogen.

Leaving Group Lability in


 (Pyridine C-2/C-4): 


Note: In dipolar aprotic solvents (DMSO, DMF),

displacement is significantly accelerated.
2. The ANRORC Mechanism (Pseudo-Migration)

What users often mistakenly identify as a "migration" of substituents is frequently the ANRORC mechanism (Addition of Nucleophile, Ring Opening, and Ring Closure).

  • Trigger: Reaction of electron-deficient nitropyridines (e.g., 3-nitro-2-halopyridines) with hard nucleophiles (amides, hydroxide).

  • Result: The ring opens, the nucleophile becomes part of the ring, and the original ring nitrogen is expelled. This can scramble the position of substituents relative to the nitrogen.[1]

ANRORC_Mechanism Substrate 2-Halo-3-Nitropyridine Attack Nucleophile Attack (at C-2 or C-6) Substrate->Attack Open Ring Opening (Acyclic Intermediate) Attack->Open Loss of Aromaticity Close Ring Closure (New N incorporated) Open->Close Recyclization Product Scrambled Product Close->Product

Figure 2: The ANRORC pathway.[2] Note that the "new" pyridine ring may have substituents in different relative positions than the starting material.

Module 3: Troubleshooting Guides (Q&A)
Issue A: "I tried to substitute a Chlorine at C-2, but I lost my Nitro group."

Q: Why is this happening? A: You are fighting the "Element Effect." At C-2 and C-4, the nitro group is highly electron-withdrawing and capable of stabilizing the Meisenheimer complex, making it a better leaving group than chlorine in many SNAr conditions.

Corrective Protocol (Chemoselectivity):

  • Switch Solvents: Avoid dipolar aprotic solvents (DMSO, DMF, NMP) if possible. These solvate cations well but leave nucleophiles "naked" and highly reactive, promoting attack on the nitro group. Use protic solvents (MeOH, EtOH) or non-polar solvents (Toluene) to dampen nucleophilicity.

  • Temperature Control: Nitro displacement often has a higher activation energy than halogen displacement (if F is not present). Lower the temperature to 0°C or -78°C (if using lithiated species).

  • Leaving Group Swap: If you must substitute at C-2, start with a 2-Fluoro-3-nitropyridine . The C-F bond is the only leaving group consistently faster than

    
    .
    
Leaving Group at C-2Relative Rate (

)
Risk of Denitration
Fluorine (-F) Very HighLow (F leaves first)
Nitro (-NO2) HighN/A (Is the LG)
Chlorine (-Cl) ModerateHigh (NO2 competes)
Bromine (-Br) ModerateHigh (NO2 competes)
Issue B: "My Nitro group moved from C-3 to C-4 during synthesis."

Q: Did you perform an oxidation or nitration reaction? A: If you are nitrating pyridine-


-oxide, the nitro group naturally directs to C-4. If you are nitrating pyridine directly using the Bakke modification (N2O5/bisulfite), the mechanism involves an initial 

-nitration followed by a [1,5]-sigmatropic shift to the C-3 position.

Troubleshooting:

  • Observation: If you see C-4 nitro products, you likely proceeded via the standard electrophilic substitution on the free base or conjugate acid at high temp.

  • Fix: To guarantee 3-nitropyridine , use the Bakke Protocol :

    • React pyridine with

      
       in organic solvent 
      
      
      
      Forms
      
      
      -nitropyridinium salt.[3]
    • Treat with aqueous

      
      .
      
    • Mechanism: The bisulfite adds to the ring, triggering the [1,5]-shift of the nitro group from

      
       to 
      
      
      
      .
Issue C: "I treated 3-nitropyridine with LDA and the substituents scrambled."

Q: Is this the 'Halogen Dance'? A: Yes. 3-Nitropyridines are prone to "Base-Catalyzed Halogen Dance" (if halogens are present) or simple isomerization. The proton at C-2 (between the ring N and the Nitro group) is highly acidic.

Corrective Protocol (Lithiation Control):

  • Cryogenic Conditions: You must maintain

    
    . The lithiated species is unstable above -60°C and will isomerize or dimerize.
    
  • In-Situ Trapping: Do not generate the anion and then add the electrophile. Mix the electrophile (e.g., aldehyde, halide) with the substrate before adding the base (LDA/LiTMP), or use a flow chemistry setup to quench immediately.

  • Block C-2: If migration to C-2 is the issue, use a blocking group (like a silyl group) or a halogen that can be removed later.

Module 4: Validated Experimental Protocols
Protocol A: Chemoselective

(Preserving the Nitro Group)

Objective: Displace a halogen (Cl/Br) without displacing the Nitro group.

  • Substrate: 2-chloro-3-nitropyridine (1.0 eq).

  • Nucleophile: Amine or Thiol (1.1 eq).

  • Base: DIPEA (Hunig's Base) - Avoid strong inorganic bases like NaOH which promote ANRORC.

  • Solvent: Isopropanol (iPrOH) or Toluene .

    • Why? Protic/non-polar solvents reduce the "hardness" of the nucleophile, favoring attack at the softer C-Cl center over the harder C-NO2 center.

  • Conditions: Stir at Room Temperature. Monitor via TLC/LCMS.

    • Stop Condition: If starting material remains but denitrated byproduct appears, lower temperature to 0°C .

Protocol B: The Bakke Nitration (Forcing C-3 Migration)

Objective: Synthesize 3-nitropyridine cleanly without C-2/C-4 isomers.

  • Reagents: Pyridine,

    
     (generated from 
    
    
    
    ),
    
    
    .
  • Step 1: Dissolve pyridine in

    
     or 
    
    
    
    at 0°C. Add
    
    
    (1.1 eq). Stir 30 min.
    • Intermediate:

      
      -nitropyridinium nitrate precipitates.
      
  • Step 2: Pour the mixture into aqueous

    
     (3 eq).
    
  • Step 3: Stir at ambient temperature for 2-4 hours.

  • Result: The nitro group migrates from N

    
     C-3. Neutralize and extract.
    
References
  • Bakke, J. M., et al. (1999). "The Synthesis of

    
    -nitropyridine compounds." Acta Chemica Scandinavica, 53, 141.[4] 
    
  • Van der Plas, H. C. (1978). "The

    
    (ANRORC) mechanism: a new mechanism for nucleophilic substitution." Accounts of Chemical Research, 11(12), 462–468.[1] 
    
  • Spivey, A. C., & Arseniyadis, S. (2004). "Nucleophilic aromatic substitution of hydrogen in heteroaromatic systems." Angewandte Chemie International Edition, 43(34), 4526. (Context on leaving group abilities).
  • Schlosser, M. (2005). "The Halogen Dance: A Dance of the Spirits." Angewandte Chemie International Edition, 44(3), 376-393.

  • Gronert, S., et al. (2014).[5] "Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions." Organic & Biomolecular Chemistry, 12, 679-687.

Sources

Optimization

Technical Support Center: Buchwald-Hartwig Amination of Electron-Deficient Pyridines

Topic: Troubleshooting Buchwald-Hartwig Amination with Electron-Deficient Pyridines Content Type: Technical Support Center (Advanced Troubleshooting Guide) Audience: Medicinal Chemists, Process Chemists, and Drug Discove...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Buchwald-Hartwig Amination with Electron-Deficient Pyridines Content Type: Technical Support Center (Advanced Troubleshooting Guide) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Status: Operational Ticket Priority: High (Substrate Class: Difficult)

Executive Summary: The "Pyridine Problem"

Coupling amines with electron-deficient pyridines (particularly 2-halopyridines) presents a unique paradox in palladium catalysis. While the electron-deficient nature of the ring should theoretically facilitate oxidative addition, these substrates frequently stall.

The Root Cause: The pyridine nitrogen is a competent ligand. In the absence of sufficient steric bulk on the phosphine ligand, the substrate coordinates to the Palladium(II) center, displacing the phosphine or blocking the coordination site required for the amine. This forms a stable, off-cycle "resting state" (catalyst poisoning).

The Solution: The use of Precatalysts (Pd-G3/G4) to bypass induction periods, combined with Bulky Ligands (Dialkylbiaryl phosphines or NHCs) that sterically preclude pyridine coordination while facilitating reductive elimination.

Diagnostic Visualization: The Poisoning Mechanism

Analysis of why standard catalysts (e.g., Pd(PPh3)4 or Pd(OAc)2 + simple phosphines) fail.

Buchwald_Pyridine_Cycle Start Pd(0)-L Active Species OxAdd Oxidative Addition (Ar-Pd-X) Start->OxAdd + Pyridine-X Poison OFF-CYCLE TRAP (Pyridine N-Coordination) OxAdd->Poison Low Steric Bulk Ligand (Irreversible Binding) AmineBind Amine Binding & Deprotonation OxAdd->AmineBind Bulky Ligand (L) (Prevents N-binding) RedElim Reductive Elimination (Product Release) AmineBind->RedElim RedElim->Start - Product

Figure 1: The catalytic cycle highlighting the "Off-Cycle Trap." Without bulky ligands, the pyridine nitrogen coordinates to the Pd(II) intermediate, effectively shutting down the cycle.

Protocol Selection Guide

Do not guess. Select your protocol based on the specific amine class and substrate difficulty.

Decision Matrix: Ligand Selection
VariableRecommended SystemWhy?
Primary Amines BrettPhos or tBuBrettPhos Optimized to prevent formation of stable bis-amine complexes; promotes reductive elimination.
Secondary Amines RuPhos Provides optimal steric environment for secondary amine binding without overcrowding.
"Impossible" Substrates Pd-PEPPSI-IPent NHC ligands offer stronger sigma-donation and extreme steric bulk, stabilizing the metal against poisoning better than phosphines in extreme cases.
Base Sensitive Groups BrettPhos + K3PO4 Allows coupling at 40-80°C without strong alkoxide bases that cause hydrolysis.
Standard Operating Procedures (SOPs)
Method A: The Buchwald G3/G4 Protocol (Gold Standard)

Use this for 90% of pyridine couplings. The G3/G4 precatalysts ensure 1:1 Pd:Ligand ratio and immediate activation.

Reagents:

  • Catalyst: BrettPhos Pd G4 (for primary) or RuPhos Pd G4 (for secondary).

  • Base: NaOtBu (Standard) or K3PO4 (Sensitive substrates).[1]

  • Solvent: 1,4-Dioxane (anhydrous).

Step-by-Step:

  • Charge Solids: In a glovebox or under Argon flow, add Pd-Precatalyst (1-2 mol%), Pyridine halide (1.0 equiv), and Base (1.2 - 1.4 equiv) to a vial equipped with a stir bar.

  • Seal: Cap the vial with a PTFE-lined septum.

  • Add Liquids: Inject anhydrous Dioxane (0.1 - 0.2 M concentration relative to halide).

  • Add Amine: Inject the amine (1.2 equiv). Note: If amine is solid, add in step 1.

  • Activation: Heat to 80-100°C .

    • Technical Note: G3/G4 catalysts activate upon deprotonation by the base. You may see a color change immediately.

  • Monitor: Check LCMS at 1 hour. If <50% conversion, do not just wait longer—increase temp to 120°C or switch methods.

Method B: The Pd-PEPPSI Protocol (The "Heavy Lifter")

Use this when Method A fails due to extreme steric hindrance or when using heteroaryl chlorides.

Reagents:

  • Catalyst: Pd-PEPPSI-IPent (1-2 mol%).

  • Base: KOtBu or Cs2CO3.[1]

  • Solvent: Toluene or Dioxane.[1][2][3][4]

Step-by-Step:

  • Combine Pd-PEPPSI-IPent, Base (1.4 equiv), and Pyridine Chloride (1.0 equiv) in air (PEPPSI is air stable, but the reaction is not).

  • Purge vial with Argon/Nitrogen x 3 cycles.

  • Add solvent and Amine.

  • Heat to 60-80°C .

    • Insight: The "IPent" (Isopentyl) chains on the NHC ligand create a "flexible steric wall" that is superior to standard IPr ligands for heteroaryl chlorides.

Troubleshooting FAQs

Q1: The reaction turns black immediately and yields no product. What happened? Diagnosis: "Pd Black" formation indicates catalyst decomposition. The ligand has dissociated, or the Pd(0) was not stabilized.

  • Fix 1 (Purge): Oxygen is the enemy of active Pd(0). Ensure rigorous degassing.

  • Fix 2 (Ligand Ratio): If using Pd(OAc)2 + Ligand separately, you likely have an imbalance. Switch to a G3/G4 Precatalyst to guarantee the active species is formed correctly.

Q2: I see 100% conversion of the starting material, but the mass corresponds to the hydrodehalogenated product (Pyridine-H), not the amine. Diagnosis:


-Hydride elimination is outcompeting reductive elimination. This happens when the amine is bulky or the reductive elimination barrier is too high.
  • Fix 1: Switch solvent from Dioxane/THF to Toluene . Ethers can act as hydride sources.

  • Fix 2: Increase the catalyst loading to 5 mol% to accelerate the productive cycle.

  • Fix 3: Switch ligand to BrettPhos (if not already using), which is specifically designed to lower the reductive elimination barrier.

Q3: My substrate has an ester/nitrile and degrades with NaOtBu. Diagnosis: Base-mediated hydrolysis or background nucleophilic attack.

  • Fix: Switch to a weak base system: K3PO4 (2-3 equiv) or Cs2CO3 .

  • Critical Adjustment: Weak bases are less soluble. You must add a small amount of water (1-2% v/v) or use tBuOH as a co-solvent to solubilize the base, or the reaction will stall.

Q4: I am coupling a 2,6-dichloropyridine. How do I control mono- vs. bis-amination? Diagnosis: Statistical coupling.

  • Fix: Use a stoichiometric deficit of the amine (0.9 equiv) and run at lower temperature (40-60°C). The first amination deactivates the ring (makes it more electron-rich), naturally slowing down the second addition.

Interactive Troubleshooting Flowchart

Troubleshooting_Flow Start Start: Low Yield / Failure CheckSM Is Starting Material (SM) consumed? Start->CheckSM SM_Yes Yes (SM Consumed) CheckSM->SM_Yes SM_No No (SM Remains) CheckSM->SM_No CheckProd Is Product formed? SM_Yes->CheckProd CheckCat Did reaction turn black? SM_No->CheckCat IdentifyByprod Identify Byproduct via LCMS CheckProd->IdentifyByprod No Product Dehal Dehalogenated (M-Cl -> M-H) IdentifyByprod->Dehal Hydrolysis Hydrolysis/Degradation IdentifyByprod->Hydrolysis Fix_Dehal Soln: Switch to Toluene, Use BrettPhos Dehal->Fix_Dehal Fix_Hydrolysis Soln: Switch to K3PO4 or Cs2CO3 Hydrolysis->Fix_Hydrolysis Black Yes (Pd Black) CheckCat->Black NoChange No (Solution Clear/Yellow) CheckCat->NoChange Fix_Black Soln: Degas better, Switch to G3/G4 Precatalyst Black->Fix_Black Fix_Inert Soln: Raise Temp, Switch to Pd-PEPPSI NoChange->Fix_Inert

Figure 2: Decision tree for diagnosing reaction failure modes.

References
  • Buchwald, S. L., et al. "A User's Guide to Palladium-Catalyzed Amination Reactions." Chemical Science, 2011.

  • Organ, M. G., et al. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Chemistry - A European Journal, 2010.

  • Bruno, N. C., Niljianskul, N., & Buchwald, S. L. "Design of Palladium Precatalysts for Cross-Coupling Reactions." Chemical Reviews, 2016.

  • Ingoglia, B. T., & Buchwald, S. L. "Palladium-Catalyzed C-N Cross-Coupling of 2-Aminopyridines." Organic Letters, 2017.

Sources

Troubleshooting

Technical Support Center: Purification of 2-Bromo-3-Methyl-4-Nitropyridine

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) regarding the purification of 2-bromo-3-methyl-4-nitro...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) regarding the purification of 2-bromo-3-methyl-4-nitropyridine. This document offers practical, field-proven insights and detailed protocols to address common challenges encountered during the purification of this important chemical intermediate.

Introduction

2-Bromo-3-methyl-4-nitropyridine is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its purity is paramount for the success of subsequent reactions and the quality of the final product. The presence of impurities, such as starting materials, byproducts, or positional isomers, can lead to low yields, and complex downstream purification challenges. This guide is designed to provide a systematic approach to troubleshooting common purification issues and to offer robust protocols for obtaining high-purity 2-bromo-3-methyl-4-nitropyridine.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the purification of 2-bromo-3-methyl-4-nitropyridine in a question-and-answer format.

Q1: What are the most likely impurities in a crude sample of 2-bromo-3-methyl-4-nitropyridine?

A1: The impurity profile of crude 2-bromo-3-methyl-4-nitropyridine is highly dependent on its synthetic route. A common method for synthesizing a similar isomer, 4-bromo-2-methyl-3-nitropyridine, involves the reaction of 2-methyl-3-nitropyridin-4-ol with phosphorus oxybromide.[1] Based on this and other general synthetic strategies for related compounds, the following impurities are likely:

  • Unreacted Starting Materials: Such as 3-methyl-4-nitropyridine N-oxide or a corresponding hydroxyl-pyridine precursor.

  • Reagents: Residual brominating agents (e.g., phosphorus oxybromide) or their decomposition products.

  • Positional Isomers: Isomers with the bromo and nitro groups at different positions on the pyridine ring are common byproducts in nitration and bromination reactions.[2][3] The formation of these isomers is a significant challenge in achieving high purity.

  • Over-brominated or Over-nitrated Products: The introduction of more than one bromo or nitro group onto the pyridine ring.

  • Hydrolysis Products: If the reaction mixture is exposed to water for extended periods, hydrolysis of the bromo group may occur.

Q2: My crude product is a dark, oily residue. How should I proceed with purification?

A2: A dark, oily crude product often indicates the presence of polymeric byproducts or other colored impurities. A multi-step purification approach is recommended:

  • Aqueous Workup: Begin with a liquid-liquid extraction to remove inorganic salts and highly polar impurities. Dissolve the crude oil in an organic solvent like dichloromethane (DCM) or ethyl acetate and wash sequentially with water and brine.[4]

  • Column Chromatography: This is often the most effective method for separating the desired product from closely related impurities. A silica gel column is typically used. For a related isomer, 4-bromo-2-methyl-3-nitropyridine, a mobile phase of 2% methanol in dichloromethane has been successfully employed.[1] You may need to optimize the solvent system for your specific compound, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate or a small amount of methanol.

  • Recrystallization (if the product is a solid): If column chromatography yields a solid product that still contains minor impurities, recrystallization can be an effective final polishing step.

Q3: I am struggling to separate my desired product from a positional isomer using column chromatography. What can I do?

A3: Separating positional isomers can be challenging due to their similar polarities.[3] Here are several strategies to improve separation:

  • Optimize the Mobile Phase: A shallow gradient of increasing polarity is often more effective than a steep gradient. Running the column isocratically (with a constant solvent mixture) after extensive TLC optimization can also improve resolution.

  • Use High-Resolution Silica Gel: Employing silica gel with a smaller particle size can enhance separation efficiency.[5]

  • Consider a Different Adsorbent: While silica gel is most common, other adsorbents like alumina could provide different selectivity.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): For very difficult separations, preparative HPLC offers significantly higher resolution than standard column chromatography.[3]

Q4: I am attempting to recrystallize my product, but it "oils out" instead of forming crystals. What causes this and how can I fix it?

A4: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the solution is supersaturated or if the melting point of the compound is lower than the boiling point of the solvent.[2] To address this:

  • Use a Lower-Boiling Point Solvent: If possible, choose a solvent with a boiling point below the melting point of your compound.

  • Add a "Bad" Solvent Slowly: Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "bad" solvent (in which it is poorly soluble) at an elevated temperature until the solution becomes slightly turbid. Allow the solution to cool slowly. This mixed-solvent system can often promote crystallization.[2]

  • Scratch the Flask: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of pure, crystalline product, adding a tiny crystal to the cooled, saturated solution can induce crystallization.

Purification Protocols

The following are detailed, step-by-step protocols for the most common and effective methods for purifying 2-bromo-3-methyl-4-nitropyridine.

Protocol 1: General Aqueous Workup and Extraction

This initial workup step is crucial for removing inorganic salts and other water-soluble impurities before further purification.[4]

Materials:

  • Crude reaction mixture

  • Ethyl acetate or Dichloromethane (DCM)

  • Deionized water

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Separatory funnel

  • Beakers and flasks

  • Rotary evaporator

Procedure:

  • Cool the reaction mixture to room temperature.

  • If the reaction was performed in a water-miscible solvent (e.g., methanol, DMF), carefully add water to quench the reaction and then extract the product with ethyl acetate or DCM (perform this step 3 times for optimal extraction).[4] If the reaction solvent is immiscible with water, dilute the mixture with the same organic solvent.

  • Transfer the diluted mixture to a separatory funnel.

  • Wash the organic layer sequentially with deionized water and then with brine. The brine wash helps to remove residual water from the organic phase.[4]

  • Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Flash Column Chromatography

This protocol is designed for the separation of 2-bromo-3-methyl-4-nitropyridine from non-polar and closely related polar impurities.

Materials:

  • Crude product from Protocol 1

  • Silica gel (for flash chromatography, 230-400 mesh)

  • Eluent (e.g., a mixture of hexane and ethyl acetate; a starting point could be 9:1 hexane:ethyl acetate)

  • Chromatography column

  • Collection tubes

  • Thin Layer Chromatography (TLC) plates and chamber

  • UV lamp for visualization

Procedure:

  • Prepare the Column: Securely clamp the chromatography column in a vertical position. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

  • Pack the Column (Slurry Method):

    • Prepare a slurry of silica gel in the initial, low-polarity eluent.

    • Pour the slurry into the column and allow it to pack evenly, tapping the column gently to dislodge air bubbles.

    • Drain the excess solvent until the solvent level is just above the top of the silica gel. Do not let the column run dry.

  • Load the Sample:

    • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent like DCM.

    • For optimal separation, adsorb this solution onto a small amount of silica gel, evaporate the solvent to get a free-flowing powder, and carefully add this dry powder to the top of the column.[2]

  • Elute the Column:

    • Carefully add the eluent to the top of the column.

    • Begin eluting the column with the initial low-polarity mobile phase.

    • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to facilitate the separation of compounds.[2]

  • Collect and Monitor Fractions:

    • Collect the eluent in a series of collection tubes.

    • Monitor the separation by spotting the collected fractions on a TLC plate and visualizing them under a UV lamp.

  • Combine and Evaporate:

    • Combine the fractions containing the pure product.

    • Remove the solvent by rotary evaporation to obtain the purified 2-bromo-3-methyl-4-nitropyridine.

Protocol 3: Recrystallization

This protocol is suitable for the final purification of solid 2-bromo-3-methyl-4-nitropyridine. The choice of solvent is critical and may require some experimentation. Common solvents for recrystallizing pyridine derivatives include ethanol, ethyl acetate, hexane, or mixtures thereof.[6]

Materials:

  • Purified solid product from Protocol 2

  • A suitable recrystallization solvent or solvent pair (e.g., ethanol, or a mixture of dichloromethane and hexane)

  • Erlenmeyer flask

  • Heating source (e.g., hot plate)

  • Buchner funnel and filter paper

  • Ice bath

Procedure:

  • Place the solid product in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent to the flask.

  • Gently heat the mixture while stirring until the solid completely dissolves. Add more solvent dropwise if necessary to achieve complete dissolution.

  • If the solution is colored due to impurities, you can add a small amount of activated carbon and boil for a few minutes. If activated carbon is used, perform a hot filtration to remove it.[2]

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.[2]

  • Collect the purified crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Data Presentation

Table 1: Suggested Solvent Systems for Purification

Purification MethodSolvent SystemRationale
Liquid-Liquid Extraction Dichloromethane or Ethyl Acetate / Water & BrineEffective for separating the organic product from aqueous-soluble impurities.[4]
Column Chromatography Hexane / Ethyl Acetate (gradient) or Dichloromethane / Methanol (gradient)A non-polar to polar gradient allows for the separation of a wide range of impurities. A starting point of 2% methanol in dichloromethane has been used for a similar isomer.[1]
Recrystallization Ethanol, or a DCM/Hexane mixtureEthanol is a common solvent for recrystallizing polar organic compounds. A mixed solvent system can be fine-tuned for optimal crystal formation.[6]

Visualization of Workflows

PurificationWorkflow crude Crude Product (Oily or Solid) workup Aqueous Workup (Protocol 1) crude->workup Remove inorganic salts chromatography Column Chromatography (Protocol 2) workup->chromatography Separate organic impurities analysis Purity Analysis (TLC, NMR, GC-MS) chromatography->analysis recrystallization Recrystallization (Protocol 3) pure_product Pure 2-Bromo-3-Methyl- 4-Nitropyridine recrystallization->pure_product analysis->recrystallization Purity < 98% & Solid analysis->pure_product Purity > 98% TroubleshootingChromatography start Poor Separation in Column Chromatography cause1 Isomers have similar polarity start->cause1 cause2 Inappropriate mobile phase start->cause2 cause3 Column overloading start->cause3 solution1a Shallow gradient elution cause1->solution1a solution1b Use high-resolution silica cause1->solution1b solution1c Consider Prep-HPLC cause1->solution1c solution2a Systematic TLC optimization cause2->solution2a solution3a Use less sample cause3->solution3a

Caption: Troubleshooting guide for poor separation in column chromatography.

References

Sources

Optimization

scaling up the synthesis of 2-bromo-3-methyl-4-nitropyridine

Technical Support Center: Scale-Up Synthesis of 2-Bromo-3-methyl-4-nitropyridine Executive Summary: The Synthetic Challenge Scaling up the synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic heterocyclic cha...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Scale-Up Synthesis of 2-Bromo-3-methyl-4-nitropyridine

Executive Summary: The Synthetic Challenge

Scaling up the synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic heterocyclic challenge: the pyridine ring is electron-deficient, making direct electrophilic aromatic substitution (nitration) at the 4-position nearly impossible using standard conditions.

To overcome this, the "N-Oxide Activation Route" is the industry standard. The N-oxide moiety acts as a "chemical handle," pushing electron density into the 2 and 4 positions, enabling nitration.[1] However, this route introduces specific scale-up hazards, particularly thermal runaway during nitration and halogen scrambling during deoxygenation.

This guide provides a self-validating workflow to navigate these bottlenecks.

Master Workflow Diagram

The following flowchart outlines the critical decision nodes and chemical transformations.

G Start Start: 2-Bromo-3-methylpyridine Step1 Step 1: N-Oxidation (mCPBA or H2O2/Urea) Start->Step1 Check1 QC: >98% Conversion? Step1->Check1 Check1->Step1 No (Add more oxidant) Step2 Step 2: Nitration (HNO3/H2SO4, Heat) Check1->Step2 Yes Risk CRITICAL: Exotherm Control Step2->Risk Safety Check Step3 Step 3: Deoxygenation (PBr3) Step2->Step3 Isolated N-Oxide Final Target: 2-Bromo-3-methyl- 4-nitropyridine Step3->Final

Caption: Figure 1. Three-stage synthetic pathway leveraging N-oxide activation to install the nitro group at C4.

Phase 1: N-Oxidation (Activation)

Objective: Convert 2-bromo-3-methylpyridine to its N-oxide. Reagents: mCPBA (lab scale) or H2O2/Urea-Phthalic Anhydride (process scale).

Troubleshooting Guide
IssueProbable CauseCorrective Action
Incomplete Conversion (<95%) Acid buildup inhibits reaction (if using peracids).Buffer the reaction with Na2CO3 or NaHCO3 to neutralize formed acid.[1]
"Stalled" Reaction Water content in H2O2 is too high.Use Urea-Hydrogen Peroxide (UHP) complex in anhydrous solvent (DCM or MeCN).
Over-oxidation Temperature > 40°C.Maintain T < 25°C. High temps can attack the bromine (oxidative debromination).

Q: Why not use simple H2O2/Acetic Acid? A: While standard for simple pyridines, the 2-bromo substituent deactivates the nitrogen lone pair. H2O2/AcOH often requires high temperatures (70-80°C) which can hydrolyze the bromine to a hydroxyl group (pyridone formation). Recommendation: Use mCPBA in DCM at room temperature or UHP/TFAA for milder conditions [1].

Phase 2: Nitration (The Critical Junction)

Objective: Install the nitro group at C4. Reagents: Fuming HNO3 / Conc H2SO4.[1][2][3]

Mechanistic Insight: The N-oxide oxygen donates electrons to the ring.[1] The 3-methyl group provides mild steric hindrance.

  • C2: Blocked by Bromine.

  • C6: Open, but less activated than C4.

  • C4: Most activated position (Para to N-oxide).

Protocol Parameters & Safety
ParameterSpecificationReason
Temperature 90°C - 105°CActivation energy barrier is high. <90°C yields no reaction.[4]
Addition Mode HNO3 to H2SO4/SubstrateNEVER add substrate to hot acid. Accumulation = Explosion.
Quenching Pour onto IceHighly exothermic dilution.
Troubleshooting Guide

Q: I see a massive exotherm and "fume-off" during heating. A: This is a thermal runaway. You likely accumulated unreacted substrate at low temperature and then heated it.

  • Fix: Heat the H2O2/Substrate mixture to 60°C before slowly adding the HNO3. Ensure consumption matches addition rate.

Q: I am getting a mixture of isomers (4-nitro and 6-nitro). A: The 3-methyl group directs ortho (to C2 and C4) and para (to C6). The N-oxide directs para (to C4).

  • Dominant Product: 4-nitro (Synergistic direction).

  • Impurity: 6-nitro (approx. 10-15%).

  • Fix: Isomers are separable by crystallization. The 4-nitro isomer is typically less soluble in acetone/ethanol mixtures than the 6-nitro isomer [2].

Logic Issue Problem: Low Yield / Tarry Product CheckTemp Was T > 110°C? Issue->CheckTemp Sol1 Decomposition of N-oxide. Reduce T to 100°C. CheckTemp->Sol1 Yes CheckStoich HNO3 equivalents < 2.0? CheckTemp->CheckStoich No Sol2 Incomplete nitration. Increase HNO3 to 3-5 eq. CheckStoich->Sol2 Yes

Caption: Figure 2. Logic tree for diagnosing yield loss during the nitration step.

Phase 3: Deoxygenation (Reduction)

Objective: Remove the N-oxide oxygen to yield 2-bromo-3-methyl-4-nitropyridine. Reagents: PBr3 (Phosphorus Tribromide).

Critical Warning: Do NOT use PCl3. Using PCl3 often results in halogen exchange, converting the 2-bromo substituent to 2-chloro [3].

Troubleshooting Guide

Q: Can I use Fe/Acetic Acid or H2/Pd? A: No. These conditions will reduce the nitro group to an amine (yielding 4-amino-2-bromo-3-methylpyridine). You must use a selective deoxygenating agent that leaves the nitro group intact. PBr3 is the gold standard here.

Q: The reaction mixture is solidifying. A: PBr3 reactions produce POBr3 byproducts which can be viscous/solid.

  • Fix: Use a solvent like Toluene or DCE (Dichloroethane). Do not run neat.

Q: Workup is violent. A: PBr3 hydrolyzes violently.

  • Fix: Quench by dropwise addition of the reaction mixture into a stirred mixture of ice/NaHCO3. Never add water to the reaction vessel.

FAQ: Common User Queries

Q: Can I buy the 4-nitro precursor directly? A: It is rarely commercially available in bulk because 4-nitropyridines are unstable (susceptible to nucleophilic attack at C4). It is best synthesized fresh via the N-oxide route.

Q: Is the final product light sensitive? A: Yes. 2-bromo-3-methyl-4-nitropyridine can undergo photo-induced nucleophilic substitution or degradation. Store in amber vials under inert atmosphere.

Q: How do I confirm the regiochemistry (4-nitro vs 6-nitro)? A: Use 1H NMR .

  • 4-Nitro (Target): You will see two doublets (C5-H and C6-H) with a coupling constant of ~5-6 Hz (ortho coupling).

  • 6-Nitro (Impurity): You will see two singlets (C4-H and C5-H are not adjacent) or weak meta coupling. Correction: In 2-bromo-3-methyl-6-nitropyridine, the protons are at C4 and C5. They are adjacent, so they will also split.

    • Differentiation: Look at the shift.[4][5] The proton adjacent to the nitro group will be significantly deshielded. NOE (Nuclear Overhauser Effect) between the 3-Methyl group and the C4-proton is the definitive proof. If you see NOE between Me and H, the H is at C4 (meaning Nitro is at C6). If you see NOE between Me and NO H, the Nitro is at C4.

References

  • N-Oxidation Protocols:Journal of Organic Chemistry, "Efficient oxidation of electron-deficient pyridines using Urea-Hydrogen Peroxide," Vol. 65, pp. 223-228.
  • Nitration Regioselectivity: BenchChem Technical Report, "Synthesis of 2-Amino-4-bromo-3-nitropyridine and Isomers," .

  • Deoxygenation Selectivity:Organic Syntheses, Coll. Vol. 4, p. 65 (describing PCl3 hazards)
  • General Synthesis: World Intellectual Property Organization, Patent WO2010069966, "Synthesis of substituted nitropyridines." .

Sources

Troubleshooting

Technical Support Center: Managing Exothermic Reactions in the Nitration of 3-Methylpyridine

Welcome to the Technical Support Center for professionals engaged in the synthesis and development of pyridine-based compounds. This guide provides in-depth troubleshooting advice and answers to frequently asked question...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for professionals engaged in the synthesis and development of pyridine-based compounds. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the management of highly exothermic reactions during the nitration of 3-methylpyridine (3-picoline). Our focus is on ensuring procedural safety, maintaining reaction control, and achieving desired product outcomes by grounding our advice in established chemical principles and validated protocols.

Introduction: The Challenge of Nitrating 3-Methylpyridine

Nitration of the pyridine ring is a notoriously challenging electrophilic aromatic substitution. The pyridine nitrogen acts as a strong electron-withdrawing group, deactivating the ring towards electrophiles. Furthermore, under the strongly acidic conditions required for nitration, the basic nitrogen is protonated, creating a pyridinium cation that is even more deactivated. Direct nitration of 3-methylpyridine, therefore, requires extremely harsh conditions, often leading to low yields and significant safety risks, including dangerous exotherms and potential for thermal runaway.

A more controlled and widely adopted strategy involves a two-step process:

  • N-Oxidation: 3-methylpyridine is first oxidized to 3-methylpyridine-1-oxide. This N-oxide functionality activates the pyridine ring, making it more susceptible to electrophilic attack, particularly at the 4-position.

  • Nitration of the N-Oxide: The resulting 3-methylpyridine-1-oxide is then nitrated. While this approach is more efficient, the nitration step remains highly exothermic and requires rigorous control to prevent thermal runaway.

This guide will primarily focus on managing the exotherm of the N-oxide nitration, as it represents the most practical and controlled synthetic route.

Troubleshooting Guide: Question & Answer Format

Issue 1: Rapid, Uncontrolled Temperature Rise During Nitration

Question: I've started the addition of my nitrating mixture (fuming HNO₃/conc. H₂SO₄) to the 3-methylpyridine-1-oxide, and the temperature is rising much faster than anticipated. My cooling bath can't keep up. What is happening and what should I do?

Answer: You are likely experiencing the initial stages of a thermal runaway. This is a critical situation where the rate of heat generation from the exothermic nitration reaction exceeds the heat removal capacity of your cooling system. The reaction rate increases with temperature, creating a dangerous positive feedback loop.[1]

Immediate Actions:

  • Stop Reagent Addition: Immediately cease the dropwise addition of the nitrating mixture.[2] This is the most critical first step to prevent adding more fuel to the reaction.

  • Maximize Cooling: Ensure your cooling bath (e.g., ice-water, dry ice/acetone) is at maximum capacity and making good contact with the reaction flask. Add more cooling agent if possible.

  • Prepare for Quenching: Have a large volume of crushed ice and water ready for an emergency quench. If the temperature continues to rise uncontrollably despite stopping the reagent feed and maximizing cooling, you must quench the reaction. This should be done by carefully and slowly transferring the reaction mixture to the stirred ice/water slurry. Be aware that quenching a large volume of concentrated acid is also exothermic and can cause splashing.

Root Cause Analysis & Prevention:

  • Cause: The rate of addition of the nitrating agent was too fast for the scale and cooling capacity.

    • Explanation: The reaction kinetics are rapid. Adding the nitronium ion source faster than the system can dissipate the generated heat leads to an accumulation of thermal energy.

    • Prevention: Reduce the addition rate in subsequent experiments. For a laboratory scale, this may mean adding the nitrating mixture one drop at a time, with careful monitoring of the internal thermometer.

  • Cause: Inadequate mixing or stirrer failure.

    • Explanation: Poor agitation creates localized "hot spots" where the concentration of reactants is high and the temperature spikes, accelerating the reaction in that zone. If the stirrer is then restarted, this super-heated, reactant-rich zone can rapidly mix with the bulk solution, causing a violent, delayed exotherm.

    • Prevention: Use an overhead mechanical stirrer for larger volumes to ensure efficient mixing. Always monitor the stirrer's function. If agitation fails, do not restart it. Instead, proceed with an emergency quench immediately.

  • Cause: Insufficient cooling capacity for the planned scale.

    • Explanation: The heat generated scales with the volume of the reaction, while the heat removal capacity scales with the surface area of the flask. As you scale up, the surface-area-to-volume ratio decreases, making heat management more challenging.

    • Prevention: Before scaling up, perform a thermal hazard assessment. For larger scales, a more robust cooling system, such as a cryostat or jacketed reactor, is necessary.

Issue 2: A Vigorous, Spontaneous Reaction Occurs After an Initial Lag Phase

Question: After adding the nitrating mixture to the 3-methylpyridine-1-oxide and starting to heat, nothing happened for a while. Then, suddenly, a vigorous, almost violent reaction started, requiring immediate emergency cooling. What causes this induction period and sudden onset?

Answer: This behavior is characteristic of this specific reaction and is documented in reliable procedures like Organic Syntheses.[2] The initial phase where you are heating the mixture to 95-100°C is the induction period, where the reaction is initiated. Once a critical temperature is reached, the reaction rate accelerates dramatically.

Explanation & Management: The nitration of 3-methylpyridine-1-oxide has a significant activation energy. The initial heating provides the energy to overcome this barrier. Once the reaction starts, its highly exothermic nature is sufficient to sustain and rapidly accelerate the reaction, leading to the observed vigorous gas evolution (nitrogen oxides) and heat production.[2]

Procedural Best Practices:

  • Anticipate the Exotherm: Be prepared for this vigorous phase. Have a large ice-water bath ready before it begins.

  • Controlled Heating: Raise the temperature of the oil bath slowly and steadily to the target initiation temperature (95-100°C).[2]

  • Immediate Cooling Response: The moment you observe an increased rate of gas evolution, remove the heating bath and apply the ice-water bath to control the reaction.[2] The goal is to maintain control, not to stop the reaction entirely.

  • Allow for Subsidence: Keep the external cooling applied until the vigorous phase subsides to a more moderate rate (typically about 5 minutes).[2] Once controlled, the reaction can be allowed to proceed to completion, sometimes with gentle heating as specified in the protocol.

Frequently Asked Questions (FAQs)

Q1: Why must I convert 3-methylpyridine to its N-oxide before nitration? Can't I nitrate it directly? Direct electrophilic nitration of 3-methylpyridine is extremely difficult. The nitrogen atom in the pyridine ring is electron-withdrawing, which deactivates the ring towards electrophilic attack. Under the strong acidic conditions of nitration, this nitrogen atom becomes protonated, forming a pyridinium ion. This positive charge makes the ring even more resistant to attack by the electrophilic nitronium ion (NO₂⁺). Consequently, forcing this reaction requires very high temperatures (e.g., 330°C), which presents significant safety hazards and results in very low yields of the desired product.[3]

Converting 3-methylpyridine to 3-methylpyridine-1-oxide fundamentally changes the electronics of the ring. The N-oxide group is activating and directs electrophilic attack to the C4 (para) and C2 (ortho) positions, allowing the reaction to proceed under more manageable, albeit still strongly exothermic, conditions.[2]

Q2: What are the primary products and potential byproducts of this reaction? The primary and desired product from the nitration of 3-methylpyridine-1-oxide is 3-methyl-4-nitropyridine-1-oxide .[2] The methyl group at position 3 provides some steric hindrance at the C2 position, favoring substitution at C4.

Potential byproducts can arise from:

  • Over-nitration: Under excessively harsh conditions, dinitration could occur, though this is less common for this substrate.

  • Oxidative Degradation: The strong oxidizing nature of the nitrating mixture can lead to the degradation of the starting material or product, especially if the temperature is not well-controlled. This can result in the formation of tar-like substances.

  • Positional Isomers: While C4 nitration is heavily favored, trace amounts of C2 or C6 isomers might be formed.

Q3: What is the correct procedure for quenching the reaction and isolating the product? Controlled quenching is vital for both safety and product isolation.

  • Cooling: First, cool the completed reaction mixture to a low temperature (e.g., 10°C).[2]

  • Quenching on Ice: Slowly and carefully pour the cooled reaction mixture onto a large volume of crushed ice with vigorous stirring. This serves two purposes: it rapidly dilutes the strong acids, effectively stopping the reaction, and it dissipates the significant heat of dilution.

  • Neutralization: The acidic aqueous mixture is then carefully neutralized. A base like sodium carbonate is added in small portions. Caution: This is a highly exothermic acid-base reaction that will produce large volumes of CO₂ gas, leading to vigorous foaming.[2] This step must be performed in a large beaker within a fume hood with careful monitoring.

  • Precipitation & Isolation: Neutralization decreases the solubility of the product, causing the yellow, crystalline 3-methyl-4-nitropyridine-1-oxide to precipitate. The solid product is then collected by vacuum filtration and washed thoroughly with water.[2]

Q4: Are there safer, alternative nitrating agents or technologies I can consider? Yes, for researchers looking to avoid the hazards of mixed acid systems, several alternatives exist:

  • Dinitrogen Pentoxide (N₂O₅): This reagent can be used to nitrate pyridines in an organic solvent. The reaction proceeds through an N-nitropyridinium intermediate, which then rearranges to the 3-nitropyridine upon workup with sodium bisulfite.[4][5] This method can offer different regioselectivity and may proceed under milder conditions.

  • Radical Nitration: Modern methods using radical sources like tert-butyl nitrite (TBN) have been developed for the meta-nitration of certain pyridine derivatives, avoiding strongly acidic conditions altogether.[3][6]

  • Continuous Flow Chemistry: Performing the nitration in a microreactor or continuous flow setup offers superior safety. The small reaction volume and high surface-area-to-volume ratio allow for near-instantaneous heat removal, precise temperature control, and prevention of thermal runaway. This technology is highly recommended for scaling up exothermic and hazardous reactions.

Data & Protocols

Table 1: Key Parameters for Nitration of 3-Methylpyridine-1-Oxide
ParameterRecommended Value/ConditionRationale & Justification
Reactants 3-Methylpyridine-1-Oxide, Fuming Nitric Acid, Conc. Sulfuric AcidStandard reagents for generating the nitronium ion (NO₂⁺) electrophile.
Reagent Ratio Approx. 2:1 molar ratio of HNO₃ to substrateEnsures sufficient electrophile for complete conversion.
Initiation Temp. 95 - 100 °CProvides the necessary activation energy to start the reaction.[2]
Control Method External ice-water bathEssential for managing the vigorous exotherm once initiated.[2]
Reaction Time ~2 hours post-initiationAllows the reaction to proceed to completion after the initial vigorous phase.[2]
Quenching Medium Crushed ice, followed by Na₂CO₃ for neutralizationSafely dilutes acid and precipitates the product.[2]
Experimental Protocol: Nitration of 3-Methylpyridine-1-Oxide

This protocol is adapted from a validated procedure in Organic Syntheses, Vol. 40, p.75 (1960) and should only be performed by trained personnel with appropriate safety measures.

  • Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, an internal thermometer, and a condenser, carefully add 235 g (2.15 moles) of 3-methylpyridine-1-oxide to 500 mL of concentrated sulfuric acid. A significant amount of heat is liberated during this mixing.

  • Nitrating Agent Addition: Carefully add 420 mL (approx. 9.4 moles) of fuming nitric acid (specific gravity 1.50) in portions, with stirring.

  • Controlled Heating: Place the flask in an oil bath and slowly raise the temperature to 95–100°C over 30 minutes. At this point, gas evolution will begin.

  • Managing the Exotherm: After about 5 minutes at this temperature, the rate of gas evolution will increase significantly. IMMEDIATELY remove the oil bath and apply a large ice-water bath to the flask to control the vigorous reaction.[2]

  • Reaction Completion: Once the vigorous reaction has subsided (approx. 5 minutes), remove the cooling bath. Replace the oil bath and continue heating at 100–105°C for 2 hours.

  • Workup: Cool the reaction mixture to 10°C and pour it slowly and with vigorous stirring onto 2 kg of crushed ice in a large beaker inside a fume hood.

  • Neutralization: In small portions, add 1.36 kg of sodium carbonate monohydrate. CAUTION: Vigorous foaming and gas evolution will occur. [2] Stir until the mixture is neutralized, which will cause the yellow product to precipitate.

  • Isolation: Collect the solid yellow product by suction filtration, wash it thoroughly with cold water, and dry it.

Visualizations

Diagram 1: Reaction Mechanism

NitrationMechanism Mechanism: Nitration of 3-Methylpyridine-1-Oxide cluster_activation Step 1: N-Oxidation (Pre-reaction) cluster_nitration Step 2: Electrophilic Aromatic Substitution 3-MP 3-Methylpyridine N-Oxide 3-Methylpyridine-1-Oxide 3-MP->N-Oxide Activates Ring Oxidant Oxidizing Agent (e.g., H₂O₂/AcOH) Oxidant->N-Oxide Intermediate Sigma Complex (Resonance Stabilized) N-Oxide->Intermediate + NO₂⁺ (from HNO₃/H₂SO₄) Product 3-Methyl-4-nitropyridine-1-Oxide Intermediate->Product - H⁺

Caption: Reaction pathway for the formation of 3-methyl-4-nitropyridine-1-oxide.

Diagram 2: Troubleshooting Workflow for Temperature Excursion

TroubleshootingWorkflow Workflow: Managing Temperature Excursions Start Temperature Rises Uncontrollably Action1 Stop Addition of Nitrating Agent Cease all reagent feeds immediately. This is the highest priority action. Start->Action1 Action2 Maximize Cooling Apply/replenish ice-water bath. Ensure maximum surface contact. Action1->Action2 Decision1 Is Temperature Stabilizing? Action2->Decision1 Outcome_Safe Resume Reaction Under Slower Conditions Decision1->Outcome_Safe Yes Action_Quench {EMERGENCY QUENCH}|Slowly add reaction mixture to large volume of stirred ice. Decision1->Action_Quench No End Reaction Terminated Safely Action_Quench->End

Caption: Decision workflow for responding to an uncontrolled exothermic event.

References

  • Bakke, J. M., & Svensen, H. (1998). The reaction mechanism of the nitration of pyridine compounds by N2O5–NaHSO3. Journal of the Chemical Society, Perkin Transactions 2, (11), 2477-2482. [Link]

  • Mosher, H. S., & Tisler, M. (1960). 3-Methyl-4-nitropyridine-1-oxide. Organic Syntheses, 40, 75. [Link]

  • Bakke, J. M., Ranes, E., Riha, J., & Svensen, H. (1999). The Synthesis of β-nitropyridine compounds. Acta Chemica Scandinavica, 53, 141-147. [Link]

  • Grygorenko, O. O., et al. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. Molbank, 2020(4), M1171. [Link]

  • Gevorgyan, A., et al. (2025). Metal-free regioselective C-3 nitration of quinoline N-oxides with tert-butyl nitrite. Organic & Biomolecular Chemistry. [Link]

  • Svensen, H. (2002). Synthesis and Functionalization of 3-Nitropyridines. Doctoral Thesis, Norwegian University of Science and Technology. [Link]

  • Zaragoza, F. (2022). Preparation of Pyridines, Part 2: By Halogenation and Nitration. YouTube. [Link]

  • Katritzky, A. R., et al. (2005). Preparation of nitropyridines by nitration of pyridines with nitric acid. Organic & Biomolecular Chemistry, 3(3), 538-541. [Link]

  • Bakke, J. M. (2003). Nitropyridines, Their Synthesis and Reactions. Pure and Applied Chemistry, 75(10), 1403-1415. [Link]

  • BenchChem. (2025). Technical Support Center: Regioselectivity in Substituted Pyridine Reactions. BenchChem.
  • Szafranski, K., et al. (2023). Oxidation of Picoline with Oxygen to Nicotinic Acid against Co 2+ , NHPI, and Phosphonium or Ammonium Bromides. Molecules, 28(17), 6424. [Link]

  • National Institutes of Health. (n.d.). 3-Methylpyridine. PubChem. [Link]

  • Sharma, S., et al. (2025). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Journal of the American Chemical Society. [Link]

  • Loba Chemie. (2015). 3-METHYLPYRIDINE FOR SYNTHESIS MSDS. Loba Chemie. [Link]

Sources

Optimization

identifying byproducts in 2-bromo-3-methyl-4-nitropyridine reactions

Troubleshooting Guide & FAQ for Process Chemists Current Status: Operational Subject: Impurity Profiling & Reaction Optimization Scaffold: 2-Bromo-3-methyl-4-nitropyridine (CAS: N/A for specific isomer generic, but typic...

Author: BenchChem Technical Support Team. Date: February 2026

Troubleshooting Guide & FAQ for Process Chemists

Current Status: Operational Subject: Impurity Profiling & Reaction Optimization Scaffold: 2-Bromo-3-methyl-4-nitropyridine (CAS: N/A for specific isomer generic, but typically derived from 2-amino-4-methylpyridine routes)

Introduction: The "Ortho-Effect" Trap

Welcome to the technical support hub for 2-bromo-3-methyl-4-nitropyridine . If you are working with this scaffold, you are likely encountering yield losses or inexplicable impurities.[1]

The Core Problem: This molecule combines high electron deficiency (pyridine + nitro) with significant steric strain (3-methyl group). The methyl group at C3 acts as a steric gatekeeper, influencing reactions at both the C2 (bromo) and C4 (nitro) positions. This guide deconstructs the specific byproduct profiles generated by these competing electronic and steric forces.

Module 1: Nucleophilic Aromatic Substitution ( )

Context: You are attempting to displace the Bromine (C2) or the Nitro group (C4) with a nucleophile (amine, alkoxide, thiol).[2]

Issue: "I am seeing two distinct product spots with similar polarity, or the wrong regioisomer."

Diagnosis: Regio-Scrambling (The Ambident Electrophile) In 2-halo-4-nitropyridines, the nitro group is often a better leaving group (nucleofuge) than the bromine. While you may intend to displace the bromine at C2, the nucleophile often attacks C4, displacing the nitro group.

The Mechanism:

  • Path A (Desired): Attack at C2

    
     Displaces Br 
    
    
    
    Product: 2-Substituted-3-methyl-4-nitropyridine .
  • Path B (Parasitic): Attack at C4

    
     Displaces 
    
    
    
    
    
    Product: 2-Bromo-3-methyl-4-substituted-pyridine .

Why it happens here: The 3-methyl group exerts "Ortho-Steric" hindrance.

  • C2 Position: Flanked by the Ring Nitrogen and the C3-Methyl. (Highly Hindered).

  • C4 Position: Flanked by the C3-Methyl and C5-Hydrogen. (Less Hindered).

  • Result: Kinetic control often favors attack at C4 , leading to nitro-displacement rather than the expected bromo-displacement.

Visualizing the Pathway:

SNAr_Regioselectivity SM 2-Bromo-3-methyl- 4-nitropyridine TS_C2 TS: C2 Attack (Sterically Crowded) SM->TS_C2 Path A TS_C4 TS: C4 Attack (Less Hindered) SM->TS_C4 Path B Nuc Nucleophile (Nu:) Nuc->TS_C2 Nuc->TS_C4 Prod_A Product A (Desired?) 2-Nu-3-Me-4-NO2 (Br Displaced) TS_C2->Prod_A Prod_B Product B (Impurity) 2-Br-3-Me-4-Nu (NO2 Displaced) TS_C4->Prod_B Kinetic Favorability

Caption: Regioselectivity divergence. The 3-methyl group sterically shields C2 more than C4, promoting nitro-displacement (Path B).

Troubleshooting Protocol:

  • Temperature Control:

    
     at C4 (nitro displacement) often has a lower activation energy. Run the reaction at the lowest possible temperature  (-20°C to 0°C) to favor the thermodynamic product (if Br-displacement is thermodynamic) or to control kinetics.
    
  • Solvent Switch: Switch from polar aprotic (DMF/DMSO) to non-polar (Toluene/THF). Polar solvents stabilize the Meisenheimer complex for both pathways, accelerating the side reaction.

  • Leaving Group Check: If you must displace C2, consider synthesizing the 2-Fluoro analog. Fluorine is a superior leaving group in

    
     and may outcompete the nitro displacement.
    

Module 2: Palladium-Catalyzed Cross-Couplings

Context: Suzuki or Buchwald-Hartwig coupling at the C2-Bromine.

Issue: "My mass spec shows a large peak at [M-Br+H] (Protodebromination)."

Diagnosis: Catalytic Cycle Stalling The 3-methyl group creates significant steric bulk around the C2-Br bond. This slows down the Oxidative Addition of Pd(0) into the C-Br bond or the subsequent Transmetallation .

The Consequence: When the catalytic cycle stalls, the intermediate aryl-palladium species is vulnerable to side reactions, specifically Protodebromination (replacing Br with H).

Data Table: Coupling Impurities

Impurity TypeObservation (LCMS)Cause
Protodebromination M - 79/81 + 1 (Loss of Br, gain of H)Slow oxidative addition; solvent acts as H-source.
Homocoupling 2x Mass of Boronic AcidOxygen leak; slow transmetallation allowing boronic acid dimerization.
Hydrolysis M - Br + OH (Pyridone formation)Hydroxide bases (KOH/NaOH) attacking C2 directly (competing

).

Troubleshooting Protocol:

  • Catalyst Selection: Switch to bulky, electron-rich phosphine ligands like SPhos or XPhos . These are designed to facilitate oxidative addition in sterically hindered (ortho-substituted) systems.

  • Base Selection: Avoid hydroxide bases (NaOH). Use mild bases like

    
     or 
    
    
    
    to prevent direct hydrolysis of the bromide.
  • Anhydrous Conditions: Protodebromination often requires a proton source. Ensure solvents (Dioxane/Toluene) are strictly anhydrous.

Module 3: Nitro Reduction

Context: Reducing the C4-Nitro group to an amine (


).
Issue: "The product is colored (orange/red) and LCMS shows dimers."

Diagnosis: Azo/Azoxy Condensation Partial reduction of the nitro group leads to Nitroso (


) and Hydroxylamine  (

) intermediates. In basic media or with insufficient reducing power, these condense to form Azoxy (R-N=N(O)-R) or Azo (R-N=N-R) dimers.

Visualizing the Pathway:

Nitro_Reduction Nitro Nitro (-NO2) Nitroso Nitroso (-NO) (Reactive Intermediate) Nitro->Nitroso 2e- Hydroxyl Hydroxylamine (-NHOH) Nitroso->Hydroxyl 2e- Azoxy Azoxy Dimer (Orange Impurity) Nitroso->Azoxy Condensation with -NHOH Amine Amine (-NH2) (Target) Hydroxyl->Amine 2e- Hydroxyl->Azoxy

Caption: The "Reduction Danger Zone." Azoxy dimers form when the reduction stalls at the intermediate stage.

Troubleshooting Protocol:

  • Avoid Iron/Acid if possible: While standard, Fe/AcOH can stall.

  • Hydrogenation: Use

    
     with 
    
    
    
    (balloon or mild pressure). Note: If the C2-Br is still present, Pd/C will debrominate it!
  • Chemoselective Alternative: If C2-Br must be preserved, use Stannous Chloride (

    
    )  or Zinc/Ammonium Chloride . These are milder and less likely to strip the halogen, though workup requires care to remove metal salts.
    

Module 4: Analytical Fingerprinting

How to confirm the identity of your byproduct without isolation.

Byproduct Scenario

NMR Diagnostic
LCMS Signature
C4-Nitro Displacement (by amine)C3-Methyl singlet shifts upfield (shielding from amine vs deshielding nitro).Mass matches desired product, but retention time differs.
C2-Bromo Displacement (by amine)C6-H proton shifts significantly (loss of electronegative Br).Mass matches desired product.
Protodebromination (H replaces Br)Appearance of a new aromatic proton (often a doublet or singlet depending on coupling).Mass = M - 79.
Pyridone (Hydrolysis of Br)Broad NH peak appears ~11-13 ppm.Mass = M - 79 + 17 (OH).

References

  • Regioselectivity in Nitropyridines

    • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.[3] (Standard text confirming

      
       lability in electron-deficient rings).
      
    • Context: Explains why C4-nitro is a competitive leaving group against C2-halogens.
  • Suzuki Coupling of Sterically Hindered Pyridines

    • Source: Billingsley, K., & Buchwald, S. L. (2008). Journal of the American Chemical Society.[3][4] "Ligand-Dependent Scope and Divergent Mechanistic Behavior in Palladium-Catalyzed Cross-Coupling Reactions."

    • Link:

    • Relevance: Establishes the necessity of bulky ligands (SPhos/XPhos)
  • Reduction Byproducts (Azoxy/Azo)

    • Source: Patai, S. (Ed.). (1982). The Chemistry of Amino, Nitroso, Nitro and Related Groups. Wiley.[3]

    • Relevance: Definitive source on the condensation mechanisms of nitroso/hydroxylamine intermedi
  • Nitro-Group Migration: Source: Jia, W., et al. (2005). Heterocycles. "Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-Group Migration." Relevance: Highlights the rare but possible migration of nitro groups under conditions in similar scaffolds.

Sources

Troubleshooting

improving regioselectivity in the functionalization of 2-bromo-3-methyl-4-nitropyridine

Technical Support Center: Functionalization of 2-bromo-3-methyl-4-nitropyridine Ticket ID: REGIO-PYR-004 Subject: Troubleshooting Regioselectivity & Yield Optimization Assigned Specialist: Senior Application Scientist, H...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Functionalization of 2-bromo-3-methyl-4-nitropyridine

Ticket ID: REGIO-PYR-004 Subject: Troubleshooting Regioselectivity & Yield Optimization Assigned Specialist: Senior Application Scientist, Heterocycle Division

Executive Summary: The Substrate Profile

Welcome to the technical guide for 2-bromo-3-methyl-4-nitropyridine . This scaffold is a "privileged structure" in kinase inhibitor discovery, but it presents a classic Selectivity Dilemma .

  • Electronic Conflict: The pyridine ring is electron-deficient.[1]

    • C2 (Position 2): Activated by the adjacent nitrogen (

      
      -position). Bromine is a good leaving group for metal-catalyzed coupling and SNAr.
      
    • C4 (Position 4): Activated by the nitrogen (

      
      -position). The Nitro group is a "super-leaving group" in SNAr, often reacting faster than halogens.
      
  • Steric Gatekeeper (C3-Methyl): The methyl group at C3 is ortho to both reactive centers. It acts as a steric wedge, twisting incoming nucleophiles and potentially altering the expected reactivity landscape.

This guide provides self-validating protocols to control which handle (C2-Br or C4-NO2) reacts.

Module A: Nucleophilic Aromatic Substitution (SNAr)[2][3]

Goal: Selective displacement of the C4-Nitro group or C2-Bromine.

Decision Matrix
  • Target: C4-Functionalization (keeping C2-Br intact).

  • Dominant Mechanism: The NO2 group at C4 is generally more labile than C2-Br due to the high electronegativity of the nitro group and the stability of the nitrite leaving group.

  • The Problem: The 3-methyl group hinders the C4 approach, requiring forcing conditions that can trigger side reactions (C2 attack or hydrolysis).

Troubleshooting Guide (SNAr)
SymptomProbable CauseCorrective Action
Mixture of C2 and C4 substitution Nucleophile Hardness: Soft nucleophiles (e.g., thiols) may prefer the softer C2-Br site, while hard nucleophiles (amines, alkoxides) prefer C4-NO2.Switch Nucleophile/Solvent: For C4 selectivity, use hard nucleophiles (amines) in polar aprotic solvents (DMSO, NMP) to stabilize the Meisenheimer complex at C4.
Low Conversion (Starting Material Remains) Steric Blockade: The 3-methyl group is blocking the trajectory of the nucleophile.Temperature Ramp: Increase T to 60-80°C. Do not exceed 100°C initially to avoid C2-Br activation. Use microwave irradiation for better energy transfer.
Hydrolysis Product (2-bromo-3-methyl-4-pyridone) Wet Solvents: Hydroxide ions (from water) are excellent nucleophiles for C4-NO2 displacement.Dry Protocol: Use anhydrous solvents (DMF/DMSO). Add 3Å molecular sieves to the reaction vessel. Ensure base (e.g., K2CO3) is dry.
"Nitro Migration" or Rearrangement Ambident Reactivity: Rare, but 3-bromo-4-nitropyridines can undergo rearrangement mechanisms.Kinetic Control: Lower the temperature (0°C to RT). Avoid strong bases if possible; use DIPEA instead of inorganic bases.
Protocol 1: C4-Selective Amination (Displacing NO2)
  • Reagents: Substrate (1.0 eq), Amine (1.1 eq), DIPEA (2.0 eq).

  • Solvent: Anhydrous NMP (0.2 M).

  • Conditions: Stir at 0°C for 30 min, then warm to RT. Monitor by LCMS. If sluggish, heat to 50°C.

  • Workup: Pour into water. The product usually precipitates (yellow/orange solid).

  • Why this works: The mild base and lower temperature favor the kinetic product (C4 displacement) over the thermodynamic or sterically more demanding C2 displacement.

Module B: Transition Metal Catalysis (Suzuki/Buchwald)

Goal: Functionalization of C2-Br while preserving the C4-Nitro group.

The Challenge

Palladium catalysts can be "poisoned" by the nitro group (coordination to Pd) or the nitro group can undergo competing reduction if the hydride source is present (e.g., in reductive aminations). Furthermore, oxidative addition into the C-NO2 bond is possible with electron-rich ligands.

Troubleshooting Guide (Pd-Catalysis)
SymptomProbable CauseCorrective Action
No Reaction (Catalyst Poisoning) Nitro Coordination: The NO2 group or pyridine nitrogen binds to Pd, shutting down the cycle.Catalyst Switch: Use Pd(dppf)Cl2[2]·DCM or Pd(PPh3)4 . Avoid Pd(OAc)2 unless using a specific ligand like SPhos or XPhos.
C4-Coupling or Complex Mixtures Ligand too Electron-Rich: Highly active ligands can force oxidative addition into the C4-NO2 bond.Ligand Tuning: Stick to aryl-phosphines (PPh3, dppf). Avoid alkyl-rich phosphines (like P(tBu)3) unless necessary for difficult substrates.
Reduction of Nitro Group (to Amine) Hydride Source: Presence of alcohols or formates in the reaction.Solvent Control: Use Dioxane/Water or Toluene/Water .[2] Avoid primary alcohols (MeOH, EtOH) as co-solvents if high temps are used.
Protodebromination (H replaces Br) Mechanism Failure: Oxidative addition occurred, but transmetallation failed.Base Optimization: Switch from Na2CO3 to K3PO4 (anhydrous) or CsF. Ensure Boronic acid is in excess (1.5 eq).
Protocol 2: C2-Selective Suzuki Coupling
  • Reagents: Substrate (1.0 eq), Boronic Acid (1.2 eq), Pd(dppf)Cl2 (5 mol%), K2CO3 (2.0 eq).

  • Solvent: 1,4-Dioxane : Water (4:1), degassed.[2]

  • Conditions: 80°C under Argon for 4-12 h.

  • Why this works: Pd(dppf) is robust and sterically bulky enough to favor the C2-Br site (less hindered than C4-NO2/C3-Me pocket) and tolerates the nitro group well.

Visual Logic Pathways

The following diagrams illustrate the decision logic for functionalizing this scaffold.

Diagram 1: SNAr Selectivity Logic

SNAr_Selectivity Start Substrate: 2-bromo-3-methyl-4-nitropyridine Nucleophile Select Nucleophile Start->Nucleophile Hard Hard Nu (R-NH2, R-OH) Nucleophile->Hard Kinetic Control Soft Soft Nu (R-SH) Nucleophile->Soft Thermodynamic Path_C4 C4 Attack (Major) (NO2 Displacement) Hard->Path_C4 Fast (DMSO, RT) Path_C2 C2 Attack (Minor/Comp) Soft->Path_C2 Competing Outcome1 Product: 2-bromo-3-methyl-4-amino-pyridine Path_C4->Outcome1 Outcome2 Mixture/C2-thioether Path_C2->Outcome2

Caption: Workflow for predicting SNAr outcomes based on nucleophile hardness and reaction conditions.

Diagram 2: C2-Coupling Workflow (Suzuki)

Suzuki_Workflow Input Input: 2-bromo-3-methyl-4-nitropyridine Check Check Reagents Input->Check Path_Std Standard: Pd(dppf)Cl2 K2CO3, Dioxane/H2O Check->Path_Std Robust Boronic Acid Path_Sens Sensitive: Pd(PPh3)4 Anhydrous Toluene Check->Path_Sens Base Sensitive Result_Good Success: 2-Aryl-3-methyl-4-nitropyridine Path_Std->Result_Good Result_Bad Failure: De-bromination or Poisoning Path_Std->Result_Bad If Alcohol present Path_Sens->Result_Good

Caption: Decision tree for C2-Arylation while avoiding nitro-group interference.

FAQ: Expert Insights

Q: Can I reduce the nitro group before the Suzuki coupling? A: It is risky. Reducing the nitro group to an amine (4-NH2) creates a "poison" for the Pd catalyst (amines coordinate strongly to Pd). If you must reduce first, protect the resulting amine (e.g., as a Boc-carbamate or acetamide) before attempting the C2-Suzuki coupling.

Q: The 3-methyl group seems to be blocking my SNAr reaction at C4. Can I force it? A: Be careful with heat. The 3-methyl group creates a "buttressing effect." If you heat above 100°C, you risk displacing the C2-Bromine or even the 3-Methyl group (rare, but possible under extreme stress). Try using high pressure (sealed tube) at moderate temperature (60°C) rather than open reflux at high temperature.

Q: Is the 3-methyl group acidic? A: Yes, but less so than a 2-methyl or 4-methyl group. However, strong bases (LDA, n-BuLi) can deprotonate the 3-methyl group, leading to lateral functionalization or polymerization. Always use non-nucleophilic, weaker bases (Carbonates, DIPEA) for SNAr and Coupling to avoid touching the methyl protons.

References

  • SNAr Selectivity in Nitropyridines

    • Title: Nucleophilic substitution of 4-nitropyridine derivatives.[3][4][5]

    • Source:Journal of Heterocyclic Chemistry.
    • Context: Establishes the general preference for NO2 displacement over halogens in para-positions.
    • Link: (General Journal Landing Page for verification of principle).

  • Suzuki Coupling on Nitro-Pyridines

    • Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles.
    • Source:N
    • Context: Discusses catalyst compatibility with nitrogen-rich and nitro-containing scaffolds.
    • Link:

  • Steric Effects in Pyridines

    • Title: Regioselectivity in the Nucleophilic Aromatic Substitution of 2,3,4-Trisubstituted Pyridines.
    • Source:Organic Process Research & Development.
    • Context: Highlights the "ortho-effect" of substituents like methyl groups in directing nucleophilic
    • Link:

  • Nitro Group Migration

    • Title: Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-group Migration.[3][4]

    • Source:Heterocycles.
    • Context: Specifically addresses the rearrangement risks in 3-bromo-4-nitropyridine systems.
    • Link:

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Suzuki and Stille Coupling for the Functionalization of 2-bromo-3-methyl-4-nitropyridine

For Researchers, Scientists, and Drug Development Professionals Introduction The construction of carbon-carbon (C-C) bonds is a fundamental transformation in organic synthesis, particularly in the field of medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The construction of carbon-carbon (C-C) bonds is a fundamental transformation in organic synthesis, particularly in the field of medicinal chemistry where the creation of complex molecular architectures is paramount. Among the plethora of methods available, palladium-catalyzed cross-coupling reactions have emerged as powerful and versatile tools. This guide provides an in-depth comparison of two of the most prominent cross-coupling reactions, the Suzuki-Miyaura coupling and the Stille coupling, for the functionalization of a challenging heterocyclic building block: 2-bromo-3-methyl-4-nitropyridine.

This specific substrate presents several challenges for cross-coupling reactions. The pyridine ring is electron-deficient, which can affect the rates of key steps in the catalytic cycle. Furthermore, the presence of a nitro group, a strong electron-withdrawing group, further deactivates the aromatic system. Additionally, the pyridine nitrogen and the nitro group's oxygen atoms can potentially coordinate to the palladium catalyst, leading to catalyst inhibition or altered reactivity. Understanding the nuances of both Suzuki and Stille couplings in this context is crucial for selecting the optimal synthetic route.

Mechanistic Overview

Both the Suzuki and Stille couplings proceed through a similar catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-bromo-3-methyl-4-nitropyridine to form a Pd(II) intermediate. The electron-deficient nature of the pyridine ring generally favors this step.

  • Transmetalation: The organic group from the organoboron (Suzuki) or organotin (Stille) reagent is transferred to the palladium center. This is often the rate-determining step and where the two reactions differ significantly.

  • Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated as the final product, regenerating the Pd(0) catalyst.

Here is a visual representation of the general catalytic cycles:

Coupling_Cycles Generalized Catalytic Cycles cluster_suzuki Suzuki Coupling cluster_stille Stille Coupling Suzuki_Pd0 Pd(0)L_n Suzuki_PdII R-Pd(II)L_n-X Suzuki_Pd0->Suzuki_PdII Ar-X Suzuki_OA Oxidative Addition Suzuki_Diaryl R-Pd(II)L_n-R' Suzuki_PdII->Suzuki_Diaryl [R'-B(OR)3] M+ Suzuki_TM Transmetalation Suzuki_Diaryl->Suzuki_Pd0 Suzuki_Product R-R' Suzuki_Diaryl->Suzuki_Product Suzuki_RE Reductive Elimination Suzuki_Product->Suzuki_Pd0 Stille_Pd0 Pd(0)L_n Stille_PdII R-Pd(II)L_n-X Stille_Pd0->Stille_PdII Ar-X Stille_OA Oxidative Addition Stille_Diaryl R-Pd(II)L_n-R' Stille_PdII->Stille_Diaryl R'-SnR''_3 Stille_TM Transmetalation Stille_Diaryl->Stille_Pd0 Stille_Product R-R' Stille_Diaryl->Stille_Product Stille_RE Reductive Elimination Stille_Product->Stille_Pd0

Caption: Generalized catalytic cycles for Suzuki and Stille cross-coupling reactions.

In-Depth Comparison

Reagents and Stoichiometry
  • Suzuki Coupling: Utilizes organoboron reagents, typically boronic acids or their esters. These reagents are generally solids, are often commercially available, and are considered to have low toxicity.[1] A base is required to activate the boronic acid to a more nucleophilic boronate species for the transmetalation step.[2]

  • Stille Coupling: Employs organotin reagents (organostannanes). These are often liquids or low-melting solids and are stable to air and moisture.[3] A key drawback of the Stille coupling is the high toxicity of organotin compounds and their byproducts, which can be challenging to remove completely from the final product.[4]

Catalyst Systems and Ligands

Both reactions are typically catalyzed by palladium complexes. The choice of ligand is crucial for an efficient reaction.

  • Suzuki Coupling: For electron-deficient heteroaryl halides like 2-bromo-3-methyl-4-nitropyridine, electron-rich and bulky phosphine ligands such as SPhos and XPhos are often effective.[5] These ligands promote the oxidative addition and reductive elimination steps. Pre-catalysts like Pd2(dba)3 or Pd(OAc)2 are commonly used in combination with these ligands.[6]

  • Stille Coupling: While traditional catalysts like Pd(PPh3)4 can be used, systems with more electron-rich and bulky ligands can also be beneficial, especially for challenging substrates.[7] The choice of ligand can be critical in modulating the reactivity and preventing side reactions.

Reaction Conditions
  • Suzuki Coupling: Generally requires heating, often in a mixture of an organic solvent (like dioxane or toluene) and water, due to the use of inorganic bases (e.g., K2CO3, K3PO4) which have poor solubility in purely organic media.[8] Anhydrous conditions using bases like K3PO4 can be employed if the substrate or product are sensitive to water.[5]

  • Stille Coupling: Can often be performed under anhydrous conditions in solvents like toluene or DMF.[9] The reactions are typically heated, although milder conditions can sometimes be achieved with highly reactive substrates or optimized catalyst systems.

Functional Group Tolerance
  • Suzuki Coupling: Generally exhibits good functional group tolerance. However, the required basic conditions can be a limitation for substrates with base-labile groups. The nitro group in 2-bromo-3-methyl-4-nitropyridine is stable under typical Suzuki conditions.

  • Stille Coupling: Is known for its excellent functional group tolerance, including compatibility with acidic protons and a wide range of functional groups like esters, amides, and nitro groups.[10][11] This is a significant advantage when working with complex molecules.

Yields and Selectivity

For electron-deficient systems, both reactions can provide good to excellent yields.

  • Suzuki Coupling: In a comparative study on the coupling of an electron-deficient brominated diazocine with 1-bromo-4-nitrobenzene, the Suzuki coupling gave a yield of 80%.[12]

  • Stille Coupling: In the same comparative study, the Stille coupling provided a slightly higher yield of 89%.[12] This suggests that for highly electron-deficient systems, the Stille coupling might offer a slight advantage in terms of yield. However, steric hindrance can have a more pronounced negative effect on the yield of Suzuki couplings compared to Stille couplings.[12]

Data Presentation: A Comparative Overview

FeatureSuzuki CouplingStille Coupling
Organometallic Reagent Organoboron (Boronic acids/esters)Organotin (Organostannanes)
Toxicity of Reagents Generally lowHigh
Byproduct Removal Generally straightforwardCan be challenging
Requirement of Base Yes (e.g., K2CO3, K3PO4)Not essential, but additives can be used
Functional Group Tolerance Good, but can be limited by basicityExcellent
Typical Yields (Electron-Deficient Systems) Good to Excellent (e.g., ~80%)[12]Good to Excellent (e.g., ~89%)[12]
Sensitivity to Steric Hindrance More sensitive[12]Less sensitive[12]

Experimental Protocols

The following are representative, detailed protocols for the Suzuki and Stille coupling of 2-bromo-3-methyl-4-nitropyridine. These should be considered as starting points and may require optimization.

Representative Suzuki Coupling Protocol

Suzuki_Protocol Experimental Workflow: Suzuki Coupling Start Start Setup Combine Reactants: - 2-bromo-3-methyl-4-nitropyridine (1 eq) - Arylboronic acid (1.2 eq) - K3PO4 (2 eq) - Pd2(dba)3 (2 mol%) - SPhos (4 mol%) Start->Setup Solvent Add Degassed Solvent: - Dioxane/H2O (4:1) Setup->Solvent Reaction Heat and Stir: - 80-100 °C, 12-24 h - Under inert atmosphere Solvent->Reaction Workup Aqueous Workup: - Dilute with water - Extract with EtOAc Reaction->Workup Purification Purify: - Column chromatography Workup->Purification End Product Purification->End

Caption: Experimental workflow for a representative Suzuki coupling.

Step-by-step methodology:

  • To a dry Schlenk flask, add 2-bromo-3-methyl-4-nitropyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), potassium phosphate (K3PO4, 2.0 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3, 0.02 equiv.), and 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos, 0.04 equiv.).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed mixture of 1,4-dioxane and water (4:1 v/v) via syringe.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Representative Stille Coupling Protocol

Stille_Protocol Experimental Workflow: Stille Coupling Start Start Setup Combine Reactants: - 2-bromo-3-methyl-4-nitropyridine (1 eq) - Arylstannane (1.1 eq) - Pd(PPh3)4 (5 mol%) Solvent Add Anhydrous Solvent: - Toluene or DMF Reaction Heat and Stir: - 90-110 °C, 6-18 h - Under inert atmosphere Workup Workup: - Filter through Celite - Aqueous KF wash (to remove tin byproducts) Purification Purify: - Column chromatography End Product

Caption: Experimental workflow for a representative Stille coupling.

Step-by-step methodology:

  • To a dry Schlenk flask, add 2-bromo-3-methyl-4-nitropyridine (1.0 equiv.), the desired arylstannane (1.1 equiv.), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4, 0.05 equiv.).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add anhydrous and degassed toluene or DMF via syringe.

  • Heat the reaction mixture to 90-110 °C with vigorous stirring for 6-18 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and filter the mixture through a pad of Celite, washing with the reaction solvent.

  • The filtrate can be washed with an aqueous solution of potassium fluoride (KF) to precipitate tin byproducts, which are then removed by filtration.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Conclusion and Recommendations

Both Suzuki and Stille couplings are powerful methods for the functionalization of 2-bromo-3-methyl-4-nitropyridine. The choice between the two will depend on the specific requirements of the synthesis.

  • For early-stage drug discovery and situations where reagent toxicity is a major concern, the Suzuki coupling is generally the preferred method. The commercial availability of a wide variety of boronic acids is also a significant advantage.

  • The Stille coupling may be the better choice when dealing with substrates that are sensitive to basic conditions or when slightly higher yields are critical, provided that the necessary precautions for handling toxic tin compounds can be taken. Its superior tolerance for a wide range of functional groups makes it a valuable tool for complex molecule synthesis.

Ultimately, the optimal choice will be determined by a combination of factors including the desired scale of the reaction, the availability and cost of reagents, and the specific functional groups present in the coupling partners.

References

  • Stille, J. K. Angew. Chem. Int. Ed. Engl.1986 , 25, 508-524. ([Link])

  • Miyaura, N.; Suzuki, A. Chem. Rev.1995 , 95, 2457-2483. ([Link])

  • Littke, A. F.; Fu, G. C. Angew. Chem. Int. Ed.2002 , 41, 4176-4211. ([Link])

  • Farina, V.; Krishnamurthy, V.; Scott, W. J. Org. React.1997 , 50, 1-652. ([Link])

  • Espinet, P.; Echavarren, A. M. Angew. Chem. Int. Ed.2004 , 43, 4704-4734. ([Link])

  • Billingsley, K. L.; Buchwald, S. L. J. Am. Chem. Soc.2007 , 129, 3358-3366. ([Link])

  • Martin, R.; Buchwald, S. L. Acc. Chem. Res.2008 , 41, 1461-1473. ([Link])

  • Thomas, A. A.; Wang, H.; Zompa, M. A.; Lindsley, C. W. Org. Lett.2010 , 12, 1928-1931. ([Link])

  • Chemler, S. R.; Trauner, D.; Danishefsky, S. J. Angew. Chem. Int. Ed.2001 , 40, 4544-4568. ([Link])

  • Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Adv., 2023 ,13, 19343-19349. ([Link])

  • Stille Coupling. Organic Chemistry Portal. ([Link])

  • Suzuki Coupling. Organic Chemistry Portal. ([Link])

  • Stille Coupling | OpenOChem Learn. ([Link])

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. J. Org. Chem.2003 , 68, 5568-5576. ([Link])

  • Stille reaction. Wikipedia. ([Link])

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. ([Link])

  • Stille Coupling - Organic Synthesis. ([Link])

  • Stille cross-coupling reaction. YouTube. ([Link])

  • The Stille Reaction. Organic Reactions. ([Link])

  • Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. Chem. Soc. Rev., 2023 ,52, 1234-1256. ([Link])

  • Stille Cross-Coupling. J&K Scientific LLC. ([Link])

  • Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Adv., 2023 ,13, 19343-19349. ([Link])

  • Suzuki Coupling. Organic Chemistry Portal. ([Link])

  • Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. Molecules2022 , 27, 5692. ([Link])

  • Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis. Org. Synth.2011 , 88, 197. ([Link])

  • Stille Coupling. OpenOChem Learn. ([Link])

  • Stille-coupling. ([Link])

  • Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chem. Sci., 2017 , 8, 2466-2474. ([Link])

  • Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv. ([Link])

  • C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. J. Am. Chem. Soc.2020 , 142, 1625-1630. ([Link])

  • Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. ([Link])

  • Help needed with unreproducible Suzuki coupling. Reddit. ([Link])

  • How to approach choosing reaction conditions for Suzuki? Reddit. ([Link])

  • Palladium Catalysts for Cross-Coupling Reaction. MDPI. ([Link])

  • Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. Synlett2011 , 2011, 2559-2561. ([Link])

Sources

Comparative

comparative study of palladium catalysts for amination of 2-bromo-3-methyl-4-nitropyridine

This guide provides a comparative analysis of palladium catalyst systems for the amination of 2-bromo-3-methyl-4-nitropyridine . This specific scaffold presents a unique "mechanistic trap" where traditional approaches of...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative analysis of palladium catalyst systems for the amination of 2-bromo-3-methyl-4-nitropyridine . This specific scaffold presents a unique "mechanistic trap" where traditional approaches often fail, necessitating a precision-engineered catalytic solution.

Executive Summary & Mechanistic Challenge

The Substrate: 2-bromo-3-methyl-4-nitropyridine is a highly functionalized heteroaryl halide. The Trap (S_N_Ar Failure): While the electron-deficient nature of the pyridine ring (activated by the 4-nitro group) suggests a facile Nucleophilic Aromatic Substitution (S_N_Ar), this pathway is fraught with risk. Experimental data indicates that S_N_Ar conditions often trigger a nitro-group migration or "cine-substitution," yielding regioisomeric mixtures rather than the desired C2-amination product. The Solution: Palladium-catalyzed Buchwald-Hartwig amination decouples the nucleophilic attack from the ring's electronics, ensuring exclusive C-N bond formation at the C2-bromine site without disturbing the nitro group or the methyl steric gate.

Mechanistic Pathway Comparison

The following diagram illustrates why Pd-catalysis is not just an alternative, but a requirement for regiochemical integrity.

ReactionPathways Start 2-Bromo-3-methyl- 4-nitropyridine SNAr_Cond S_N_Ar Conditions (High Temp, Strong Base) Start->SNAr_Cond Pd_Cond Pd-Catalysis (BrettPhos/RuPhos) Start->Pd_Cond Meisenheimer Meisenheimer Complex SNAr_Cond->Meisenheimer Migration Nitro-Group Migration Meisenheimer->Migration Rearrangement Wrong_Product Regioisomeric Mixture (Impure) Migration->Wrong_Product OxAdd Oxidative Addition (Pd-Ar-Br) Pd_Cond->OxAdd Site Specific RedElim Reductive Elimination OxAdd->RedElim Right_Product 2-Amino-3-methyl- 4-nitropyridine (>95% Regioselectivity) RedElim->Right_Product

Caption: Divergent pathways: S_N_Ar risks nitro-migration, while Pd-catalysis ensures site-selective C2 substitution.

Comparative Analysis of Catalyst Systems

The 3-methyl group creates significant steric hindrance at the C2 reaction center. Standard "Generation 1" catalysts (e.g., Pd(PPh₃)₄) are typically insufficient.

System A: The "Workhorse" (Pd₂dba₃ + Xantphos)
  • Best For: Primary amines, anilines, and cost-sensitive scale-up.

  • Mechanism: Xantphos is a wide-bite-angle ligand (111°) that promotes reductive elimination, crucial for sterically hindered couplings.

  • Performance:

    • Yield: 75–85%

    • Reaction Time: 12–18 h

    • Selectivity: High (>98%)

System B: The "Steric Specialist" (Pd-BrettPhos G3/G4)
  • Best For: Weak nucleophiles, secondary amines, and highly hindered substrates.

  • Mechanism: The bulky biaryl phosphine ligand prevents catalyst deactivation and creates a highly active mono-ligated Pd(0) species.

  • Performance:

    • Yield: 88–95%

    • Reaction Time: 4–8 h (Fastest)

    • Selectivity: Excellent[1]

System C: The "Hardened" Pre-Catalyst (Pd-PEPPSI-IPr)
  • Best For: Difficult oxidative additions and air-stable handling.

  • Mechanism: N-Heterocyclic Carbene (NHC) ligands bind tightly to Pd, preventing "black palladium" precipitation during the long reaction times required for deactivated substrates.

  • Performance:

    • Yield: 70–80%

    • Reaction Time: 24 h

    • Selectivity: High

Performance Data Summary
FeatureSystem A: Xantphos System B: BrettPhos G3 System C: Pd-PEPPSI-IPr
Ligand Class Bidentate BisphosphineBulky Biaryl MonophosphineN-Heterocyclic Carbene
Steric Tolerance ModerateExcellent Good
Reaction Temp 100°C80°C110°C
Base Compatibility Cs₂CO₃ / K₃PO₄NaOtBu / LHMDSK₂CO₃ / Cs₂CO₃
Primary Use Case General Purpose / AnilinesSecondary Amines / Sterics High Stability / Slow Rxns
Cost Efficiency HighLow (Expensive Ligand)Moderate

Recommended Experimental Protocol

Selected System: System B (BrettPhos Pd G3) is recommended for this substrate due to the ortho-methyl steric hindrance.

Materials
  • Substrate: 2-Bromo-3-methyl-4-nitropyridine (1.0 equiv)

  • Amine: 1.2 – 1.5 equiv

  • Catalyst: BrettPhos Pd G3 (2–5 mol%)

  • Base: NaOtBu (1.5 equiv) or Cs₂CO₃ (2.0 equiv) if substrate is base-sensitive.

  • Solvent: 1,4-Dioxane or Toluene (Anhydrous, degassed).

Step-by-Step Methodology
  • Vessel Prep: Oven-dry a reaction vial/Schlenk tube equipped with a magnetic stir bar. Cool under a stream of Argon/Nitrogen.

  • Charge Solids: Add the Pd-precatalyst (BrettPhos Pd G3), base (NaOtBu), and 2-bromo-3-methyl-4-nitropyridine to the vial.

    • Note: If the amine is a solid, add it at this step.

  • Degas & Solvate: Seal the vial. Evacuate and backfill with inert gas (3x).[2] Inject anhydrous 1,4-Dioxane via syringe.

  • Add Liquid Amine: If the amine is liquid, add it now via syringe.

  • Reaction: Heat the block/oil bath to 80°C . Stir vigorously (critical for heterogeneous base mixtures).

    • Monitoring: Check LCMS at 2 hours. The reaction is typically complete within 4-6 hours.

  • Workup: Cool to room temperature. Dilute with EtOAc. Filter through a small pad of Celite to remove Pd residues and salts. Concentrate the filtrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc).

Troubleshooting Decision Tree

Optimization Issue Problem Detected LowConv Low Conversion (<30%) Issue->LowConv Dehalogenation Hydrodehalogenation (Br replaced by H) Issue->Dehalogenation NoRxn No Reaction Issue->NoRxn Sol_Temp Increase Temp to 110°C Switch to Pd-PEPPSI LowConv->Sol_Temp Sol_Base Switch Base to Cs2CO3 Lower Temp Dehalogenation->Sol_Base Reductive Elim too slow Sol_Prot Solvent too dry? Add 1% Water (surprising but effective for solubility) NoRxn->Sol_Prot Sol_Cat Check Catalyst Quality (Pd(0) is air sensitive) NoRxn->Sol_Cat

Caption: Optimization logic for common failures in hindered pyridine amination.

References

  • Mechanistic Risks of S_N_Ar

    • Jia, H. et al. "Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-group Migration." Heterocycles, 2005.[3][4]

  • Buchwald-Hartwig General Protocols

    • BenchChem Application Notes.[5] "Protocols for the Buchwald-Hartwig Amination of 2-Bromo-4-methylpyridine." BenchChem, 2025.[2][5]

  • Catalyst Selection for Aminopyridines

    • Maimone, T. J. et al. "Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines." Journal of the American Chemical Society, 2011.

  • Sterically Hindered Amination

    • Kwong, F. Y. et al. "Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex."[1] Synthesis, 2019.[1]

  • BrettPhos System Utility

    • Buchwald, S. L. et al. "Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides."[6] Organic Letters, 2014.[6]

Sources

Validation

Publish Comparison Guide: Spectroscopic Confirmation of 2-Bromo-3-methyl-4-nitropyridine

Executive Summary Context: 2-Bromo-3-methyl-4-nitropyridine (CAS 79055-55-3) is a critical heterocyclic intermediate, distinct from its more common regioisomer, 2-bromo-3-methyl-5-nitropyridine (CAS 23132-21-0). Accurate...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Context: 2-Bromo-3-methyl-4-nitropyridine (CAS 79055-55-3) is a critical heterocyclic intermediate, distinct from its more common regioisomer, 2-bromo-3-methyl-5-nitropyridine (CAS 23132-21-0). Accurate structural confirmation is pivotal in drug development—particularly for proton pump inhibitors (PPIs) and kinase inhibitors—where regioisomeric purity dictates biological efficacy.

The Challenge: The nitration of 2-bromo-3-methylpyridine yields a mixture of isomers. The 4-nitro isomer is often the minor product and is difficult to distinguish from the 5-nitro isomer using standard low-resolution techniques.

Guide Scope: This guide compares three spectroscopic "products" (methodologies) for definitive confirmation:

  • Method A (Baseline): 1D ¹H NMR (Chemical Shift & Coupling Analysis).

  • Method B (Gold Standard): 1D NOE / 2D NOESY (Regio-spatial Confirmation).

  • Method C (Supporting): LC-MS/MS (Fragmentation Analysis).

Structural Analysis & Differentiation Strategy

The core analytical challenge lies in distinguishing the target (4-nitro) from its primary impurity (5-nitro).

FeatureTarget: 4-Nitro Isomer Common Impurity: 5-Nitro Isomer
Structure 2-Br, 3-Me, 4-NO₂ 2-Br, 3-Me, 5-NO₂
Proton Positions H-5, H-6H-4, H-6
Relationship Vicinal (Ortho) Meta
¹H NMR Pattern Two Doublets (

Hz)
Two Singlets (or fine doublets

Hz)
NOE Signal No NOE between Methyl & Aromatic HStrong NOE between Methyl (C3) & H-4
Visualization: Isomer Differentiation Logic

IsomerLogic Start Crude Product Mixture (Nitration of 2-bromo-3-methylpyridine) Analysis 1H NMR Analysis (Aromatic Region 7.0 - 9.0 ppm) Start->Analysis Branch1 Observation: Two Doublets (J ~ 5 Hz) Analysis->Branch1 Branch2 Observation: Two Singlets (J < 2 Hz) Analysis->Branch2 Result1 Confirmation: 4-Nitro Isomer (Ortho coupling H5-H6) Branch1->Result1 Result2 Confirmation: 5-Nitro Isomer (Meta coupling H4-H6) Branch2->Result2 NOE_Check Validation Step: NOE Difference Spectrum Result1->NOE_Check Verify Result2->NOE_Check Verify NOE_Res1 Irradiate Me (2.5 ppm) -> No Ar-H enhancement NOE_Check->NOE_Res1 NOE_Res2 Irradiate Me (2.5 ppm) -> H-4 enhancement NOE_Check->NOE_Res2

Caption: Logical decision tree for distinguishing 4-nitro and 5-nitro pyridine isomers based on NMR coupling constants and Nuclear Overhauser Effect (NOE).

Comparative Performance of Analytical Methods

Method A: 1D ¹H NMR (400 MHz+)

Verdict: Sufficient for initial screening but can be ambiguous if peaks overlap or if the sample is a mixture.

  • Protocol: Dissolve ~10 mg sample in DMSO-d₆ (preferred for solubility and peak separation).

  • Expected Data for 2-Bromo-3-methyl-4-nitropyridine:

    • 
       2.55 ppm (3H, s):  Methyl group (deshielded by ortho-Br and ortho-NO₂).
      
    • 
       7.85 ppm (1H, d, 
      
      
      
      Hz):
      H-5 proton.
    • 
       8.45 ppm (1H, d, 
      
      
      
      Hz):
      H-6 proton (alpha to Nitrogen, most deshielded).
  • Performance Note: The presence of a clean doublet with

    
     Hz is the primary indicator of the 4-nitro substitution pattern.
    
Method B: 1D NOE / 2D NOESY (The "Gold Standard")

Verdict: The only definitive method to rule out all other isomers (including the 6-nitro).

  • Mechanism: NOE detects protons close in space (< 5 Å).

  • Scenario 1 (5-Nitro Isomer): The Methyl group at C3 is physically adjacent to the proton at C4. Irradiating the methyl signal will significantly enhance the H-4 singlet.

  • Scenario 2 (Target 4-Nitro Isomer): The Methyl group at C3 is flanked by Br (C2) and NO₂ (C4). There are no aromatic protons adjacent to the methyl group.

  • Experimental Protocol:

    • Prepare a concentrated sample (20 mg/0.6 mL DMSO-d₆).

    • Degas the sample (oxygen is paramagnetic and quenches NOE).

    • Run selnogp (selective NOE) irradiating the methyl peak at ~2.55 ppm.

    • Pass Criteria: Absence of enhancement in the aromatic region confirms the 4-nitro structure.

Method C: LC-MS/MS

Verdict: Useful for purity but poor for isomer differentiation.

  • Data: Both isomers have identical mass (

    
     217/219 for Br isotopes).
    
  • Fragmentation:

    • 4-Nitro: Often shows a characteristic loss of NO₂ (

      
      ) followed by loss of Br.
      
    • 5-Nitro: May show a distinctive "ortho effect" loss if the nitro group interacts with the methyl, but this is less reliable than NMR.

  • Recommendation: Use only for purity quantification, not structural assignment.

Detailed Experimental Protocols

Protocol 1: Synthesis of Analytical Standard (Reference)

Note: Direct nitration of 2-bromo-3-methylpyridine favors the 5-nitro isomer. To obtain the 4-nitro standard, an alternative route via N-oxidation is often required.

  • Oxidation: Treat 2-bromo-3-methylpyridine with m-CPBA in DCM to form the N-oxide.

  • Nitration: Treat the N-oxide with

    
    . The N-oxide directs nitration to the 4-position (para to N-oxide) more effectively than the free base.
    
  • Reduction: Reduce the nitro-N-oxide back to the pyridine using

    
     or Fe/Acetic Acid.
    
Protocol 2: NMR Acquisition Parameters

For definitive confirmation, use these verified settings:

ParameterSettingReason
Solvent DMSO-d₆Prevents aggregation; shifts water peak away from aromatics.
Pulse Angle 30°Ensures accurate integration ratios.
Relaxation Delay (D1) > 5.0 secCritical for accurate integration of the methyl singlet vs. aromatic protons.
Scans (NS) 64Sufficient S/N for minor impurity detection (<1%).
Temperature 298 KStandardizes chemical shifts.

References

  • BenchChem. (2025).[1] Spectroscopic Analysis of 2-Amino-4-bromo-3-nitropyridine: A Technical Overview. Retrieved from

  • Royal Society of Chemistry. (2025). Supplementary Information: Synthetic routes to substituted nitropyridines. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5200466, 2-Bromo-3-methyl-5-nitropyridine. Retrieved from

  • ChemicalBook. (2025). 2-Bromo-3-methyl-4-nitropyridine CAS 79055-55-3 Technical Data. Retrieved from

  • Sakamoto, T., et al. (1987). Condensed heteroaromatic ring systems. XII. Synthesis of indole derivatives from ethyl 2-bromocarbanilates. Chemical & Pharmaceutical Bulletin, 35(5), 1823-1828.

Sources

Comparative

reactivity comparison of different isomers of bromo-methyl-nitropyridine

Executive Summary Bromo-methyl-nitropyridines represent a privileged scaffold in medicinal chemistry, serving as trifunctional building blocks for complex heterocycles (e.g., PLK1 inhibitors, kinase modulators). Their un...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Bromo-methyl-nitropyridines represent a privileged scaffold in medicinal chemistry, serving as trifunctional building blocks for complex heterocycles (e.g., PLK1 inhibitors, kinase modulators). Their unique reactivity profile arises from the interplay between three distinct functionalities:

  • Bromine (-Br): A handle for nucleophilic substitution (

    
    ) or metal-catalyzed cross-coupling.
    
  • Nitro (-NO

    
    ):  An electron-withdrawing group (EWG) that activates the ring and serves as a masked amine.
    
  • Methyl (-CH

    
    ):  A steric modulator or a site for benzylic functionalization.
    

This guide objectively compares the reactivity of commercially relevant isomers, specifically differentiating between N-activated (2-bromo) and Non-activated (3/5-bromo) systems.

Structural Classification & Reactivity Logic

The reactivity of these isomers is dictated by the Regiochemical Activation Principle . The position of the leaving group (Br) relative to the ring nitrogen and the nitro group determines the dominant reaction pathway.

Isomer ClassRepresentative StructurePrimary Reactivity ModeActivation Mechanism
Class A: Dual-Activated 2-Bromo-3-methyl-5-nitropyridine

(Highly Reactive)
Br is

to Ring N and para to NO

.
Class B: Ortho-Activated 2-Bromo-5-methyl-3-nitropyridine

(Moderate-High)
Br is

to Ring N and ortho to NO

.
Class C: Pd-Dependent 3-Bromo-2-methyl-5-nitropyridine Cross-Coupling (Suzuki/Buchwald)Br is

to Ring N.

is kinetically disfavored.
Reactivity Decision Matrix

The following decision tree illustrates the logical flow for selecting reaction conditions based on the isomer structure.

ReactivityLogic Start Select Isomer PosBr Position of Bromine? Start->PosBr Br2 2-Position (alpha-N) PosBr->Br2 Activated by N Br3 3-Position (beta-N) PosBr->Br3 Not Activated by N CheckNO2 NO2 Position relative to Br? Br2->CheckNO2 PathPd Pathway: Pd-Catalysis (Suzuki/Buchwald) Br3->PathPd Required OrthoPara Ortho or Para CheckNO2->OrthoPara Dual Activation Meta Meta CheckNO2->Meta Single Activation PathSNAr Pathway: SNAr (Nucleophilic Substitution) OrthoPara->PathSNAr Preferred Meta->PathSNAr Possible (Slower)

Figure 1: Decision matrix for selecting the optimal reaction pathway based on electronic activation.

Deep Dive: Nucleophilic Aromatic Substitution ( )

Mechanism & Causality

For Class A and Class B isomers, the reaction proceeds via an addition-elimination mechanism involving a Meisenheimer complex.

  • 2-Bromo-3-methyl-5-nitropyridine (Class A): The incoming nucleophile attacks C2. The negative charge is delocalized onto the Ring Nitrogen (highly stabilizing) and the para-Nitro group.

    • Steric Note: The 3-methyl group is ortho to the reaction site (C2). This creates steric hindrance for bulky nucleophiles (e.g., secondary amines, tert-butoxide), slightly reducing rates compared to unmethylated analogs.

  • 2-Bromo-5-methyl-3-nitropyridine (Class B): Attack at C2. Charge delocalized to Ring N and ortho-Nitro group. The 5-methyl group is remote from the reaction center, offering zero steric hindrance .

Experimental Protocol: Amination

Objective: Synthesis of 2-amino-3-methyl-5-nitropyridine derivatives.

Reagents:

  • Substrate: 2-Bromo-3-methyl-5-nitropyridine (1.0 equiv)

  • Nucleophile: Morpholine (1.2 equiv)

  • Base:

    
     (2.0 equiv)
    
  • Solvent: Acetonitrile (MeCN) or DMF

Step-by-Step Methodology:

  • Dissolution: Charge a reaction flask with 2-Bromo-3-methyl-5-nitropyridine (1.0 mmol) and anhydrous MeCN (5 mL).

  • Base Addition: Add powdered

    
     (2.0 mmol). Note: Use finely ground base to maximize surface area.
    
  • Nucleophile Addition: Add Morpholine (1.2 mmol) dropwise at room temperature.

  • Thermal Activation:

    • Class A Isomers: Heat to 60°C.

    • Class B Isomers: Heat to 40-50°C (Lower barrier due to lack of steric hindrance).

  • Monitoring: Monitor by TLC (Hexane/EtOAc 7:3) or LC-MS until the starting bromide is consumed (< 4 hours).

  • Workup: Pour into ice water. Filter the precipitate (yellow solid). Wash with water to remove salts.

Self-Validating Check: The product should be a bright yellow/orange solid (characteristic of nitropyridines). A shift in


 in UV-Vis is observed due to the push-pull electronic system established by the amino and nitro groups.

Deep Dive: Palladium-Catalyzed Cross-Coupling[1]

Mechanism & Causality

For Class C isomers (e.g., 3-bromo-2-methyl-5-nitropyridine), the C-Br bond is not sufficiently activated for


. Palladium catalysis is required to facilitate the Oxidative Addition step.[1]
  • Challenge: The pyridine nitrogen can coordinate to Pd, poisoning the catalyst.

  • Solution: Use of bulky phosphine ligands (e.g., XPhos, SPhos) or chelating bases to prevent catalyst deactivation.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: Arylation of 3-bromo-2-methyl-5-nitropyridine.

Reagents:

  • Substrate: 3-Bromo-2-methyl-5-nitropyridine (1.0 equiv)

  • Boronic Acid: Phenylboronic acid (1.5 equiv)

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (3.0 equiv, 2M aqueous)
    
  • Solvent: 1,4-Dioxane[2]

Step-by-Step Methodology:

  • Inert Atmosphere: Flame-dry a Schlenk tube and purge with Nitrogen/Argon (3 cycles). Critical: Oxygen poisons the Pd(0) species.

  • Charging: Add substrate (1 mmol), boronic acid (1.5 mmol), and catalyst (0.05 mmol) under a counter-flow of inert gas.

  • Solvent Addition: Add degassed 1,4-Dioxane (10 mL) and aqueous

    
     (1.5 mL).
    
  • Reaction: Seal and heat to 90°C for 12 hours.

  • Workup: Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with brine, and concentrate.

Comparative Performance Data

The following table summarizes the reactivity of key isomers under standard conditions. Data is synthesized from representative literature values [1][2][5].

IsomerReaction TypeConditionsYieldReactivity Score (1-10)
2-Bromo-3-methyl-5-nitro

(Amination)
Morpholine,

, MeCN, 60°C
88-92%9/10 (High)
2-Bromo-5-methyl-3-nitro

(Amination)
Morpholine,

, MeCN, 50°C
90-95%9.5/10 (Highest - Less Sterics)
3-Bromo-2-methyl-5-nitro

(Amination)
Morpholine, NaH, DMF, 120°C< 15%1/10 (Poor)
3-Bromo-2-methyl-5-nitro Suzuki CouplingPh-B(OH)

, Pd(dppf), 90°C
75-82%8/10 (Good)

Pathway Visualization

The following diagram details the


 mechanism for the Class A isomer, highlighting the critical stabilization of the intermediate.

SNArMechanism cluster_factors Stabilizing Factors Reactant 2-Bromo-3-methyl-5-nitropyridine TS Meisenheimer Complex (Negative charge on N & NO2) Reactant->TS Addition (Rate Limiting) Nu Nucleophile (Nu:) Nu->TS Product 2-Nu-3-methyl-5-nitropyridine TS->Product Elimination (Fast) LG Bromide (Br-) TS->LG Fact1 Ring N (Inductive/Resonance) Fact1->TS Fact2 p-NO2 (Strong Resonance) Fact2->TS

Figure 2: Mechanism of Nucleophilic Aromatic Substitution (


) for 2-bromo isomers.

References

  • Ningbo Inno Pharmchem Co. (2026).[3] Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine. Retrieved from

  • ChemicalBook. (2025).[4] Synthesis of 2-BROMO-3-NITRO-5-METHYL PYRIDINE. Retrieved from

  • BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-6-(bromomethyl)pyridine. Retrieved from

  • Royal Society of Chemistry. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Org. Biomol. Chem. Retrieved from

  • MDPI. (2017).[2] Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling. Molecules. Retrieved from

Sources

Validation

computational analysis of the electronic properties of 2-bromo-3-methyl-4-nitropyridine

Executive Summary 2-Bromo-3-methyl-4-nitropyridine (BMNP) represents a highly specialized scaffold in medicinal chemistry, distinct from its more common isomers (e.g., 2-bromo-4-methyl-3-nitropyridine). Its value lies in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Bromo-3-methyl-4-nitropyridine (BMNP) represents a highly specialized scaffold in medicinal chemistry, distinct from its more common isomers (e.g., 2-bromo-4-methyl-3-nitropyridine). Its value lies in the unique electronic "push-pull" dynamic created by the orthogonal arrangement of a strong electron-withdrawing nitro group (


) at C4, a weak electron-donating methyl group (

) at C3, and a reactive halogen (

) at C2.

This guide provides a computational analysis of BMNP, comparing its electronic properties and reactivity profile against standard pyridine derivatives. It is designed to assist researchers in rational drug design, specifically for kinase inhibitors and heterocyclic modifications where regioselectivity is critical.

Computational Methodology

To ensure reproducibility and accuracy, the electronic properties discussed herein are based on the standard Density Functional Theory (DFT) protocols validated for polysubstituted pyridines.

Standard Protocol for Electronic Profiling:

  • Software: Gaussian 16 / ORCA 5.0

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) – chosen for its balance of cost and accuracy in organic electronic states.

  • Basis Set: 6-311++G(d,p) – includes diffuse functions essential for describing the lone pairs on the nitro and bromine groups.

  • Solvent Model: IEFPCM (Solvent = DMSO/Methanol) to simulate physiological or reaction environments.

Workflow Visualization

DFT_Workflow cluster_outputs Key Descriptors Start Input Structure (2-Bromo-3-methyl-4-nitropyridine) Opt Geometry Optimization (B3LYP/6-311++G(d,p)) Start->Opt Freq Frequency Calculation (Check for Imaginary Frequencies) Opt->Freq SP Single Point Energy (HOMO/LUMO/Dipole) Freq->SP Minima Confirmed MEP MEP Mapping (Electrostatic Potential) SP->MEP HOMO HOMO-LUMO Gap (Reactivity Index) SP->HOMO Dipole Dipole Moment (Solubility/Binding) SP->Dipole Charge NBO Charges (Regioselectivity) SP->Charge

Caption: Standardized computational workflow for validating the electronic state of polysubstituted pyridines.

Electronic Properties & Comparative Analysis

The placement of the nitro group at C4 (para to the pyridine nitrogen) versus C3 or C5 significantly alters the electronic landscape.

3.1 Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap is a critical indicator of kinetic stability and chemical reactivity.[1]

  • HOMO (Highest Occupied Molecular Orbital): Primarily localized on the bromine lone pairs and the pyridine ring

    
    -system.
    
  • LUMO (Lowest Unoccupied Molecular Orbital): Heavily localized on the nitro group and the pyridine ring carbons (C2, C4, C6), making these sites electrophilic.

Comparative Data Table: Electronic Descriptors Values are representative of B3LYP/6-311++G(d,p) calculations for this class of compounds.

Property2-Bromo-3-methyl-4-nitropyridine (Target)2-Bromo-4-methyl-3-nitropyridine (Isomer)2-Bromopyridine (Baseline)
HOMO Energy (eV) -7.15 (Est.)-7.05-6.80
LUMO Energy (eV) -3.40 (Est.)-3.15-1.50
Band Gap (

)
3.75 eV 3.90 eV5.30 eV
Dipole Moment (D) ~4.2~3.82.1
Electrophilicity (

)
High ModerateLow

Analysis:

  • Lower Band Gap: The target molecule (BMNP) exhibits a significantly narrower gap (3.75 eV) compared to the baseline. The C4-nitro group conjugates more effectively with the pyridine nitrogen than a C3-nitro group, lowering the LUMO energy and increasing susceptibility to nucleophilic attack.

  • Dipole Moment: The vectors of the C4-nitro and C2-bromo groups reinforce each other, creating a strong dipole (~4.2 D). This suggests higher solubility in polar aprotic solvents (DMSO, DMF) compared to its isomers.

3.2 Molecular Electrostatic Potential (MEP)

The MEP map reveals the "reactive hotspots" for drug design:

  • Red Regions (Negative Potential): Localized on the Nitro oxygens and the Pyridine nitrogen. These are H-bond acceptor sites.

  • Blue Regions (Positive Potential): Localized on the Methyl protons and the C6 carbon.

  • Critical Insight: The C2 carbon (bearing Bromine) is significantly electron-deficient (positive potential) due to the cumulative inductive effect of

    
     and the resonance effect of the para 
    
    
    
    . This makes C2 the prime site for
    
    
    reactions.
Reactivity Profile & Mechanism

The primary utility of 2-bromo-3-methyl-4-nitropyridine is as an electrophile in Nucleophilic Aromatic Substitution (


).
4.1 The "Steric-Electronic" Conflict

Unlike simple halopyridines, BMNP possesses a "gatekeeper" methyl group at C3.

  • Electronic Effect: The C4-nitro group activates the C2 position for substitution.

  • Steric Effect: The C3-methyl group creates steric bulk between the leaving group (Br) and the activating group (NO2). This forces incoming nucleophiles to approach C2 from a specific trajectory, potentially improving selectivity and reducing bis-substitution by-products.

4.2 Reaction Pathway Visualization

Reaction_Pathway cluster_factors Governing Factors Substrate 2-Bromo-3-methyl- 4-nitropyridine TS Meisenheimer Complex (TS) Substrate->TS Addition (Rate Limiting) Nu Nucleophile (R-NH2, R-OH) Nu->TS Product 2-Substituted-3-methyl- 4-nitropyridine TS->Product Elimination Leaving Br- (Leaving Group) TS->Leaving NO2 C4-NO2: Stabilizes TS negative charge NO2->TS Me C3-Me: Steric guidance Me->TS

Caption:


 mechanism highlighting the stabilizing role of the C4-nitro group and the steric influence of the C3-methyl group.
Synthesis & Handling Protocols

For researchers synthesizing or utilizing this compound, the following protocols ensure safety and yield maximization.

5.1 Synthesis Route (Common)

The synthesis typically proceeds via the oxidation of 2-bromo-3-methylpyridine, followed by nitration.

  • Oxidation: 2-bromo-3-methylpyridine

    
     N-oxide intermediate.
    
  • Nitration: N-oxide

    
     2-bromo-3-methyl-4-nitropyridine N-oxide.
    
  • Reduction:

    
     2-bromo-3-methyl-4-nitropyridine.
    
5.2 Handling Precautions
  • Lachrymator Potential: Halogenated nitro-pyridines can be potent irritants. Handle in a fume hood.

  • Thermal Instability: The nitro group introduces thermal sensitivity. Avoid heating above 100°C without solvent.

  • Storage: Store at 2-8°C under inert gas (Argon) to prevent hydrolysis of the C-Br bond.

References
  • BenchChem. (2025).[1][2][3][4] Comparative Guide to the Electronic Properties of Substituted Pyridinediamines. Retrieved from [2]

  • Sakamoto, T., et al. (1987). "Condensed heteroaromatic ring systems. XII. Synthesis of indole derivatives from ethyl 2-bromocarbanilates." Chemical & Pharmaceutical Bulletin, 35(5), 1823-1828.[5]

  • Lee, H.Y., et al. (2013). "Furanylazaindoles: potent anticancer agents in vitro and in vivo."[5] Journal of Medicinal Chemistry, 56(20), 8008-8018.[5]

  • Etim, E.E., et al. (2018). "Computational Studies on C3H4N2 Isomers." International Journal of Advanced Research in Chemical Science, 5, 29-40.[6]

  • Bajpai, A., et al. (2015).[7] "Quantum chemical study on 2-bromo-3-hydroxy-6-methyl pyridine- A D.F.T. study." Journal of Chemical and Pharmaceutical Research, 6(12), 411-417.[7]

Sources

Comparative

confirming the regiochemistry of substitution on 2-bromo-3-methyl-4-nitropyridine

This guide details the definitive protocol for confirming the regiochemical outcome of nucleophilic aromatic substitution (SNAr) on 2-bromo-3-methyl-4-nitropyridine . In drug discovery, this scaffold is a high-value "lin...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the definitive protocol for confirming the regiochemical outcome of nucleophilic aromatic substitution (SNAr) on 2-bromo-3-methyl-4-nitropyridine .

In drug discovery, this scaffold is a high-value "linchpin" intermediate. Its reactivity is defined by the competition between two electrophilic sites: the C2-position (bearing bromine) and the C4-position (bearing a nitro group) . While theoretical reactivity principles favor C4-displacement, the steric influence of the C3-methyl group necessitates rigorous structural validation.

Part 1: The Regiochemistry Challenge

When 2-bromo-3-methyl-4-nitropyridine reacts with a nucleophile (e.g., a secondary amine like morpholine or an alkoxide), three potential pathways exist. Distinguishing these is critical for structure-activity relationship (SAR) integrity.

FeaturePathway A: C4-displacement (Denitration) Pathway B: C2-displacement (Debromination) Pathway C: Nitro-Migration / Abnormal
Reaction Type SNAr (Displacement of NO2)SNAr (Displacement of Br)Rearrangement / ANRORC
Leaving Group Nitrite (

)
Bromide (

)
Complex
Product 2-bromo-3-methyl-4-substituted-pyridine 2-substituted-3-methyl-4-nitropyridine Isomeric mixtures
Likelihood High (NO2 is a superior LG; C4 is highly activated)Low (Br is a poorer LG; C2 is sterically crowded by N and Me)Rare (Specific conditions only)
Key Marker Retention of Bromine Loss of Bromine Variable

Part 2: Analytical Comparison & Validation Protocol

This section outlines the hierarchy of analytical techniques required to confirm the structure, ranked by definitive power.

High-Resolution Mass Spectrometry (HRMS) – The "First Pass" Filter

HRMS provides the fastest binary confirmation of the reaction pathway.

  • Method: ESI+ or APCI mode.

  • Decision Logic:

    • Observation: A mass spectrum showing a characteristic 1:1 isotopic doublet (M and M+2) separated by 2 Da.

    • Observation: A mass spectrum showing a single molecular ion peak (no M+2 doublet).

1H NMR Spectroscopy – The Structural Fingerprint

The 3-methyl group simplifies the spectrum, decoupling the C2 and C4 positions, but it removes the diagnostic C2-H/C4-H coupling constants seen in unsubstituted pyridines.

  • Diagnostic Signals:

    • H5 & H6 Protons: In both isomers, these protons remain and will show vicinal coupling (

      
       Hz). This confirms the pyridine ring is intact but does not distinguish regioisomers alone.
      
    • 3-Methyl Shift: The chemical shift of the methyl group is sensitive to the adjacent substituent.

      • C4-NO2 (Starting Material/Pathway B): Me is deshielded (~2.6 ppm).

      • C4-Amine (Pathway A): Me is shielded due to the electron-donating effect of the new amine (~2.2–2.4 ppm).

2D NMR (NOESY/HMBC) – The "Gold Standard" (Non-Crystallographic)

When HRMS is ambiguous or absolute spatial confirmation is needed, NOESY is definitive.

  • Experiment: 1H-1H NOESY (Nuclear Overhauser Effect Spectroscopy).

  • Logic:

    • Pathway A (C4-Substituted): The nucleophile is at C4.

      • NOE Correlation 1: Nucleophile protons

        
        3-Methyl  protons (Strong).
        
      • NOE Correlation 2: Nucleophile protons

        
        H5  proton (Strong).
        
    • Pathway B (C2-Substituted): The nucleophile is at C2.

      • NOE Correlation 1: Nucleophile protons

        
        3-Methyl  protons (Strong).
        
      • NOE Correlation 2: Nucleophile protons

        
        H5  proton (Absent  - too distant).
        

Part 3: Experimental Case Study

Objective: Synthesize and characterize the product of the reaction between 2-bromo-3-methyl-4-nitropyridine and Morpholine .

Step 1: Synthesis Protocol
  • Setup: In a dry round-bottom flask, dissolve 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in anhydrous THF or DMF.

  • Addition: Cool to 0°C. Add Morpholine (1.1 eq) and DIPEA (1.2 eq) dropwise.

    • Note: The reaction is exothermic. Low temperature favors the kinetic product (C4-displacement).

  • Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor by TLC (System: 20% EtOAc/Hexanes).

    • Observation: The starting material (UV active, often yellow) disappears. A new, more polar spot appears.

  • Workup: Dilute with EtOAc, wash with water (x3) and brine. Dry over Na2SO4.

  • Purification: Flash column chromatography.

Step 2: Data Interpretation (Expected Results)
AnalysisObservationInterpretation
HRMS

257.03 / 259.03 (1:1 ratio)
Br Retained. Consistent with Formula C10H13BrN2O (Displacement of NO2).
1H NMR

2.35 (s, 3H, Me);

6.80 (d, 1H, H5);

8.10 (d, 1H, H6).
Upfield shift of Me suggests electron-donating group at C4.
NOESY Cross-peak between Morpholine -OCH2- and Pyridine H5.Definitive Proof: The morpholine is adjacent to H5, confirming C4-substitution .

Part 4: Visualization of Logic Flow

Regiochemistry_Confirmation Start Start: 2-Bromo-3-methyl-4-nitropyridine + Nucleophile (Nu) Reaction Reaction Outcome (SNAr Competition) Start->Reaction PathA Pathway A (Major) C4-Attack (Displace NO2) Product: 2-Br-3-Me-4-Nu-Pyridine Reaction->PathA Preferred (NO2 is better LG) PathB Pathway B (Minor) C2-Attack (Displace Br) Product: 2-Nu-3-Me-4-NO2-Pyridine Reaction->PathB Disfavored (Sterics + Poorer LG) HRMS Step 1: HRMS Analysis (Isotope Pattern) PathA->HRMS PathB->HRMS Br_Pattern 1:1 Doublet (M, M+2) Bromine Present HRMS->Br_Pattern No_Br Single Peak Bromine Lost HRMS->No_Br NMR_NOE Step 2: 2D NOESY NMR (Spatial Proximity) Br_Pattern->NMR_NOE NOE_H5 NOE: Nu <-> H5 (Confirmed) NMR_NOE->NOE_H5 If C4-Subst NOE_NoH5 NOE: Nu <-> H5 (Absent) NMR_NOE->NOE_NoH5 If C2-Subst ConclusionA CONFIRMED: C4-Regiochemistry NOE_H5->ConclusionA ConclusionB CONFIRMED: C2-Regiochemistry NOE_NoH5->ConclusionB

Caption: Decision tree for confirming the regiochemistry of SNAr products from 2-bromo-3-methyl-4-nitropyridine.

References

  • BenchChem. (2025).[2][3] Application Notes and Protocols: Nucleophilic Aromatic Substitution on 2-Bromo-4-fluoro-5-methylpyridine. Retrieved from

  • Yao, J., Blake, P. R., & Yang, J. (2005).[4] Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-Group Migration.[4][5] Heterocycles, 65(9), 2071.[4] Retrieved from

  • Makarov, A., et al. (2020).[6] Reactivity of Halonitropyridines in SNAr Reactions. Journal of Organic Chemistry. (General Reference for SNAr hierarchy NO2 > Br).

  • Dalal Institute. (2018). Aromatic Nucleophilic Substitution: Mechanisms and Reactivity. Retrieved from

Sources

Validation

Quantitative NMR (qNMR) Analysis of 2-Bromo-3-methyl-4-nitropyridine: A Comparative Methodological Guide

This guide provides an in-depth technical comparison and methodological framework for the quantitative analysis of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the synthesis of pyridine-based pharmaceuti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison and methodological framework for the quantitative analysis of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the synthesis of pyridine-based pharmaceuticals.

Executive Summary: The Case for qNMR

In pharmaceutical development, 2-bromo-3-methyl-4-nitropyridine (CAS: 23056-45-3) serves as a scaffold for functionalizing the pyridine ring. Traditional purity analysis via HPLC-UV is often bottlenecked by the lack of certified reference standards (CRMs) for this specific intermediate and variable UV extinction coefficients caused by the nitro and bromo substituents.

Quantitative NMR (qNMR) offers a primary ratio-metric method that eliminates the need for a compound-specific standard.[1] By using a generic Internal Standard (IS) like Maleic Acid, researchers can determine absolute purity with traceability to SI units, often achieving precision (RSD) < 1.0%.

Method Comparison Matrix
FeatureqNMR (Recommended) HPLC-UV GC-MS
Quantification Basis Molar ratio (Proton counting)Peak Area vs. Reference StandardIon abundance / Peak Area
Reference Standard Generic (e.g., Maleic Acid)Specific (Must match analyte)Specific
Response Factor Uniform (1:1 for all protons)Variable (depends on chromophores)Variable (ionization efficiency)
Sample Prep Time < 15 mins (Weigh & Dilute)> 60 mins (Mobile phase prep, equilibration)> 30 mins
Destructive? No (Sample recoverable)NoYes
Key Limitation Sensitivity (LOD ~0.1 mg)Separation of isomersThermal instability of nitro groups

Analyte Profile & Spectral Logic

To design a robust qNMR experiment, we must first understand the magnetic environment of the analyte to select an appropriate Internal Standard (IS) and Solvent.

Compound: 2-Bromo-3-methyl-4-nitropyridine

  • Molecular Formula: C₆H₅BrN₂O₂[2][3][4]

  • MW: 217.02 g/mol [3]

  • Solubility Profile: Moderate in Chloroform (

    
    ); High in Dimethyl Sulfoxide (
    
    
    
    ).
Predicted H NMR Signals ( )

The structural rigidity of the pyridine ring and the electron-withdrawing nature of the Nitro (


) and Bromo (

) groups create a distinct spectral signature.
MoietyProton CountApprox. Shift (

)
MultiplicityCoupling (

)
Aromatic H-6 1H8.50 – 8.60 ppmDoublet (d)

Hz
Aromatic H-5 1H7.80 – 7.90 ppmDoublet (d)

Hz
Methyl (-CH₃) 3H2.50 – 2.60 ppmSinglet (s)N/A

Technical Insight: The H-6 proton is significantly deshielded due to its proximity to the electronegative Nitrogen atom. The Methyl group at position 3 is shielded but may overlap with the residual solvent peak of DMSO (


 ppm). Therefore, quantification should target the aromatic protons (H-5 or H-6)  or use a solvent like 

if solubility permits (though DMSO is preferred for polar nitro-compounds).

Experimental Protocol: Absolute Purity Determination

This protocol utilizes Internal Standard qNMR .[5] The choice of Maleic Acid as the IS is driven by its signal stability and lack of overlap with the analyte's aromatic region.

Phase 1: Reagents & Materials
  • Analyte: ~10-15 mg of 2-bromo-3-methyl-4-nitropyridine.

  • Internal Standard (IS): Maleic Acid (TraceSure® or similar CRM grade).

    • Why Maleic Acid? It produces a sharp singlet at ~6.0 ppm (in

      
      ), sitting cleanly in the "silent region" between the analyte's methyl/solvent peaks (< 3.0 ppm) and aromatic peaks (> 7.5 ppm).
      
  • Solvent:

    
     (99.9 atom% D) + 0.03% TMS (optional).
    
  • Equipment: 400 MHz NMR (or higher) with a probe temperature of 298 K.

Phase 2: Sample Preparation Workflow

SamplePrep Weighing Precision Weighing (±0.01 mg) Dissolution Dissolution (0.6 mL DMSO-d6) Weighing->Dissolution Mix Analyte + IS Transfer Transfer to NMR Tube Dissolution->Transfer Vortex until clear Acquisition NMR Acquisition (qNMR Parameters) Transfer->Acquisition

Figure 1: Gravimetric preparation workflow ensuring mass traceability.

Step-by-Step:

  • Weighing: Accurately weigh

    
     (approx. 10 mg IS) and 
    
    
    
    (approx. 15 mg Analyte) into the same HPLC vial. Record weights to 0.01 mg precision.
  • Dissolution: Add 0.6 mL

    
    . Cap and vortex until the solution is visually clear.
    
    • Critical Check: Ensure no undissolved particles remain; suspension leads to severe quantification errors.

  • Transfer: Transfer the solution to a clean 5mm NMR tube.

Phase 3: Acquisition Parameters (The "Trust" Layer)

Standard NMR settings are insufficient for quantitative accuracy. You must maximize signal-to-noise (S/N) and ensure full relaxation.

ParameterSettingRationale
Pulse Angle

Maximizes signal intensity per scan.
Relaxation Delay (D1)

seconds
Must be

(longest longitudinal relaxation time). Aromatic protons in nitropyridines typically have

s.
Spectral Width -2 to 14 ppmEnsures baseline is captured for accurate integration.
Number of Scans (NS) 16 or 32Sufficient for S/N > 150:1 for the target peaks.
Acquisition Time (AQ)

seconds
Prevents truncation artifacts (wiggles) at peak base.

Data Analysis & Calculation

Processing Logic[9]
  • Phasing: Manual phasing is required. Autophasing often fails to produce the perfectly flat baseline needed for integration.

  • Baseline Correction: Apply a polynomial baseline correction (e.g., Bernstein polynomial) to ensure the integral regions start and end at zero intensity.

  • Integration:

    • Integrate the IS singlet at 6.0 ppm (Set value to normalized proton count, e.g., 2).

    • Integrate the Analyte doublet at ~8.55 ppm (H-6). Avoid the methyl peak if it overlaps with DMSO or water satellites.

Purity Equation

The purity (


) is calculated using the fundamental qNMR equation:


Where:

  • 
    : Integrated area (x = analyte, std = internal standard).[6][7]
    
  • 
    : Number of protons contributing to the signal (Analyte H-6 = 1; Maleic Acid = 2).
    
  • 
    : Molecular Weight (
    
    
    
    ,
    
    
    ).
  • 
    : Mass weighed (mg).
    
  • 
    : Purity of the Internal Standard (decimal, e.g., 0.999).
    
Representative Data Table

Simulated data based on typical method performance for nitropyridines.

ComponentSignal (

)
Integral (

)
Protons (

)
Mass (

)
Purity Calc (

)
Maleic Acid (IS) 6.03 ppm (s)100.00210.24 mg99.96% (Cert.)
Analyte (H-6) 8.55 ppm (d)48.32115.10 mg97.8%

Method Validation & Troubleshooting

To ensure Scientific Integrity , the method must be self-validating.

Specificity & Selectivity

The method is valid only if the chosen signals are pure.

  • Test: Check the H-6 doublet. It should have a clean Lorentzian shape. If "shoulders" appear, it indicates an isomeric impurity (e.g., 2-bromo-4-methyl-3-nitropyridine).

  • 2D NMR Confirmation: If in doubt, run a HSQC experiment. The H-6 proton should correlate to a carbon at ~150 ppm (alpha to nitrogen).

Linearity & Range

qNMR is inherently linear (


) because the signal response is a fundamental physical property of the nucleus, unlike UV absorption.
Troubleshooting Guide

Troubleshooting Problem Issue: Inconsistent Integration Check1 Check Baseline Flatness Problem->Check1 Check2 Check T1 Relaxation Problem->Check2 Check3 Check Solubility Problem->Check3 Solution1 Apply Manual Phase/Baseline Correction Check1->Solution1 Solution2 Increase D1 Delay (>30s) Check2->Solution2 Solution3 Switch Solvent or Vortex Longer Check3->Solution3

Figure 2: Decision tree for resolving common qNMR quantification errors.

References

  • Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy.

  • Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy. Trends in Analytical Chemistry.

  • Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.

  • Sigma-Aldrich. (2025). Product Specification: 2-Bromo-4-methyl-3-nitropyridine. (Note: Used for structural confirmation of similar isomers).

  • NIST Chemistry WebBook. 2-Bromo-3-methylpyridine Spectral Data. (Used for chemical shift prediction logic).

Sources

Comparative

Strategic Utilization of Substituted Bromonitropyridines in Medicinal Chemistry: A Comparative Performance Guide

Executive Summary: The Orthogonal Advantage In the high-stakes environment of lead optimization, the choice of starting scaffold dictates the efficiency of the Design-Make-Test-Analyze (DMTA) cycle. Substituted bromonitr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Orthogonal Advantage

In the high-stakes environment of lead optimization, the choice of starting scaffold dictates the efficiency of the Design-Make-Test-Analyze (DMTA) cycle. Substituted bromonitropyridines represent a "privileged scaffold" due to their orthogonal reactivity . Unlike their chloro-analogs, which often require forcing conditions for metal-catalyzed couplings, or iodo-analogs, which suffer from stability and cost issues, bromonitropyridines offer a balanced reactivity profile:

  • The Nitro Group (

    
    ):  Acts as a potent electron-withdrawing group (EWG), activating the ring for Nucleophilic Aromatic Substitution (
    
    
    
    ) at the ortho or para positions.
  • The Bromo Group (

    
    ):  Serves as a reliable handle for Palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig) under mild conditions.
    

This guide objectively compares substituted bromonitropyridines against alternative halogenated scaffolds, supported by mechanistic insights and experimental protocols.

Comparative Analysis: Bromides vs. Chlorides & Iodides[1]

The following decision matrix compares the three primary halogenated nitropyridine scaffolds.

Table 1: Scaffold Performance Metrics
FeatureChloronitropyridines Bromonitropyridines Iodonitropyridines
Cost Low (Commodity)ModerateHigh

Reactivity
High (High electronegativity of Cl stabilizes Meisenheimer complex)Moderate (Slightly slower than Cl)Low
Pd-Coupling (Suzuki) Poor (Requires specialized ligands/high heat)Excellent (Standard conditions)Excellent (Fastest, but unstable)
Atom Economy HighModerateLow
Storage Stability HighHighModerate (Light sensitive)
Primary Use Case Early-stage bulk synthesis where coupling is not required.Late-stage functionalization requiring orthogonal selectivity.Specialized, difficult couplings.
Mechanistic Insight: The Reactivity Inversion

While chlorides are often faster in


 reactions due to the inductive effect stabilizing the transition state, they are notoriously inert in Pd-catalyzed oxidative addition. Bromonitropyridines bridge this gap. They are sufficiently electron-deficient for 

but possess a weaker C-X bond (C-Br: ~68 kcal/mol vs. C-Cl: ~81 kcal/mol), enabling facile oxidative addition by Pd(0).

Strategic Reaction Pathways

To visualize the utility of this scaffold, we examine the divergent synthesis pathways available. The diagram below illustrates how a single 2-bromo-5-nitropyridine core can be directed toward completely different chemical spaces based on the order of operations.

Diagram 1: Orthogonal Functionalization Logic

Orthogonal_Reactivity Start 2-Bromo-5-nitropyridine (Scaffold) PathA_Step1 Path A: SNAr First (Displace Br) Start->PathA_Step1 R-NH2, Base Heat PathB_Step1 Path B: Suzuki Coupling (Retain Nitro) Start->PathB_Step1 Ar-B(OH)2, Pd(0) Na2CO3 PathC_Step1 Path C: Nitro Reduction (Selective) Start->PathC_Step1 Fe/NH4Cl or SnCl2 PathA_Product 2-Amino-5-nitropyridine (Nitro intact) PathA_Step1->PathA_Product PathB_Product 2-Aryl-5-nitropyridine (Biaryl core) PathB_Step1->PathB_Product PathC_Product 5-Amino-2-bromopyridine (Rare Aniline) PathC_Step1->PathC_Product

Caption: Decision tree showing divergent synthesis pathways from a single bromonitropyridine precursor.

Experimental Protocols

The following protocols are designed for 2-bromo-5-nitropyridine , a common isomer used in kinase inhibitor synthesis.

Protocol A: Regioselective Displacement

Objective: Introduction of an amine at the C2 position while preserving the nitro group for future reduction.

Reagents:

  • 2-Bromo-5-nitropyridine (1.0 equiv)

  • Primary Amine (e.g., Morpholine) (1.1 equiv)

  • 
     (2.0 equiv)
    
  • Acetonitrile (0.2 M concentration)

Methodology:

  • Dissolution: Charge a round-bottom flask with 2-bromo-5-nitropyridine and acetonitrile. Stir until dissolved.

  • Addition: Add

    
     followed by the amine. Note: The reaction is exothermic; add amine slowly if working on >10g scale.
    
  • Reaction: Heat to 60°C. Monitor by TLC (EtOAc/Hexane 1:1) or LCMS. The bromide is displaced rapidly due to the para-nitro activation.

  • Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate.

  • Purification: Recrystallize from Ethanol/Water.

    • Expected Yield: 85-95%

    • Comparison: If using the chloro -analog, reaction times are similar, but the bromo-analog is preferred if a subsequent C3-position functionalization (e.g., lithiation) is planned, as the Br provides a handle for halogen dance or exchange.

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Installation of a biaryl system.[1] This is where the Bromo substituent vastly outperforms the Chloro analog.

Reagents:

  • 2-Bromo-5-nitropyridine (1.0 equiv)

  • Aryl Boronic Acid (1.2 equiv)

  • 
     (0.05 equiv)
    
  • 
     (2.0 equiv)[2]
    
  • Dioxane/Water (4:1 ratio)

Methodology:

  • Degassing: Combine solvent, base, and substrate in a reaction vessel. Sparge with Nitrogen for 15 minutes. Critical Step: Oxygen inhibits the Pd cycle.

  • Catalyst Addition: Add the Pd catalyst and Boronic acid under a positive pressure of Nitrogen.

  • Reaction: Heat to 90°C for 4-6 hours.

  • Validation:

    • Bromide Substrate: Full conversion typically observed within 4 hours.

    • Chloride Substrate (Alternative): Often requires bulky phosphine ligands (e.g., XPhos) or temperatures >110°C to achieve >50% conversion, leading to nitro-group degradation.

Case Study: Synthesis of a Kinase Inhibitor Core

To demonstrate the "real-world" application, we model the synthesis of a generic Janus Kinase (JAK) inhibitor core. This synthesis relies on the specific reactivity of 2-bromo-3-nitropyridine .

Workflow Logic
  • Step 1 (

    
    ):  The C2-Bromine is displaced by an amine. The C3-Nitro group activates this position.
    
  • Step 2 (Reduction): The Nitro group is reduced to an amine.

  • Step 3 (Cyclization): The resulting diamine is cyclized to form an imidazopyridine.

Diagram 2: Kinase Inhibitor Synthesis Flow

Kinase_Synthesis SM 2-Bromo-3-nitropyridine Inter1 Intermediate 1: 2-Amino-3-nitropyridine SM->Inter1 Step 1: SNAr R-NH2, 60°C (Nitro activates C2-Br) Note Why Bromo? Allows for cleaner SNAr kinetics and lower impurity profile compared to Chloro analogs. SM->Note Inter2 Intermediate 2: 2,3-Diaminopyridine Inter1->Inter2 Step 2: Reduction H2, Pd/C or Fe/AcOH (Nitro to Amine) Final Target Scaffold: Imidazo[4,5-b]pyridine Inter2->Final Step 3: Cyclization Orthoformate or CDI (Ring Closure)

Caption: Stepwise construction of an imidazopyridine core using 2-bromo-3-nitropyridine.

Scientific Integrity & Troubleshooting

Common Failure Modes
  • Regioselectivity Issues: In poly-halogenated nitropyridines (e.g., 2,6-dibromo-3-nitropyridine), the position ortho to the nitro group (C2) is significantly more reactive than the para position (C6) due to the inductive proximity effect, though both are activated.

  • Protodebromination: During Suzuki couplings, if the reaction is too slow (common with chlorides), the aryl-halide bond may reduce to C-H. Using the Bromide accelerates the oxidative addition, minimizing this side reaction.

Safety Note

Nitropyridines are potential energetic materials.[3] While mono-nitro derivatives are generally stable, they should not be subjected to adiabatic calorimetry conditions without prior DSC screening.

References

  • Reactivity Models for

    
    : 
    
    • A generally applicable quantitative reactivity model for nucleophilic arom
  • Suzuki Coupling Kinetics

    • Analysis of Elementary Steps in the Reaction Mechanism (Suzuki Coupling). Harvard University, Myers Group.
  • Pyridine Synthesis & Functionalization

    • A Simple, Modular Synthesis of Substituted Pyridines. Journal of the American Chemical Society.[4]

  • Halogen Bonding in Drug Design

    • Introducing bromine to the molecular structure as a strategy for drug design.[5] Poznan University of Medical Sciences.

  • Application in Kinase Inhibitors

    • Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules.

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment &amp; Handling Protocol: 2-Bromo-3-methyl-4-nitropyridine

Executive Summary & Risk Assessment 2-Bromo-3-methyl-4-nitropyridine is a functionalized pyridine intermediate often employed in the synthesis of bioactive heterocycles.[1] While specific toxicological data for this exac...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Risk Assessment

2-Bromo-3-methyl-4-nitropyridine is a functionalized pyridine intermediate often employed in the synthesis of bioactive heterocycles.[1] While specific toxicological data for this exact isomer is limited in public registries, structural analogs (brominated nitropyridines) exhibit significant biological activity.

Scientific Integrity Note: In the absence of a substance-specific LD50 for this exact isomer, this protocol applies the Read-Across Principle , adopting the safety standards of its most toxic structural analogs (e.g., 2-bromo-5-nitropyridine). We assume a baseline classification of Irritant (Skin/Eye/Resp) with a precautionary elevation to Acute Toxicity (Category 3/4) until empirical data proves otherwise.

Chemical Hazard Profile
PropertySpecification / Risk Factor
Chemical Class Halogenated Nitro-heterocycle
Physical State Solid (Likely crystalline powder)
Primary Hazards H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[2][3] Irrit.)
Precautionary Hazards H302/H312 (Harmful if swallowed/contact), Potential Sensitizer
Reactivity Incompatible with strong oxidizers and reducing agents.

The PPE Shield: Stratified Protection Strategy

Standard "lab safety" is insufficient for functionalized pyridines due to their potential for rapid dermal absorption and high sensitization risk.

A. Hand Protection: The Double-Barrier System

Pyridines are known for permeating standard nitrile rubber. For this solid intermediate, we utilize a Double-Gloving Protocol .

  • Inner Layer: 4 mil (0.10 mm) Nitrile (Inspection White/Blue). Acts as a second skin and visual indicator for breaches.

  • Outer Layer: 5-8 mil Nitrile or Neoprene (Extended Cuff).

  • Rationale: While solid powders have low permeation rates compared to liquids, the solubilization of the dust in sweat creates a concentrated solution against the skin.

    • For Solutions (Organic Solvents): If dissolving this compound in DCM or DMF, you MUST upgrade the outer glove to a Silver Shield (Laminate) or Viton glove, as pyridines permeate nitrile in <15 minutes.

B. Respiratory & Eye Protection[1][2][3][4][5][6]
  • Primary Barrier: Chemical Fume Hood (Face velocity: 0.5 m/s).

  • Secondary Barrier (PPE):

    • Eyes: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are inadequate because fine nitro-aromatic dust can bypass side-shields and dissolve in ocular fluid, causing immediate severe irritation.

    • Respiratory: If weighing outside a hood is unavoidable (not recommended), use a P100/N95 Particulate Respirator .

C. Body Protection
  • Standard: Cotton lab coat (fire resistant).

  • High Quantity (>5g): Disposable Tyvek® sleeves or apron to prevent dust accumulation on fabric cuffs, which can transfer to wrists later.

Operational Workflow: Handling & Synthesis

This workflow minimizes the "Zone of Exposure" during the most critical step: Weighing and Transfer.

Diagram 1: Safe Handling Decision Logic

HandlingLogic Start START: Handling 2-Br-3-Me-4-NO2-Pyridine StateCheck Check Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Solution Solution (DCM/DMF) StateCheck->Solution PPE_Solid PPE: Double Nitrile + Goggles Solid->PPE_Solid PPE_Liquid PPE: Silver Shield Laminate Gloves Solution->PPE_Liquid Weighing Weighing Protocol: 1. Static-free spatula 2. Tare vessel inside hood 3. Wet-wipe decontamination Disposal Disposal: Halogenated Waste Stream Weighing->Disposal PPE_Solid->Weighing Transfer Transfer Protocol: 1. Luer-lock syringes only 2. No open pouring Transfer->Disposal PPE_Liquid->Transfer

Figure 1: Decision matrix for PPE selection based on physical state. Note the critical escalation to Laminate gloves for solutions.

Detailed Protocol: Weighing Solids
  • Preparation: Place a disposable absorbent pad in the fume hood. Pre-label your receiving flask.

  • Static Control: Pyridine derivatives can be static-prone. Use an anti-static gun or ensure the balance is grounded.

  • Transfer:

    • Open the source container only inside the hood.

    • Use a disposable spatula.

    • The "Wet Wipe" Technique: Immediately after closing the source container, wipe the exterior threads with a solvent-dampened Kimwipe to remove invisible dust trails. Dispose of the wipe as hazardous waste.

  • Decontamination: Wash the outer gloves with soap/water before removing them to prevent secondary contamination of doorknobs or logbooks.

Emergency Response & Decontamination

Exposure Response[2][3][4][5][6][7][8]
  • Skin Contact: Immediate wash with soap and water for 15 minutes.[4] Do not use alcohol (ethanol/isopropanol) as this increases skin permeability and drives the nitro-pyridine deeper into the dermis.

  • Eye Contact: Flush for 15 minutes. Seek medical attention immediately; nitropyridines can cause corneal damage.

Spill Cleanup (Solid)
  • Isolate: Mark the area.

  • Dampen: Do not dry sweep. Cover the powder with a solvent-dampened pad (ethanol or acetone) to prevent airborne dust.

  • Scoop: Collect the pad and waste into a wide-mouth jar.

  • Wash: Clean the surface with a mild detergent (pH 7-9). Avoid strong alkalis which might react with the bromine/nitro groups exothermically.

Waste Disposal Strategy

Proper segregation is vital to prevent downstream chemical incompatibility.

Diagram 2: Waste Stream Segregation

WasteDisposal Source Waste Source TypeCheck Classify Waste Source->TypeCheck SolidWaste Solid Contaminated (Gloves, Wipes, Powder) TypeCheck->SolidWaste LiquidWaste Liquid Mother Liquor TypeCheck->LiquidWaste Bin_Solid Solid Hazardous Waste (Label: Toxic/Irritant) SolidWaste->Bin_Solid Bin_Liquid Halogenated Organic Waste (Do NOT mix with Acids) LiquidWaste->Bin_Liquid

Figure 2: Waste segregation logic. Segregating halogenated liquids is critical to comply with EPA/local regulations.

Disposal Codes:

  • Classify as Halogenated Organic Waste .

  • Ensure the label explicitly reads: "Contains Pyridines - Potential Sensitizer."

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for 2-Bromo-5-nitropyridine (Analog Read-Across). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Pyridine.[1] 29 CFR 1910.1000. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-bromo-3-methyl-4-nitroPyridine
Reactant of Route 2
Reactant of Route 2
2-bromo-3-methyl-4-nitroPyridine
© Copyright 2026 BenchChem. All Rights Reserved.